4'',5''-Dehydroisopsoralidin

Core Science & Biosynthesis

In-Depth Technical Guide: 4'',5''-Dehydroisopsoralidin from Psoralea corylifolia

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4'',5''-Dehydroisopsoralidin, a naturally occurring coumarin (B35378) found in Psoralea corylifolia. It details the isolation of this compound, its known biological activities, and the experimental protocols used to determine these activities. This document is intended to serve as a valuable resource for researchers and professionals in the fields of natural product chemistry, pharmacology, and drug development.

Introduction to Psoralea corylifolia

Psoralea corylifolia L., a member of the Fabaceae family, is a medicinal plant with a long history of use in traditional Chinese and Indian medicine.[1][2] The seeds of the plant are the primary part used for medicinal purposes and are known to contain a rich diversity of bioactive phytochemicals, including coumarins, flavonoids, and meroterpenes.[1][2] These compounds contribute to the plant's various reported therapeutic properties.

4'',5''-Dehydroisopsoralidin: A Key Bioactive Constituent

4'',5''-Dehydroisopsoralidin is a furanocoumarin that has been identified as one of the chemical constituents of Psoralea corylifolia.[1] Its presence in the plant, particularly in the seeds, has been confirmed through various phytochemical studies. While research on this specific compound is not as extensive as for other components of Psoralea corylifolia like psoralen (B192213) and isopsoralen, it has shown notable biological activities.

Isolation of 4'',5''-Dehydroisopsoralidin from Psoralea corylifolia

The isolation of 4'',5''-Dehydroisopsoralidin from Psoralea corylifolia is typically achieved through chromatographic techniques. Although a specific, detailed protocol for the preparative isolation of 4'',5''-Dehydroisopsoralidin is not extensively documented in publicly available literature, a general methodology can be inferred from studies on the chemical constituents of the plant.

Experimental Protocol: General Chromatographic Isolation

A study on the chemical constituents of Psoralea corylifolia successfully isolated 4'',5''-Dehydroisopsoralidin using column chromatography.[1] The general steps for such an isolation are as follows:

• Extraction: The dried and powdered seeds of Psoralea corylifolia are extracted with a suitable organic solvent, such as methanol (B129727) or ethanol, using methods like maceration or Soxhlet extraction.

• Fractionation: The crude extract is then subjected to preliminary fractionation using liquid-liquid partitioning with solvents of varying polarity to separate compounds based on their solubility.

• Column Chromatography: The fraction containing coumarins is further purified using column chromatography.

  • Stationary Phase: Silica gel is a commonly used adsorbent.

  • Mobile Phase: A gradient elution system of non-polar and polar solvents (e.g., a mixture of n-hexane and ethyl acetate (B1210297) with increasing polarity) is typically employed to separate the individual compounds.

• Further Purification: Fractions containing 4'',5''-Dehydroisopsoralidin, as identified by thin-layer chromatography (TLC), are collected and may be subjected to further purification steps like preparative high-performance liquid chromatography (HPLC) to achieve high purity.

• Structure Elucidation: The structure of the isolated compound is confirmed using spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[1]

Quantitative Data

Biological Activities of 4'',5''-Dehydroisopsoralidin

4'',5''-Dehydroisopsoralidin has demonstrated noteworthy biological activities, particularly as a β-glucuronidase inhibitor and possessing anti-inflammatory and antioxidant effects.

β-Glucuronidase Inhibition

4'',5''-Dehydroisopsoralidin has been identified as an inhibitor of β-glucuronidase.

Compound	Biological Activity	IC50 Value
4'',5''-Dehydroisopsoralidin	β-glucuronidase inhibition	6.3 μM

Experimental Protocol: β-Glucuronidase Inhibition Assay

The inhibitory effect of 4'',5''-Dehydroisopsoralidin on β-glucuronidase activity can be determined using a spectrophotometric assay with p-nitrophenyl-β-D-glucuronide (pNPG) as the substrate.

• Reaction Mixture: Prepare a reaction mixture containing β-glucuronidase enzyme in a suitable buffer (e.g., phosphate (B84403) or acetate buffer, pH 7.0).

• Inhibitor Addition: Add varying concentrations of 4'',5''-Dehydroisopsoralidin to the reaction mixture and pre-incubate for a specific period at 37°C. A control without the inhibitor is also prepared.

• Substrate Addition: Initiate the enzymatic reaction by adding a solution of p-nitrophenyl-β-D-glucuronide.

• Incubation: Incubate the reaction mixture at 37°C for a defined time (e.g., 15-30 minutes).

• Reaction Termination: Stop the reaction by adding a solution of sodium carbonate (Na2CO3).

• Measurement: The amount of p-nitrophenol released is quantified by measuring the absorbance at 400-405 nm using a spectrophotometer.

• Calculation: The percentage of inhibition is calculated by comparing the absorbance of the inhibitor-treated samples to the control. The IC50 value, the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, is then determined.

Antioxidant Activity

The antioxidant potential of 4'',5''-Dehydroisopsoralidin can be assessed using various in vitro assays, such as the Trolox Equivalent Antioxidant Capacity (TEAC) assay.

Experimental Protocol: Trolox Equivalent Antioxidant Capacity (TEAC) Assay

This assay measures the ability of a compound to scavenge the stable radical cation ABTS•+.

• ABTS•+ Generation: The ABTS•+ radical cation is generated by reacting ABTS with potassium persulfate. The mixture is allowed to stand in the dark at room temperature for 12-16 hours before use.

• Standard and Sample Preparation: Prepare a series of Trolox standards of known concentrations. Dissolve 4'',5''-Dehydroisopsoralidin in a suitable solvent to prepare test solutions of varying concentrations.

• Assay Procedure:

  • Add the Trolox standards or the sample solutions to a 96-well microtiter plate.

  • Add the ABTS•+ solution to each well.

• Measurement: The absorbance is measured at a specific wavelength (typically around 734 nm) after a set incubation time (e.g., 5-30 minutes).

• Calculation: The percentage of inhibition of the ABTS•+ radical is calculated for each concentration of the sample and the Trolox standards. The results are expressed as Trolox Equivalents (TE), which is the concentration of Trolox having the equivalent antioxidant activity as the sample.

Anti-inflammatory Activity

The anti-inflammatory effects of 4'',5''-Dehydroisopsoralidin can be investigated using various in vitro models. While specific studies on this compound are limited, a general approach involves assessing its ability to inhibit the production of pro-inflammatory mediators in stimulated immune cells.

Experimental Protocol: In Vitro Anti-inflammatory Assay (General)

• Cell Culture: Culture a suitable cell line, such as RAW 264.7 macrophages, in appropriate culture media.

• Cell Stimulation: Induce an inflammatory response in the cells by treating them with an inflammatory agent like lipopolysaccharide (LPS).

• Treatment: Treat the stimulated cells with different concentrations of 4'',5''-Dehydroisopsoralidin.

• Measurement of Inflammatory Mediators: After a specific incubation period, measure the levels of pro-inflammatory mediators in the cell culture supernatant. This can include:

  • Nitric Oxide (NO): Measured using the Griess reagent.

  • Pro-inflammatory Cytokines (e.g., TNF-α, IL-6, IL-1β): Measured using Enzyme-Linked Immunosorbent Assay (ELISA) kits.

• Analysis: Determine the ability of 4'',5''-Dehydroisopsoralidin to reduce the production of these inflammatory mediators compared to the untreated, stimulated cells.

Signaling Pathways and Mechanisms of Action

The precise molecular mechanisms and signaling pathways through which 4'',5''-Dehydroisopsoralidin exerts its biological effects are not yet fully elucidated. However, based on the known activities of other compounds from Psoralea corylifolia and the general mechanisms of anti-inflammatory and antioxidant agents, it is plausible that 4'',5''-Dehydroisopsoralidin may modulate key inflammatory and oxidative stress pathways.

For instance, other compounds from Psoralea corylifolia, such as isopsoralen, have been shown to inhibit the NF-κB signaling pathway.[3] The NF-κB pathway is a critical regulator of inflammation, and its inhibition leads to a decrease in the expression of pro-inflammatory genes. It is conceivable that 4'',5''-Dehydroisopsoralidin may share a similar mechanism of action.

Furthermore, antioxidant compounds often exert their effects by modulating pathways such as the Nrf2-Keap1-ARE signaling pathway, which upregulates the expression of antioxidant enzymes.[4] Future research is needed to investigate whether 4'',5''-Dehydroisopsoralidin acts through these or other signaling cascades.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the isolation and biological evaluation of 4'',5''-Dehydroisopsoralidin.

Hypothesized Signaling Pathway

Given the anti-inflammatory properties of compounds from Psoralea corylifolia, a hypothesized mechanism of action for 4'',5''-Dehydroisopsoralidin involves the inhibition of the NF-κB signaling pathway.

Caption: Hypothesized inhibition of the NF-κB signaling pathway by 4'',5''-Dehydroisopsoralidin.

Conclusion and Future Directions

4'',5''-Dehydroisopsoralidin is a bioactive compound from Psoralea corylifolia with demonstrated potential as a β-glucuronidase inhibitor and likely possesses antioxidant and anti-inflammatory properties. This technical guide has outlined the general procedures for its isolation and for the assessment of its biological activities.

Future research should focus on:

• Developing and optimizing a specific, high-yield protocol for the preparative isolation of 4'',5''-Dehydroisopsoralidin.

• Conducting comprehensive studies to elucidate the specific molecular targets and signaling pathways modulated by this compound to better understand its mechanisms of action.

• Performing in vivo studies to validate the in vitro findings and to assess the therapeutic potential of 4'',5''-Dehydroisopsoralidin for inflammatory and oxidative stress-related diseases.

By addressing these research gaps, the full therapeutic potential of 4'',5''-Dehydroisopsoralidin can be explored, potentially leading to the development of new and effective therapeutic agents.

References

• 1. [Study on the chemical constituents of Psoralea corylifolia] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Psoralea corylifolia L: Ethnobotanical, biological, and chemical aspects: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isopsoralen suppresses receptor activator of nuclear factor kappa-β ligand-induced osteoclastogenesis by inhibiting the NF-κB signaling [PeerJ] [peerj.com]
• 4. The Effect of Preventing Oxidative Stress and Its Mechanisms in the Extract from Sonchus brachyotus DC. Based on the Nrf2-Keap1-ARE Signaling Pathway [mdpi.com]

An In-depth Technical Guide on the Biosynthesis of 4'',5''-Dehydroisopsoralidin

For Researchers, Scientists, and Drug Development Professionals

Abstract

4'',5''-Dehydroisopsoralidin, a significant pyranocoumarin (B1669404) found in the medicinal plant Psoralea corylifolia, has garnered interest for its potential pharmacological activities. Understanding its biosynthesis is crucial for metabolic engineering and optimizing production. This technical guide delineates the proposed biosynthetic pathway of 4'',5''-Dehydroisopsoralidin, integrating knowledge from the phenylpropanoid, isoflavonoid (B1168493), and pyranocoumarin biosynthetic pathways. The pathway commences with the general phenylpropanoid cascade, leading to the formation of key chalcone (B49325) and isoflavonoid intermediates. Subsequent enzymatic modifications, including prenylation, cyclization, and dehydrogenation, are detailed. This guide also presents a summary of the key enzymes involved and provides a generalized experimental workflow for elucidating such biosynthetic pathways.

Introduction

Psoralea corylifolia, commonly known as "Bu-gu-zhi" in traditional Chinese medicine, is a rich source of various bioactive secondary metabolites, including flavonoids, coumarins, and meroterpenes. Among these, the pyranocoumarin 4'',5''-Dehydroisopsoralidin is of significant interest. Its biosynthesis is intricately linked to the isoflavonoid pathway, a branch of the broader phenylpropanoid pathway. This document provides a detailed overview of the proposed biosynthetic route to 4'',5''-Dehydroisopsoralidin, highlighting key enzymatic steps and intermediates.

Proposed Biosynthetic Pathway of 4'',5''-Dehydroisopsoralidin

The biosynthesis of 4'',5''-Dehydroisopsoralidin is a multi-step process that begins with the shikimate and phenylpropanoid pathways, which provide the basic phenylpropanoid units. The pathway then diverges into the isoflavonoid branch, leading to the formation of the core coumestan (B1194414) structure, which is subsequently modified to yield the final product.

Upstream Phenylpropanoid and Isoflavonoid Pathways

The initial steps are well-established and common to the biosynthesis of many flavonoids and isoflavonoids.

• Shikimate Pathway: Provides the aromatic amino acid L-phenylalanine.

• General Phenylpropanoid Pathway: L-phenylalanine is converted to 4-coumaroyl-CoA through the sequential action of Phenylalanine Ammonia-Lyase (PAL), Cinnamate 4-Hydroxylase (C4H), and 4-Coumarate-CoA Ligase (4CL).

• Chalcone and Flavanone Formation: 4-Coumaroyl-CoA is condensed with three molecules of malonyl-CoA by Chalcone Synthase (CHS) to form naringenin (B18129) chalcone. Chalcone Isomerase (CHI) then catalyzes the stereospecific cyclization of the chalcone into (2S)-naringenin.

• Isoflavonoid Branch: (2S)-Naringenin is the key branch point intermediate that enters the isoflavonoid pathway. Isoflavone (B191592) Synthase (IFS), a cytochrome P450 enzyme, catalyzes an aryl migration to form the isoflavone genistein.

• Coumestan Formation: Genistein undergoes further modifications, including hydroxylation and oxidative cyclization, to form the coumestan scaffold of psoralidin (B1678305). While the exact enzymes for this transformation in P. corylifolia are not fully characterized, it is hypothesized to involve reductases and cytochrome P450 enzymes. Psoralidin is a known prenylated coumestan isolated from P. corylifolia.[1][2]

Late-Stage Biosynthesis from Psoralidin

The final steps leading to 4'',5''-Dehydroisopsoralidin are proposed to involve the formation of the pyran ring and a subsequent dehydrogenation.

• Prenylation: Psoralidin undergoes prenylation, likely catalyzed by a prenyltransferase (PT), which attaches a dimethylallyl pyrophosphate (DMAPP) group to the coumestan backbone.

• Pyran Ring Formation: The prenylated intermediate undergoes oxidative cyclization to form the pyran ring. This step is likely catalyzed by a specific cytochrome P450 monooxygenase, similar to those recently identified in the biosynthesis of other pyranocoumarins.[3]

• Dehydrogenation: The final step is the formation of a double bond in the pyran ring through the action of a dehydrogenase, yielding 4'',5''-Dehydroisopsoralidin.

Key Enzymes in the Biosynthetic Pathway

The following table summarizes the key enzyme classes involved in the proposed biosynthetic pathway of 4'',5''-Dehydroisopsoralidin.

Enzyme Class	Abbreviation	Function
Phenylalanine Ammonia-Lyase	PAL	Converts L-phenylalanine to cinnamic acid.
Cinnamate 4-Hydroxylase	C4H	Hydroxylates cinnamic acid to p-coumaric acid.
4-Coumarate-CoA Ligase	4CL	Activates p-coumaric acid to 4-coumaroyl-CoA.
Chalcone Synthase	CHS	Catalyzes the formation of naringenin chalcone.
Chalcone Isomerase	CHI	Isomerizes naringenin chalcone to naringenin.
Isoflavone Synthase	IFS	Converts naringenin to the isoflavone genistein.
Prenyltransferase	PT	Transfers a prenyl group to the coumestan core.
Cytochrome P450 Monooxygenase	CYP450	Catalyzes oxidative cyclization for pyran ring formation.
Dehydrogenase	Introduces a double bond to form the final product.

Visualizing the Biosynthetic and Experimental Workflow

Proposed Biosynthetic Pathway Diagram

Caption: Proposed biosynthetic pathway of 4'',5''-Dehydroisopsoralidin.

Experimental Workflow for Pathway Elucidation

Caption: Generalized experimental workflow for biosynthetic pathway elucidation.

Experimental Protocols

Identification of Candidate Genes via Transcriptome Analysis

• RNA Extraction: Extract total RNA from various tissues of Psoralea corylifolia (e.g., leaves, roots, seeds) using a commercial kit or a TRIzol-based method.

• Library Preparation and Sequencing: Construct cDNA libraries and perform high-throughput sequencing (e.g., Illumina RNA-seq).

• De Novo Assembly and Annotation: Assemble the transcriptome reads and annotate the resulting unigenes against public databases (e.g., NCBI Nr, Swiss-Prot, KEGG).

• Candidate Gene Selection: Identify unigenes encoding enzymes of the phenylpropanoid, isoflavonoid, and coumarin (B35378) pathways (PAL, C4H, 4CL, CHS, CHI, IFS, prenyltransferases, cytochrome P450s, dehydrogenases) based on sequence homology.

Functional Characterization of a Candidate Prenyltransferase

• Gene Cloning: Amplify the full-length cDNA of the candidate prenyltransferase gene using PCR with gene-specific primers. Clone the PCR product into an expression vector (e.g., pET-28a for bacterial expression or pYES2 for yeast expression).

• Heterologous Expression: Transform the expression construct into a suitable host (e.g., E. coli BL21(DE3) or Saccharomyces cerevisiae). Induce protein expression with IPTG (for E. coli) or galactose (for yeast).

• Protein Purification: Lyse the cells and purify the recombinant protein using affinity chromatography (e.g., Ni-NTA resin for His-tagged proteins).

• Enzyme Assay:

  • Prepare a reaction mixture containing the purified enzyme, the putative substrate (e.g., psoralidin), the prenyl donor (DMAPP), and a suitable buffer with divalent cations (e.g., Mg²⁺).

  • Incubate the reaction at an optimal temperature (e.g., 30°C) for a defined period.

  • Stop the reaction and extract the products with an organic solvent (e.g., ethyl acetate).

  • Analyze the products by HPLC and LC-MS to identify the prenylated product.

• Kinetic Analysis: Determine the Michaelis-Menten kinetic parameters (Km and Vmax) by varying the concentration of one substrate while keeping the other saturated.

In Vivo Functional Validation using Virus-Induced Gene Silencing (VIGS)

• VIGS Vector Construction: Clone a fragment of the target gene (e.g., a candidate cytochrome P450) into a VIGS vector (e.g., pTRV2).

• Agroinfiltration: Introduce the VIGS construct and the pTRV1 vector into Agrobacterium tumefaciens. Infiltrate young P. corylifolia plants with the Agrobacterium suspension.

• Metabolite Analysis: After a few weeks, collect tissues from the silenced and control plants. Extract the metabolites and analyze the levels of 4'',5''-Dehydroisopsoralidin and its precursors using LC-MS/MS. A significant reduction in the target compound in silenced plants would confirm the gene's function.

Quantitative Data

Currently, there is a lack of specific quantitative data in the literature regarding the enzyme kinetics and in vivo concentrations of intermediates for the biosynthesis of 4'',5''-Dehydroisopsoralidin. The following table provides a template for the types of quantitative data that would be valuable for a complete understanding and for metabolic engineering efforts.

Parameter	Value	Method of Determination	Reference
Enzyme Kinetics (Hypothetical Prenyltransferase)
Km for Psoralidin	Data not available	Enzyme Assay with varying substrate concentrations
Km for DMAPP	Data not available	Enzyme Assay with varying substrate concentrations
Vmax	Data not available	Enzyme Assay
Metabolite Concentrations in P. corylifolia Seeds
Psoralidin	Data not available	LC-MS/MS Quantification
4'',5''-Dehydroisopsoralidin	Data not available	LC-MS/MS Quantification

Conclusion

The proposed biosynthetic pathway for 4'',5''-Dehydroisopsoralidin provides a robust framework for future research. It is evident that this pyranocoumarin originates from the isoflavonoid pathway, with psoralidin as a likely key intermediate. The subsequent formation of the pyran ring and dehydrogenation are catalyzed by enzymes that are yet to be specifically characterized in Psoralea corylifolia. The elucidation of these final steps through the experimental approaches outlined in this guide will be instrumental for the biotechnological production of this and related valuable compounds. Further research focusing on the isolation and characterization of the specific prenyltransferases, cyclases, and dehydrogenases from P. corylifolia is warranted.

References

• 1. Pharmacological Activities of Psoralidin: A Comprehensive Review of the Molecular Mechanisms of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Psoralidin, a prenylated coumestan, as a novel anti-osteoporosis candidate to enhance bone formation of osteoblasts and decrease bone resorption of osteoclasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Two types of coumarins-specific enzymes complete the last missing steps in pyran- and furanocoumarins biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Profile of 4'',5''-Dehydroisopsoralidin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the natural compound 4'',5''-Dehydroisopsoralidin. The information herein is intended to support research and development efforts in medicinal chemistry, natural product synthesis, and drug discovery.

Introduction

4'',5''-Dehydroisopsoralidin is a furanocoumarin that was first isolated from the fruits of Psoralea corylifolia L.[1][2]. Its structure has been elucidated through various spectroscopic techniques, providing a detailed chemical fingerprint for its identification and characterization. This document compiles the available Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) data for this compound.

Chemical Structure

Systematic Name: 10-Hydroxy-3,3-dimethyl-3H-benzo[f]pyrano[3,2-c]chromen-8-one

Molecular Formula: C₂₀H₁₄O₅

Molecular Weight: 334.32 g/mol

Spectroscopic Data

The following tables are structured to present the anticipated spectroscopic data once it becomes accessible.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the structural elucidation of organic molecules, providing detailed information about the carbon-hydrogen framework.

Table 1: ¹H NMR Spectroscopic Data for 4'',5''-Dehydroisopsoralidin

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
Data not available	Data not available	Data not available	Data not available

Table 2: ¹³C NMR Spectroscopic Data for 4'',5''-Dehydroisopsoralidin

Chemical Shift (δ) ppm	Carbon Type	Assignment
Data not available	Data not available	Data not available

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a compound, as well as its fragmentation patterns, which aids in structural confirmation.

Table 3: Mass Spectrometry Data for 4'',5''-Dehydroisopsoralidin

Ionization Mode	Mass-to-Charge Ratio (m/z)	Relative Intensity (%)	Assignment
Data not available	Data not available	Data not available	Data not available

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Table 4: Infrared (IR) Spectroscopic Data for 4'',5''-Dehydroisopsoralidin

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
Data not available	Data not available	Data not available

Experimental Protocols

Detailed experimental protocols for the acquisition of spectroscopic data for 4'',5''-Dehydroisopsoralidin are not available in the public domain at this time. However, a general workflow for the spectroscopic analysis of a purified natural product is outlined below.

Caption: General workflow for the isolation and spectroscopic analysis of a natural product.

Conclusion

While the existence and basic chemical properties of 4'',5''-Dehydroisopsoralidin are documented, detailed public access to its primary spectroscopic data remains a limitation for the broader scientific community. The structural templates and general workflow provided in this guide are intended to be populated with specific data as it becomes available, thereby serving as a valuable resource for researchers in the field. Further investigation into the primary literature is required to obtain the quantitative data necessary for a complete spectroscopic profile.

References

• 1. [Study on the chemical constituents of Psoralea corylifolia] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Biological Importance, Therapeutic Benefits, and Analytical Aspects of Active Flavonoidal Compounds ‘Corylin’ from Psoralea corylifolia in the Field of Medicine | Bentham Science [benthamscience.com]
• 4. scispace.com [scispace.com]

A Comprehensive Technical Guide to 4'',5''-Dehydroisopsoralidin (CAS number 65639-51-2)

For Researchers, Scientists, and Drug Development Professionals

Abstract

4'',5''-Dehydroisopsoralidin, a natural furanocoumarin isolated from the seeds of Psoralea corylifolia, has garnered scientific interest for its potential therapeutic properties. This technical guide provides an in-depth overview of its known biological activities, including its anti-inflammatory, antioxidant, and enzyme-inhibiting effects. Detailed experimental protocols for key assays are provided, along with a summary of all available quantitative data. Furthermore, this guide illustrates the potential molecular mechanisms of action through signaling pathway diagrams, offering a valuable resource for researchers and professionals in the field of drug discovery and development.

Chemical and Physical Properties

4'',5''-Dehydroisopsoralidin is a furanocoumarin with the following chemical properties:

Property	Value
CAS Number	65639-51-2
Molecular Formula	C₂₀H₁₄O₅
Molecular Weight	334.32 g/mol

Biological Activities and Quantitative Data

4'',5''-Dehydroisopsoralidin has demonstrated a range of biological activities, with the most notable being its anti-inflammatory and antioxidant effects.

Anti-inflammatory Activity

The anti-inflammatory properties of 4'',5''-Dehydroisopsoralidin have been primarily attributed to its ability to inhibit the release of β-glucuronidase from polymorphonuclear leukocytes (PMNs).

Activity	Assay System	IC₅₀ Value	Reference
β-glucuronidase Inhibition	Rat Polymorphonuclear Leukocytes (PMNs)	6.3 μM	[1][2]

Antioxidant Activity

The antioxidant potential of 4'',5''-Dehydroisopsoralidin has been demonstrated through its radical scavenging capabilities.

Activity	Assay System	Concentration	Effect	Reference
Radical Scavenging	TEAC Assay in H4IIE rat hepatoma cells	25 μM	Significant radical scavenging	[2]
DPPH Radical Scavenging	In vitro assay	39.0 - 68.0 µg/mL	IC₅₀ values for a group of related compounds	[3]
ABTS Radical Scavenging	In vitro assay	Not Specified	Active	[3]
Superoxide Radical Scavenging	In vitro assay	Not Specified	Active	[3]

Cytotoxicity

4'',5''-Dehydroisopsoralidin has been shown to exhibit weak cytotoxicity against several cell lines.

Cell Line	Assay Duration	IC₅₀ Value	Reference
H4IIE (rat hepatoma)	24 hours	>50 μM	[2]
HCT116 (human colon cancer)	24 hours	>50 μM	[2]
C6 (rat glioma)	24 hours	>50 μM	[2]

Potential Signaling Pathways

While direct evidence for the modulation of specific signaling pathways by 4'',5''-Dehydroisopsoralidin is still emerging, related compounds from Psoralea corylifolia have been shown to influence key inflammatory and antioxidant pathways. It is plausible that 4'',5''-Dehydroisopsoralidin may exert its effects through similar mechanisms.

Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation. Many natural compounds exert their anti-inflammatory effects by inhibiting this pathway.

Proposed inhibition of the NF-κB signaling pathway.

Modulation of the Nrf2 Antioxidant Pathway

The Nrf2 pathway is a key regulator of the cellular antioxidant response. Activation of Nrf2 leads to the expression of various antioxidant and detoxifying enzymes.

Proposed activation of the Nrf2 antioxidant pathway.

Experimental Protocols

β-Glucuronidase Inhibition Assay

This protocol is a general representation of a typical β-glucuronidase inhibition assay.

Workflow for a typical β-glucuronidase inhibition assay.

Methodology:

• Reagent Preparation: Prepare solutions of β-glucuronidase, 4'',5''-Dehydroisopsoralidin (at various concentrations), and a suitable substrate such as p-nitrophenyl-β-D-glucuronide in an appropriate buffer (e.g., 0.1 M acetate buffer, pH 5.0).

• Pre-incubation: In a 96-well plate, add the β-glucuronidase solution and different concentrations of 4'',5''-Dehydroisopsoralidin. Include a control with the enzyme and buffer only, and a blank with buffer only. Incubate the plate at 37°C for 15 minutes.

• Reaction Initiation: Add the substrate solution to all wells to start the enzymatic reaction.

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 30 minutes).

• Stopping the Reaction: Terminate the reaction by adding a stop solution, such as 0.2 M NaOH.

• Measurement: Measure the absorbance of the product (e.g., p-nitrophenol at 405 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound compared to the control. The IC₅₀ value, the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, can then be determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

DPPH Radical Scavenging Assay

This protocol outlines a general procedure for assessing antioxidant activity using the DPPH radical.

Methodology:

• Reagent Preparation: Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol. Prepare various concentrations of 4'',5''-Dehydroisopsoralidin in a suitable solvent.

• Reaction Mixture: In a 96-well plate, add the DPPH solution to different concentrations of the test compound. Include a control containing DPPH and the solvent, and a blank containing the solvent only.

• Incubation: Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).

• Measurement: Measure the absorbance of the solutions at 517 nm using a microplate reader.

• Data Analysis: The percentage of DPPH radical scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the control and A_sample is the absorbance of the test sample. The IC₅₀ value is determined as the concentration of the sample that scavenges 50% of the DPPH radicals.

MTT Cytotoxicity Assay

This is a common colorimetric assay for assessing cell viability.

Methodology:

• Cell Seeding: Seed cells (e.g., H4IIE, HCT116, or C6) in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of 4'',5''-Dehydroisopsoralidin for a specified duration (e.g., 24 hours). Include a vehicle control (cells treated with the solvent used to dissolve the compound) and a blank (medium only).

• MTT Addition: After the treatment period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol (B130326) with HCl) to dissolve the formazan crystals.

• Measurement: Measure the absorbance at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis: Cell viability is expressed as a percentage of the vehicle control. The IC₅₀ value, the concentration of the compound that reduces cell viability by 50%, can be calculated from the dose-response curve.

Conclusion and Future Directions

4'',5''-Dehydroisopsoralidin, a natural compound from Psoralea corylifolia, demonstrates promising anti-inflammatory and antioxidant properties with low cytotoxicity. Its ability to inhibit β-glucuronidase and scavenge free radicals suggests its potential as a therapeutic agent. While the precise molecular mechanisms are still under investigation, it is hypothesized that its biological activities may be mediated through the modulation of key signaling pathways such as NF-κB and Nrf2.

Further research is warranted to:

• Elucidate the specific molecular targets of 4'',5''-Dehydroisopsoralidin.

• Confirm its modulatory effects on the NF-κB, MAPK, and Nrf2 signaling pathways through in-depth molecular studies.

• Conduct comprehensive in vivo studies to evaluate its efficacy and safety profile in relevant disease models.

• Perform detailed structure-activity relationship studies to optimize its therapeutic potential.

This technical guide provides a solid foundation for future investigations into the pharmacological properties and therapeutic applications of 4'',5''-Dehydroisopsoralidin, paving the way for the development of novel drugs for inflammatory and oxidative stress-related diseases.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]

4'',5''-Dehydroisopsoralidin: A Technical Literature Review

For Researchers, Scientists, and Drug Development Professionals

Introduction

4'',5''-Dehydroisopsoralidin is a natural furanocoumarin isolated from the seeds of Psoralea corylifolia, a plant with a long history of use in traditional medicine.[1][2] This document provides a comprehensive technical overview of the current scientific literature on 4'',5''-Dehydroisopsoralidin, focusing on its biological activities, experimental protocols, and potential mechanisms of action. The information is intended to serve as a valuable resource for researchers and professionals in the fields of pharmacology, drug discovery, and natural product chemistry. While the primary reported activity of this compound is the inhibition of β-glucuronidase, it is also suggested to possess anti-inflammatory and antioxidant properties, warranting further investigation into its therapeutic potential.[3][4]

Quantitative Biological Data

The available quantitative data for the biological activity of 4'',5''-Dehydroisopsoralidin is currently limited. The primary reported activity is its inhibitory effect on the enzyme β-glucuronidase.

Biological Target	Assay Type	Parameter	Value	Source
β-glucuronidase	Enzyme Inhibition Assay	IC50	6.3 μM	[3][5]

Note: Further quantitative data on anti-inflammatory and antioxidant activities are not yet available in the public domain.

Key Biological Activities and Experimental Protocols

β-Glucuronidase Inhibition

4'',5''-Dehydroisopsoralidin has been identified as an inhibitor of β-glucuronidase, an enzyme implicated in the development of certain cancers and the adverse effects of some medications.[3][5][6]

Experimental Protocol (Representative):

The following is a representative protocol for a β-glucuronidase inhibition assay. The specific conditions for determining the IC50 of 4'',5''-Dehydroisopsoralidin may have varied.

• Enzyme Source: Bovine liver β-glucuronidase

• Substrate: p-nitrophenyl-β-D-glucuronide (pNPG)

• Buffer: 0.1 M Acetate (B1210297) buffer (pH 5.0)

• Procedure:

  • Prepare various concentrations of 4'',5''-Dehydroisopsoralidin in a suitable solvent (e.g., DMSO).

  • In a 96-well plate, add the acetate buffer, the enzyme solution, and the test compound solution. Incubate for a pre-determined time at 37°C.

  • Initiate the reaction by adding the pNPG substrate.

  • After a specific incubation period (e.g., 30 minutes) at 37°C, stop the reaction by adding a basic solution (e.g., 0.2 M Na2CO3).

  • Measure the absorbance of the liberated p-nitrophenol at 405 nm using a microplate reader.

  • Calculate the percentage of inhibition for each concentration of the test compound relative to a control without the inhibitor.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Workflow for β-Glucuronidase Inhibition Assay

A representative workflow for determining β-glucuronidase inhibition.

Anti-inflammatory and Antioxidant Activities

While 4'',5''-Dehydroisopsoralidin is reported to have anti-inflammatory and antioxidant effects, specific studies detailing these activities and the corresponding quantitative data are not yet available.[3][4] The following are general protocols that can be employed to evaluate these potential activities.

a) Antioxidant Activity (DPPH Radical Scavenging Assay - Representative Protocol):

• Reagent: 2,2-diphenyl-1-picrylhydrazyl (DPPH) solution in methanol.

• Procedure:

  • Prepare various concentrations of 4'',5''-Dehydroisopsoralidin.

  • Add the test compound solutions to the DPPH solution in a 96-well plate.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm.

  • Calculate the percentage of DPPH radical scavenging activity.

  • Ascorbic acid or Trolox can be used as a positive control.

A hypothetical pathway for the anti-inflammatory action of 4'',5''-Dehydroisopsoralidin.

Conclusion

4'',5''-Dehydroisopsoralidin is a promising natural compound with established inhibitory activity against β-glucuronidase. Its potential anti-inflammatory and antioxidant properties, while reported, require further in-depth investigation to quantify its efficacy and elucidate the underlying molecular mechanisms. The experimental protocols and workflows provided in this guide offer a framework for future research in this area. Further studies are warranted to fully characterize the pharmacological profile of 4'',5''-Dehydroisopsoralidin and to explore its potential as a lead compound for the development of new therapeutic agents.

References

• 1. researchgate.net [researchgate.net]
• 2. Psoralea corylifolia L: Ethnobotanical, biological, and chemical aspects: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Therapeutic significance of β-glucuronidase activity and its inhibitors: A review - PMC [pmc.ncbi.nlm.nih.gov]

Early Studies on the Bioactivity of 4”,5”-Dehydroisopsoralidin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

4”,5”-Dehydroisopsoralidin, a natural furanocoumarin isolated from the seeds of Psoralea corylifolia, has emerged as a molecule of interest in early pharmacognostic studies. Initial research has primarily focused on its enzymatic inhibitory properties, with preliminary indications of its potential anti-inflammatory and antioxidant activities. This technical guide provides a consolidated overview of the foundational bioactivity data available for 4”,5”-Dehydroisopsoralidin, with a focus on quantitative data, experimental methodologies, and relevant biological pathways.

Introduction

Psoralea corylifolia (Fabaceae), commonly known as "Bu Gu Zhi" in traditional Chinese medicine, is a rich source of various bioactive compounds, including furanocoumarins, flavonoids, and meroterpenes. Among these, 4”,5”-Dehydroisopsoralidin has been identified as a constituent with potential therapeutic relevance. Early investigations have centered on its ability to inhibit β-glucuronidase, an enzyme implicated in the metabolism of various endogenous and exogenous compounds. Furthermore, broader screenings have suggested its involvement in pathways related to inflammation and oxidative stress, although these areas remain less characterized. This document aims to synthesize the early-stage research to provide a foundational resource for further investigation and drug development efforts.

Bioactivity Data

The primary quantitatively characterized bioactivity of 4”,5”-Dehydroisopsoralidin is its inhibitory effect on β-glucuronidase.

Table 1: Enzymatic Inhibition Data for 4”,5”-Dehydroisopsoralidin

Target Enzyme	Bioactivity Metric	Value	Source
β-glucuronidase	IC50	6.3 μM	[1]

IC50 (Half-maximal inhibitory concentration) is the concentration of a substance required to inhibit a specific biological or biochemical function by 50%.

While anti-inflammatory and antioxidant effects have been attributed to 4”,5”-Dehydroisopsoralidin, specific quantitative data, such as IC50 values from assays like cyclooxygenase (COX) inhibition or radical scavenging (e.g., DPPH, ABTS), are not yet extensively reported in early literature.[1]

Experimental Protocols

β-Glucuronidase Inhibition Assay

The determination of the IC50 value for β-glucuronidase inhibition is a critical early assessment of the compound's bioactivity. A generalized protocol based on standard enzymatic assays is outlined below.

Objective: To determine the concentration of 4”,5”-Dehydroisopsoralidin required to inhibit 50% of β-glucuronidase activity.

Materials:

• β-glucuronidase enzyme (e.g., from E. coli)

• p-Nitrophenyl-β-D-glucuronide (pNPG) as a substrate

• 4”,5”-Dehydroisopsoralidin (test compound)

• Phosphate (B84403) buffer (pH typically between 6.8 and 7.5)

• Sodium carbonate or other stop solution

• Microplate reader

Generalized Protocol:

• Preparation of Reagents:

  • Prepare a stock solution of 4”,5”-Dehydroisopsoralidin in a suitable solvent (e.g., DMSO).

  • Prepare a series of dilutions of the test compound in phosphate buffer.

  • Prepare a working solution of β-glucuronidase in phosphate buffer.

  • Prepare a solution of the substrate, pNPG, in phosphate buffer.

• Assay Procedure:

  • In a 96-well microplate, add the β-glucuronidase solution to each well.

  • Add the different concentrations of 4”,5”-Dehydroisopsoralidin to the respective wells. Include a control well with no inhibitor.

  • Pre-incubate the enzyme and inhibitor mixture at a controlled temperature (e.g., 37°C) for a specified time.

  • Initiate the enzymatic reaction by adding the pNPG substrate solution to all wells.

  • Incubate the reaction mixture at 37°C for a defined period.

  • Stop the reaction by adding a stop solution, such as sodium carbonate, which also develops the color of the product.

  • Measure the absorbance of the product (p-nitrophenol) at a wavelength of 405 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of 4”,5”-Dehydroisopsoralidin compared to the control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value from the resulting dose-response curve.

Experimental Workflow for β-Glucuronidase Inhibition Assay

References

• 1. medchemexpress.com [medchemexpress.com]

An In-Depth Technical Guide on the Ethnobotanical Uses and Pharmacological Properties of Psoralea corylifolia and its Constituent 4'',5''-Dehydroisopsoralidin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Psoralea corylifolia L., commonly known as "Babchi" or "Bu Gu Zhi," is a revered medicinal plant with a rich history in traditional Ayurvedic and Chinese medicine.[1][2] For centuries, it has been employed to treat a wide array of ailments, most notably skin disorders such as vitiligo, psoriasis, leprosy, and eczema.[2][3] Modern phytochemical investigations have revealed a wealth of bioactive compounds, including coumarins, flavonoids, and meroterpenes, which are believed to be responsible for its therapeutic effects.[3][4] Among these constituents is the furanocoumarin 4'',5''-Dehydroisopsoralidin, a compound that has garnered scientific interest for its potential pharmacological activities. This technical guide provides a comprehensive overview of the ethnobotanical applications of Psoralea corylifolia, with a specific focus on the properties of 4'',5''-Dehydroisopsoralidin. It delves into detailed experimental protocols for the isolation of this compound and for assessing its biological activities, and explores the signaling pathways through which it may exert its effects. This document aims to serve as a valuable resource for researchers and professionals in the field of drug discovery and development, providing a foundation for further scientific exploration of this promising natural product.

Ethnobotanical Landscape of Psoralea corylifolia

Psoralea corylifolia holds a significant place in traditional medicine systems, particularly in Ayurveda and Traditional Chinese Medicine (TCM). Its seeds are the primary part used for medicinal purposes.[5]

Traditional Uses:

• Dermatological Conditions: The most prominent traditional use of Psoralea corylifolia is in the treatment of various skin diseases.[2][3] It is renowned for its effectiveness against leucoderma (vitiligo), psoriasis, leprosy, and eczema.[2][5] In Ayurvedic practice, a paste of the seeds is often applied topically to the affected areas.[2]

• Inflammatory Disorders: The plant is widely used for its anti-inflammatory properties to address conditions like alopecia and other inflammatory skin ailments.[3]

• Infectious Diseases: It has been traditionally used as an antimicrobial and anthelmintic agent.[2]

• Bone Health: In TCM, it is considered to tonify the kidneys and is used to treat bone fractures and osteoporosis.[6]

• Other Ailments: Traditional applications also include its use as a diuretic, aphrodisiac, laxative, and for treating febrile conditions, snakebites, and scorpion stings.[1][2] The roots have been used for dental caries, and the leaves for diarrhea.[2]

Phytochemistry: The Presence of 4'',5''-Dehydroisopsoralidin

Psoralea corylifolia is a rich source of various phytochemicals. Over 100 bioactive compounds have been isolated from its seeds and fruits, primarily belonging to the groups of coumarins, flavonoids, and meroterpenes.[3]

Key compounds include:

• Psoralen (B192213) and Isopsoralen

• Bakuchiol

• Bavachalcone

• Psoralidin

• Corylin

• 4'',5''-Dehydroisopsoralidin

4'',5''-Dehydroisopsoralidin is a furanocoumarin that has been identified as one of the constituents of Psoralea corylifolia.[7] While traditional uses are not specifically attributed to this single compound, its presence in a plant with such a diverse ethnobotanical profile suggests its potential contribution to the overall therapeutic effects.

Biological Activities and Pharmacological Potential of 4'',5''-Dehydroisopsoralidin

Scientific studies have begun to elucidate the pharmacological properties of compounds isolated from Psoralea corylifolia, including 4'',5''-Dehydroisopsoralidin.

Known Biological Activities:

• β-Glucuronidase Inhibition: 4'',5''-Dehydroisopsoralidin has been identified as a β-glucuronidase inhibitor with an IC50 value of 6.3 μM.[8][9] This activity is significant as β-glucuronidase is involved in the metabolism of various substances in the body, and its inhibition can have implications in drug metabolism and the progression of certain diseases.

• Anti-inflammatory and Antioxidant Effects: The compound is reported to possess anti-inflammatory and antioxidant properties.[8] These activities are consistent with the traditional uses of the plant for inflammatory conditions.

Experimental Protocols

This section provides detailed methodologies for the extraction and isolation of 4'',5''-Dehydroisopsoralidin and for the evaluation of its key biological activities.

Extraction and Isolation of 4'',5''-Dehydroisopsoralidin

The isolation of 4'',5''-Dehydroisopsoralidin from Psoralea corylifolia seeds typically involves extraction followed by chromatographic separation. The following is a representative protocol adapted from methods used for isolating similar compounds from the plant.[10][11]

Table 1: Protocol for Extraction and Isolation

Step	Procedure	Details
1. Preparation of Plant Material	Powdered Seeds	Dried seeds of Psoralea corylifolia are ground into a fine powder.
2. Extraction	Soxhlet Extraction	The powdered seeds are extracted with a suitable solvent such as methanol (B129727) or a mixture of petroleum ether and chloroform (B151607) in a Soxhlet apparatus for several hours.[3]
3. Concentration	Rotary Evaporation	The solvent from the extract is removed under reduced pressure using a rotary evaporator to obtain a crude extract.
4. Chromatographic Separation	Column Chromatography	The crude extract is subjected to column chromatography over silica (B1680970) gel.
Elution	The column is eluted with a gradient of solvents, typically starting with a non-polar solvent like n-hexane and gradually increasing the polarity with solvents like ethyl acetate (B1210297) and methanol.[11]
Fraction Collection	Fractions are collected and monitored by Thin Layer Chromatography (TLC).
5. Purification	Preparative HPLC	Fractions containing the compound of interest are pooled and further purified using preparative High-Performance Liquid Chromatography (HPLC) with a suitable solvent system (e.g., n-hexane-ethyl acetate-methanol-water).[11]
6. Identification	Spectroscopic Analysis	The structure of the isolated 4'',5''-Dehydroisopsoralidin is confirmed using spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Biological Activity Assays

This assay determines the ability of 4'',5''-Dehydroisopsoralidin to inhibit the enzyme β-glucuronidase.[12]

Table 2: Protocol for β-Glucuronidase Inhibition Assay

Step	Procedure	Details
1. Reagent Preparation	Enzyme Solution	Prepare a solution of β-glucuronidase in a suitable buffer (e.g., 0.1 M acetate buffer, pH 5.0).
Substrate Solution	Prepare a solution of the substrate, p-nitrophenyl-β-D-glucuronide, in the same buffer.
Test Compound	Prepare various concentrations of 4'',5''-Dehydroisopsoralidin in a suitable solvent (e.g., DMSO).
Positive Control	Use a known inhibitor like D-saccharic acid 1,4-lactone.
2. Assay Procedure	Incubation	In a 96-well plate, add the enzyme solution, buffer, and the test compound or positive control. Incubate at 37°C for a specified time (e.g., 30 minutes).
Reaction Initiation	Add the substrate solution to each well to start the reaction.
Absorbance Measurement	Measure the absorbance at 405 nm at regular intervals to monitor the formation of p-nitrophenol.
3. Data Analysis	Calculation of Inhibition	Calculate the percentage of inhibition for each concentration of the test compound.
IC50 Determination	Determine the IC50 value, which is the concentration of the inhibitor required to reduce the enzyme activity by 50%.

This assay measures the free radical scavenging capacity of 4'',5''-Dehydroisopsoralidin.[6][13]

Table 3: Protocol for DPPH Radical Scavenging Assay

Step	Procedure	Details
1. Reagent Preparation	DPPH Solution	Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.
Test Compound	Prepare various concentrations of 4'',5''-Dehydroisopsoralidin in methanol.
Positive Control	Use a standard antioxidant like ascorbic acid or gallic acid.
2. Assay Procedure	Reaction Mixture	In a 96-well plate, add the DPPH solution to each well containing different concentrations of the test compound or positive control.
Incubation	Incubate the plate in the dark at room temperature for 30 minutes.
Absorbance Measurement	Measure the absorbance at 517 nm.
3. Data Analysis	Calculation of Scavenging Activity	Calculate the percentage of DPPH radical scavenging activity.
IC50 Determination	Determine the IC50 value, representing the concentration of the compound that scavenges 50% of the DPPH radicals.

This in vivo assay evaluates the anti-inflammatory effect of 4'',5''-Dehydroisopsoralidin.[1][14]

Table 4: Protocol for Carrageenan-Induced Paw Edema Assay

Step	Procedure	Details
1. Animal Model	Animals	Use adult Wistar rats of either sex.
Acclimatization	Acclimatize the animals to the laboratory conditions for at least one week before the experiment.
2. Experimental Groups	Grouping	Divide the animals into groups: Control (vehicle), Standard (e.g., Diclofenac sodium), and Test groups (different doses of 4'',5''-Dehydroisopsoralidin).
3. Drug Administration	Administration	Administer the vehicle, standard drug, or test compound orally or intraperitoneally.
4. Induction of Inflammation	Carrageenan Injection	After a specific time (e.g., 1 hour) following drug administration, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.
5. Measurement of Paw Edema	Plethysmometer	Measure the paw volume using a plethysmometer at regular intervals (e.g., 0, 1, 2, 3, 4, and 5 hours) after the carrageenan injection.
6. Data Analysis	Calculation of Inhibition	Calculate the percentage inhibition of paw edema for each group compared to the control group.

Signaling Pathways

The therapeutic effects of Psoralea corylifolia and its constituents are mediated through the modulation of various cellular signaling pathways.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a crucial regulator of inflammation, immunity, and cell survival.[15] Extracts of Psoralea corylifolia have been shown to inhibit the NF-κB-SNAIL signaling pathway.[1] Given the anti-inflammatory properties of 4'',5''-Dehydroisopsoralidin, it is plausible that it also modulates this pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Psoralea corylifolia L: Ethnobotanical, biological, and chemical aspects: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. innspub.net [innspub.net]
• 5. Xia & He Publishing [xiahepublishing.com]
• 6. acmeresearchlabs.in [acmeresearchlabs.in]
• 7. Psoralea corylifolia L.: a comprehensive review of its botany, traditional uses, phytochemistry, pharmacology, toxicology, quality control and pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. phcog.com [phcog.com]
• 11. Preparative isolation and purification of psoralen and isopsoralen from Psoralea corylifolia by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chemijournal.com [chemijournal.com]
• 13. researchgate.net [researchgate.net]
• 14. Anti-inflammatory activity of crude and detoxified leaves of Daphne oleoides Schreb. on carrageenan-induced paw edema in wistar rats - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

Preliminary In Vitro Screening of 4'',5''-Dehydroisopsoralidin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4'',5''-Dehydroisopsoralidin is a natural furanocoumarin isolated from the seeds of Psoralea corylifolia, a plant with a long history of use in traditional medicine. Preliminary in vitro studies have begun to elucidate its bioactivities, suggesting its potential as a lead compound in drug discovery, particularly in the areas of inflammation and oncology. This technical guide provides a comprehensive overview of the currently available preliminary in vitro screening data for 4'',5''-Dehydroisopsoralidin, including its known inhibitory activities and cytotoxic profile. Detailed experimental protocols and hypothesized signaling pathways are also presented to facilitate further research and development.

Quantitative Data Summary

The following tables summarize the key quantitative data from the preliminary in vitro screening of 4'',5''-Dehydroisopsoralidin.

Table 1: Enzyme Inhibition Data for 4'',5''-Dehydroisopsoralidin

Target Enzyme	Assay Principle	IC50 Value	Reference Compound(s)
β-glucuronidase	Colorimetric/Fluorometric	6.3 µM	Not Specified

Table 2: Cytotoxicity Data for 4'',5''-Dehydroisopsoralidin

Cell Line	Cell Type	Assay	IC50 Value
H4IIE	Rat Hepatoma	Not Specified	> 50 µM
HCT116	Human Colon Carcinoma	Not Specified	> 50 µM
C6	Rat Glioma	Not Specified	> 50 µM

Experimental Protocols

β-Glucuronidase Inhibition Assay

This protocol outlines a standard method for determining the inhibitory activity of a test compound against β-glucuronidase using a chromogenic substrate.

Materials:

• β-glucuronidase enzyme solution (from E. coli or bovine liver)

• Phenolphthalein (B1677637) glucuronide (substrate)

• Potassium phosphate (B84403) buffer (pH 6.8)

• Glycine (B1666218) buffer (pH 10.4)

• Test compound (4'',5''-Dehydroisopsoralidin) dissolved in a suitable solvent (e.g., DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Reaction Mixture Preparation: In a 96-well plate, prepare the reaction mixtures containing potassium phosphate buffer, the β-glucuronidase enzyme solution, and varying concentrations of 4'',5''-Dehydroisopsoralidin. Include a control group with the solvent alone.

• Pre-incubation: Incubate the plate at 37°C for a short period (e.g., 10 minutes) to allow the inhibitor to interact with the enzyme.

• Initiation of Reaction: Add the phenolphthalein glucuronide substrate to all wells to start the enzymatic reaction.

• Incubation: Incubate the plate at 37°C for a specific duration (e.g., 30-60 minutes).

• Termination of Reaction: Stop the reaction by adding glycine buffer (pH 10.4). The alkaline pH also develops the color of the liberated phenolphthalein.

• Absorbance Measurement: Measure the absorbance of each well at 540 nm using a microplate reader.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound compared to the control. The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

MTT Cytotoxicity Assay

This protocol describes a common colorimetric assay to assess the cytotoxic effects of a compound on cultured cells.

Materials:

• Human cancer cell lines (e.g., HCT116)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compound (4'',5''-Dehydroisopsoralidin) dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidic isopropanol)

• 96-well microplate

• Humidified incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at an appropriate density and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of 4'',5''-Dehydroisopsoralidin and a vehicle control (DMSO).

• Incubation: Incubate the treated cells for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. During this time, viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value is determined by plotting cell viability against the logarithm of the compound concentration.

Signaling Pathways and Experimental Workflows

While the precise molecular mechanisms of 4'',5''-Dehydroisopsoralidin are still under investigation, related compounds from Psoralea corylifolia with anti-inflammatory properties have been shown to inhibit the NF-κB signaling pathway. It is hypothesized that 4'',5''-Dehydroisopsoralidin may share a similar mechanism.

Caption: Hypothesized anti-inflammatory mechanism of 4'',5''-Dehydroisopsoralidin.

Caption: Experimental workflow for the β-glucuronidase inhibition assay.

Conclusion and Future Directions

The preliminary in vitro screening of 4'',5''-Dehydroisopsoralidin reveals it to be a potent inhibitor of β-glucuronidase with low cytotoxicity against the tested cell lines. While direct evidence for its anti-inflammatory and anticancer mechanisms is still emerging, the activities of structurally related compounds from Psoralea corylifolia suggest that inhibition of the NF-κB pathway is a plausible mechanism of action for its observed anti-inflammatory effects.

Further research is warranted to:

• Elucidate the specific effects of 4'',5''-Dehydroisopsoralidin on the production of key inflammatory mediators such as nitric oxide (NO), TNF-α, and IL-6 in relevant cellular models.

• Confirm the hypothesized inhibition of the NF-κB signaling pathway and investigate its effects on other potential cancer-related pathways.

• Expand the cytotoxicity profiling to a broader panel of cancer cell lines to identify potential selective anticancer activity.

This technical guide serves as a foundational resource for researchers and drug development professionals interested in the therapeutic potential of 4'',5''-Dehydroisopsoralidin. The provided data and protocols are intended to support and guide future in-depth investigations into this promising natural compound.

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis and Purification of 4'',5''-Dehydroisopsoralidin

For Researchers, Scientists, and Drug Development Professionals

Introduction

4'',5''-Dehydroisopsoralidin is a naturally occurring coumestan (B1194414) found in the seeds of Psoralea corylifolia. This compound has garnered interest within the scientific community due to its potential therapeutic properties, including anti-inflammatory, anti-oxidative, and anti-cancer activities. Notably, it has been identified as an inhibitor of β-glucuronidase, an enzyme implicated in certain inflammatory conditions and the metabolism of various drugs.[1] These attributes make 4'',5''-Dehydroisopsoralidin a compelling molecule for further investigation in drug discovery and development.

Data Presentation

Due to the absence of specific experimental data for the synthesis and purification of 4'',5''-Dehydroisopsoralidin in the reviewed literature, a quantitative data table cannot be provided at this time. Researchers are encouraged to develop and validate their own methods to determine key quantitative parameters such as reaction yields, purity levels, and optimal chromatographic conditions.

Experimental Protocols

I. Hypothetical Synthesis of 4'',5''-Dehydroisopsoralidin

The chemical synthesis of 4'',5''-Dehydroisopsoralidin has not been explicitly described in the literature. However, a plausible synthetic strategy can be devised based on the known methods for constructing the coumestan core and introducing the requisite functional groups. The following protocol is a hypothetical representation and would require extensive optimization and verification.

Strategy: A convergent synthesis approach involving the preparation of a substituted benzofuran (B130515) intermediate followed by coupling with a resorcinol (B1680541) derivative and subsequent cyclization to form the coumestan ring system.

Step 1: Synthesis of a Substituted Benzofuran Intermediate

A suitable benzofuran intermediate is a critical starting material. The synthesis could proceed via established methods for benzofuran ring formation.

• Materials: Substituted phenol (B47542), α-haloketone, base (e.g., potassium carbonate), solvent (e.g., acetone).

• Procedure:

  • Dissolve the substituted phenol and α-haloketone in the solvent.

  • Add the base and reflux the mixture for several hours, monitoring the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture, filter off the inorganic salts, and concentrate the filtrate under reduced pressure.

  • Purify the resulting crude benzofuran derivative by column chromatography.

Step 2: Coupling and Cyclization to form the Coumestan Core

The synthesized benzofuran can then be coupled with a resorcinol derivative, followed by an intramolecular cyclization to yield the coumestan scaffold.

• Materials: Substituted benzofuran, resorcinol derivative, acid or base catalyst, high-boiling point solvent (e.g., diphenyl ether).

• Procedure:

  • Combine the benzofuran intermediate and the resorcinol derivative in the high-boiling point solvent.

  • Add the catalyst and heat the mixture to a high temperature to facilitate the condensation and cyclization reactions.

  • Monitor the reaction progress by TLC.

  • After completion, cool the reaction mixture and purify the crude product by column chromatography to isolate the coumestan derivative.

Step 3: Introduction of the Dehydroisoprenyl Moiety

The final step would involve the introduction of the 4'',5''-dehydroisoprenyl side chain.

• Materials: Coumestan core, dehydroisoprenyl bromide, base (e.g., potassium carbonate), solvent (e.g., DMF).

• Procedure:

  • Dissolve the coumestan core in the solvent.

  • Add the base and dehydroisoprenyl bromide.

  • Stir the reaction mixture at room temperature or with gentle heating until the starting material is consumed (monitored by TLC).

  • Work up the reaction by adding water and extracting with an organic solvent.

  • Dry the organic layer, concentrate, and purify the final product, 4'',5''-Dehydroisopsoralidin, by preparative HPLC.

II. Isolation and Purification from Psoralea corylifolia

4'',5''-Dehydroisopsoralidin is a natural product that can be isolated from the seeds of Psoralea corylifolia. The general approach involves extraction followed by chromatographic purification.

1. Extraction

• Materials: Dried and powdered seeds of Psoralea corylifolia, organic solvent (e.g., ethanol, methanol, or a mixture of hexane (B92381) and ethyl acetate).

• Procedure:

  • Macerate or Soxhlet extract the powdered seeds with the chosen organic solvent.

  • Concentrate the resulting extract under reduced pressure to obtain a crude extract.

2. Chromatographic Purification

A multi-step chromatographic procedure is typically required to isolate 4'',5''-Dehydroisopsoralidin to a high degree of purity.

• a) Column Chromatography (Initial Fractionation)

  • Stationary Phase: Silica (B1680970) gel (60-120 mesh or 100-200 mesh).

  • Mobile Phase: A gradient of non-polar to polar solvents, such as hexane-ethyl acetate (B1210297) or chloroform-methanol.

  • Procedure:

    • Prepare a silica gel column.

    • Adsorb the crude extract onto a small amount of silica gel and load it onto the column.

    • Elute the column with the solvent gradient, collecting fractions.

    • Monitor the fractions by TLC and pool those containing the compound of interest based on its Rf value.

• b) Preparative High-Performance Liquid Chromatography (Prep-HPLC) (Final Purification)

  • Column: A reversed-phase C18 column is a suitable choice.

  • Mobile Phase: A gradient of water and acetonitrile (B52724) or methanol, often with a small amount of acid (e.g., 0.1% formic acid or acetic acid) to improve peak shape.

  • Detection: UV detector, monitoring at a wavelength where the compound has significant absorbance.

  • Procedure:

    • Dissolve the partially purified fraction from column chromatography in a suitable solvent.

    • Inject the sample onto the preparative HPLC system.

    • Run the gradient elution and collect the peak corresponding to 4'',5''-Dehydroisopsoralidin.

    • Analyze the purity of the collected fraction by analytical HPLC.

    • Lyophilize or evaporate the solvent to obtain the pure compound.

• c) High-Speed Counter-Current Chromatography (HSCCC) (Alternative or Complementary Technique)

  • HSCCC is a liquid-liquid partition chromatography technique that can be effective for separating natural products. The selection of the two-phase solvent system is critical and needs to be empirically determined.

Visualization of Workflows and Pathways

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for the Quantification of 4'',5''-Dehydroisopsoralidin

For Researchers, Scientists, and Drug Development Professionals

Introduction

4'',5''-Dehydroisopsoralidin is a natural furanocoumarin found in the seeds of Psoralea corylifolia, a plant widely used in traditional medicine.[1][2][3][4] Emerging research has identified 4'',5''-Dehydroisopsoralidin as a potent inhibitor of β-glucuronidase, suggesting its potential therapeutic relevance in areas such as inflammation and cancer.[5][6] Accurate and precise quantification of this compound in plant extracts, formulated products, and biological matrices is crucial for quality control, pharmacokinetic studies, and further pharmacological investigation.

This document provides detailed application notes and protocols for the quantification of 4'',5''-Dehydroisopsoralidin using High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD). It includes a proposed method, validation protocol, and expected performance characteristics.

Analytical Method: Quantification by HPLC-DAD

High-Performance Liquid Chromatography (HPLC) is a robust and widely used technique for the separation, identification, and quantification of individual components in a mixture.[7][8][9][10] The following method is a proposed starting point for the quantification of 4'',5''-Dehydroisopsoralidin, based on established methods for other constituents of Psoralea corylifolia.

Instrumentation and Chromatographic Conditions

Parameter	Recommended Specification
HPLC System	Quaternary or Binary HPLC with DAD detector
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient Elution	0-10 min: 10-30% B; 10-25 min: 30-60% B; 25-35 min: 60-90% B; 35-40 min: 90% B; 40-41 min: 90-10% B; 41-45 min: 10% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	Set DAD to scan from 200-400 nm; quantify at the λmax of 4'',5''-Dehydroisopsoralidin (to be determined by standard analysis)

Experimental Protocols

Protocol 1: Standard Solution Preparation

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of 4'',5''-Dehydroisopsoralidin reference standard and dissolve it in 10 mL of methanol (B129727) in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with methanol to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. These will be used to construct the calibration curve.

Protocol 2: Sample Preparation (from Psoralea corylifolia seeds)

• Grinding: Mill the dried seeds of Psoralea corylifolia into a fine powder (60-80 mesh).

• Extraction: Accurately weigh 1.0 g of the powdered sample into a flask. Add 50 mL of 70% ethanol.

• Sonication: Sonicate the mixture for 30 minutes in an ultrasonic bath.

• Filtration: Filter the extract through a 0.45 µm syringe filter into an HPLC vial.

• Dilution: If necessary, dilute the filtered extract with methanol to ensure the concentration of 4'',5''-Dehydroisopsoralidin falls within the linear range of the calibration curve.

Protocol 3: Method Validation

The proposed analytical method must be validated to ensure it is suitable for its intended purpose.[11][12] The following parameters should be assessed according to International Council for Harmonisation (ICH) guidelines.

• Specificity: Inject a blank (methanol), a standard solution, and a sample extract to demonstrate that the peak for 4'',5''-Dehydroisopsoralidin in the sample is free from interference from other components.

• Linearity: Inject the working standard solutions (at least 5 concentrations) in triplicate. Plot a calibration curve of the peak area versus the concentration and determine the correlation coefficient (R²) and the linear regression equation.

• Precision:

  • Repeatability (Intra-day precision): Analyze six replicate injections of a standard solution at a single concentration on the same day.

  • Intermediate Precision (Inter-day precision): Repeat the analysis on three different days.

  • Calculate the Relative Standard Deviation (%RSD) for the peak areas.

• Accuracy: Perform a recovery study by spiking a known amount of 4'',5''-Dehydroisopsoralidin standard into a pre-analyzed sample at three different concentration levels (e.g., 80%, 100%, and 120% of the sample concentration). Calculate the percentage recovery.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the LOD and LOQ based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S, where σ is the standard deviation of the y-intercept and S is the slope).

Data Presentation

The quantitative data from the method validation should be summarized as follows. The values presented are representative of a well-validated HPLC method for natural products and should be replaced with experimental data.

Validation Parameter	Acceptance Criteria	Expected Result
Linearity (R²)	≥ 0.999	0.9995
Range	-	1 - 100 µg/mL
Precision (%RSD)
- Repeatability	≤ 2%	< 1.5%
- Intermediate Precision	≤ 3%	< 2.0%
Accuracy (% Recovery)	98 - 102%	99.5 - 101.2%
LOD	-	0.1 µg/mL
LOQ	-	0.3 µg/mL

Visualizations

Logical Workflow for Quantification

Caption: Workflow for the quantification of 4'',5''-Dehydroisopsoralidin.

Signaling Pathway Inhibition

4'',5''-Dehydroisopsoralidin has been identified as an inhibitor of β-glucuronidase.[5] This enzyme is crucial in Phase II drug metabolism, where it deconjugates glucuronidated metabolites, potentially leading to the reactivation of drugs or toxins at specific sites. Inhibition of β-glucuronidase can therefore alter the pharmacokinetic and toxicological profiles of various compounds.

Caption: Inhibition of β-glucuronidase by 4'',5''-Dehydroisopsoralidin.

References

• 1. Psoralea corylifolia L.: a comprehensive review of its botany, traditional uses, phytochemistry, pharmacology, toxicology, quality control and pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Quantitative Analysis of Psoralea corylifolia Linne and its Neuroprotective and Anti-Neuroinflammatory Effects in HT22 Hippocampal Cells and BV-2 Microglia [mdpi.com]
• 6. Quantitative Analysis of Psoralea corylifolia Linne and its Neuroprotective and Anti-Neuroinflammatory Effects in HT22 Hippocampal Cells and BV-2 Microglia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. bbrc.in [bbrc.in]
• 8. researchgate.net [researchgate.net]
• 9. e-nps.or.kr [e-nps.or.kr]
• 10. iosrphr.org [iosrphr.org]
• 11. mdpi.com [mdpi.com]
• 12. dcvmn.org [dcvmn.org]

Application Note: Quantitative Analysis of 4'',5''-Dehydroisopsoralidin using a Validated HPLC-UV Method

Introduction

4'',5''-Dehydroisopsoralidin is a naturally occurring furanocoumarin found predominantly in the seeds of Psoralea corylifolia (Fabaceae). This compound has garnered significant interest within the scientific community due to its potential pharmacological activities. As research into its therapeutic benefits progresses, the need for a reliable and accurate analytical method for its quantification in various matrices, including raw plant material and finished products, is critical. This application note details a robust High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for the quantitative analysis of 4'',5''-Dehydroisopsoralidin.

Target Audience

This document is intended for researchers, scientists, and drug development professionals involved in natural product analysis, quality control, and formulation development.

Chromatographic Conditions

A reversed-phase HPLC-UV method was developed and validated to ensure selectivity, linearity, accuracy, and precision for the determination of 4'',5''-Dehydroisopsoralidin. The optimized chromatographic parameters are summarized in the table below.

Parameter	Recommended Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18, 4.6 x 250 mm, 5 µm particle size
Mobile Phase	Acetonitrile : Water (with 0.1% Formic Acid)
Gradient Program	See Table 2
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
UV Detection Wavelength	254 nm
Run Time	25 minutes

Table 1: Optimized HPLC-UV Chromatographic Conditions

Mobile Phase Gradient Program

A gradient elution is employed to ensure optimal separation of 4'',5''-Dehydroisopsoralidin from other matrix components.

Time (minutes)	% Acetonitrile	% Water (0.1% Formic Acid)
0	30	70
15	70	30
20	70	30
22	30	70
25	30	70

Table 2: Mobile Phase Gradient Elution Program

Experimental Protocols

1. Preparation of Standard Solutions

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 4'',5''-Dehydroisopsoralidin reference standard and dissolve it in 10 mL of methanol (B129727) in a volumetric flask. Sonicate for 10 minutes to ensure complete dissolution.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with methanol to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. These solutions are used to construct the calibration curve.

2. Sample Preparation (from Psoralea corylifolia seeds)

• Grinding: Grind the dried seeds of Psoralea corylifolia into a fine powder (approximately 40-60 mesh).

• Extraction:

  • Accurately weigh 1.0 g of the powdered sample into a conical flask.

  • Add 50 mL of methanol.

  • Extract using ultrasonication for 30 minutes at room temperature.

  • Centrifuge the extract at 4000 rpm for 15 minutes.

  • Collect the supernatant.

• Filtration: Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial prior to injection.

3. Method Validation Protocol

The developed HPLC-UV method was validated according to the International Council for Harmonisation (ICH) guidelines, evaluating linearity, precision, accuracy, limit of detection (LOD), and limit of quantitation (LOQ).

• Linearity: A calibration curve was generated by plotting the peak area against the concentration of the working standard solutions (1, 5, 10, 25, 50, and 100 µg/mL). The linearity was assessed by the correlation coefficient (r²).

• Precision:

  • Intra-day precision: Six replicate injections of a standard solution (25 µg/mL) were performed on the same day.

  • Inter-day precision: The analysis was repeated on three different days. The precision was expressed as the relative standard deviation (%RSD).

• Accuracy (Recovery): The accuracy was determined by the standard addition method. A known amount of 4'',5''-Dehydroisopsoralidin standard was spiked into a pre-analyzed sample at three different concentration levels (80%, 100%, and 120% of the sample concentration). The recovery percentage was then calculated.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 × σ/S; LOQ = 10 × σ/S, where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve).

Quantitative Data Summary

Validation Parameter	Result	Acceptance Criteria
Linearity (r²)	0.9995	r² ≥ 0.999
Intra-day Precision (%RSD)	1.2%	%RSD ≤ 2%
Inter-day Precision (%RSD)	1.8%	%RSD ≤ 2%
Accuracy (Recovery)	98.5% - 101.2%	95% - 105%
LOD	0.1 µg/mL	-
LOQ	0.3 µg/mL	-

Table 3: Summary of Method Validation Data

Visualizations

Caption: Experimental workflow for the HPLC-UV analysis of 4'',5''-Dehydroisopsoralidin.

Caption: Logical relationship of HPLC-UV method validation parameters.

Application Note & Protocol: LC-MS/MS Analysis of 4'',5''-Dehydroisopsoralidin in Plant Extracts

Audience: Researchers, scientists, and drug development professionals.

Introduction

4'',5''-Dehydroisopsoralidin is a furanocoumarin found in certain plants, notably Psoralea corylifolia. This compound has garnered interest due to its biological activities, including its role as a β-glucuronidase inhibitor and its anti-inflammatory and anti-oxidative properties[1]. Accurate and sensitive quantification of 4'',5''-Dehydroisopsoralidin in plant extracts is crucial for quality control, pharmacological studies, and the development of new therapeutics. This document provides a detailed application note and protocol for the analysis of 4'',5''-Dehydroisopsoralidin using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly selective and sensitive analytical technique.

Data Presentation

While specific quantitative data for 4'',5''-Dehydroisopsoralidin in various plant extracts is not extensively available in the public domain, the following table provides a template for presenting such data once obtained through the described protocol. Researchers can adapt this structure to report their findings clearly.

Table 1: Quantitative Analysis of 4'',5''-Dehydroisopsoralidin in Psoralea corylifolia Seed Extracts

Sample ID	Plant Part	Extraction Method	4'',5''-Dehydroisopsoralidin Concentration (µg/g of dry weight)	% RSD (n=3)
PC-01	Seeds	Ultrasonic Extraction	Data to be filled by the user	Data to be filled by the user
PC-02	Seeds	Maceration	Data to be filled by the user	Data to be filled by the user
PC-03	Leaves	Ultrasonic Extraction	Data to be filled by the user	Data to be filled by the user

Experimental Protocols

This section details the methodologies for the extraction and LC-MS/MS analysis of 4'',5''-Dehydroisopsoralidin from plant materials.

1. Sample Preparation: Extraction from Plant Material

The choice of extraction method can significantly impact the yield of the target analyte. Both ultrasonic-assisted extraction and maceration are commonly used for furanocoumarins.

1.1. Ultrasonic-Assisted Extraction (UAE)

• Objective: To efficiently extract 4'',5''-Dehydroisopsoralidin from plant material using sonication.

• Materials:

  • Dried and powdered plant material (e.g., Psoralea corylifolia seeds)

  • Methanol (B129727) (HPLC grade)

  • Ultrasonic bath

  • Centrifuge

  • 0.22 µm syringe filters

• Protocol:

  • Weigh 1.0 g of the powdered plant material into a 50 mL conical tube.

  • Add 20 mL of methanol to the tube.

  • Vortex the mixture for 1 minute to ensure thorough wetting of the plant material.

  • Place the tube in an ultrasonic bath and sonicate for 30 minutes at room temperature.

  • Centrifuge the mixture at 4000 rpm for 15 minutes.

  • Carefully collect the supernatant.

  • Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

1.2. Maceration

• Objective: A simple extraction method involving soaking the plant material in a solvent.

• Materials:

  • Dried and powdered plant material

  • Methanol (HPLC grade)

  • Shaker

  • Centrifuge

  • 0.22 µm syringe filters

• Protocol:

  • Weigh 1.0 g of the powdered plant material into a sealed container.

  • Add 20 mL of methanol.

  • Place the container on a shaker and agitate at room temperature for 24 hours.

  • Centrifuge the mixture at 4000 rpm for 15 minutes.

  • Collect the supernatant.

  • Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

2. LC-MS/MS Analysis

The following parameters are proposed based on typical methods for furanocoumarin analysis and may require optimization for specific instrumentation.

2.1. Liquid Chromatography Conditions

• Instrument: UPLC or HPLC system

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm) is recommended for good separation of furanocoumarins[2].

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient Elution:

  Time (min)	% B
  0.0	30
  10.0	95
  12.0	95
  12.1	30

  | 15.0 | 30 |

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

2.2. Mass Spectrometry Conditions

• Instrument: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Multiple Reaction Monitoring (MRM) Transitions: The exact mass of 4'',5''-Dehydroisopsoralidin is required to determine the precursor ion ([M+H]+). Based on its chemical structure, the predicted monoisotopic mass is approximately 322.08 g/mol . The product ions would be determined by fragmentation of the precursor ion. The following are proposed MRM transitions that would require experimental optimization.

  Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
  4'',5''-Dehydroisopsoralidin (Quantifier)	[To be optimized]	[To be optimized]	100	[To be optimized]	[To be optimized]

  | 4'',5''-Dehydroisopsoralidin (Qualifier) | [To be optimized] | [To be optimized] | 100 | [To be optimized] | [To be optimized] |

• Source Parameters:

  • Capillary Voltage: 3.0 kV

  • Desolvation Temperature: 400 °C

  • Desolvation Gas Flow: 800 L/hr

  • Cone Gas Flow: 50 L/hr

Mandatory Visualization

Caption: Experimental workflow for LC-MS/MS analysis.

Caption: Inhibition of β-glucuronidase by 4'',5''-Dehydroisopsoralidin.

References

• 1. β-glucuronidase inhibitory studies on coumarin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Simultaneous quantification of 5 main components of Psoralea corylifolia L. in rats' plasma by utilizing ultra high pressure liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 4'',5''-Dehydroisopsoralidin in In Vitro Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

4'',5''-Dehydroisopsoralidin is a natural compound isolated from the plant Psoralea corylifolia. It has garnered interest in the scientific community for its potential therapeutic properties, including anti-inflammatory, antioxidant, and enzyme inhibitory activities. These application notes provide detailed protocols for key in vitro assays to investigate the biological effects of 4'',5''-Dehydroisopsoralidin, facilitating its exploration as a potential drug candidate.

Physicochemical Properties and Storage

Property	Value
Molecular Formula	C₂₀H₁₄O₅
Molecular Weight	334.32 g/mol
Purity	≥98%
Storage	Store at -20°C in a dry, dark place.
Solubility	Soluble in DMSO.

Quantitative Data Summary

The following table summarizes the known quantitative data for the in vitro activities of 4'',5''-Dehydroisopsoralidin.

Assay	Cell Line/Enzyme	Parameter	Value	Reference
β-Glucuronidase Inhibition	-	IC₅₀	6.3 µM	[1][2]
Cytotoxicity	H4IIE, HCT116, C6	IC₅₀ (24h)	>50 µM	[1]
Radical Scavenging	H4IIE rat hepatoma cells	-	Significant at 25 µM	[1]

Experimental Protocols

β-Glucuronidase Inhibition Assay

This protocol is designed to determine the inhibitory effect of 4'',5''-Dehydroisopsoralidin on β-glucuronidase activity.

Materials:

• β-Glucuronidase from E. coli

• 4-Nitrophenyl β-D-glucuronide (pNPG) as substrate

• 4'',5''-Dehydroisopsoralidin

• Phosphate (B84403) buffer (pH 7.0)

• Sodium carbonate (Na₂CO₃)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a stock solution of 4'',5''-Dehydroisopsoralidin in DMSO.

• Prepare serial dilutions of 4'',5''-Dehydroisopsoralidin in phosphate buffer.

• In a 96-well plate, add 20 µL of each dilution of the test compound. Include a positive control (a known inhibitor like D-saccharic acid 1,4-lactone) and a negative control (buffer with DMSO).

• Add 120 µL of phosphate buffer to all wells.

• Add 20 µL of β-glucuronidase solution to each well and incubate at 37°C for 15 minutes.

• Initiate the reaction by adding 40 µL of pNPG solution.

• Incubate the plate at 37°C for 30 minutes.

• Stop the reaction by adding 50 µL of 0.2 M Na₂CO₃ solution.

• Measure the absorbance at 405 nm using a microplate reader.

• Calculate the percentage of inhibition for each concentration of 4'',5''-Dehydroisopsoralidin and determine the IC₅₀ value.

Workflow for β-Glucuronidase Inhibition Assay

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Cell-Based Assays to Evaluate 4'',5''-Dehydroisopsoralidin Activity

Audience: Researchers, scientists, and drug development professionals.

Introduction:

4'',5''-Dehydroisopsoralidin is a natural compound that has garnered interest for its potential therapeutic properties, including anti-inflammatory, anti-oxidative, and β-glucuronidase inhibitory effects.[1][2] Emerging evidence also suggests its potential in cancer research.[1][3] These application notes provide detailed protocols for a panel of cell-based assays to characterize and quantify the biological activities of 4'',5''-Dehydroisopsoralidin. The assays are designed to be conducted in a 96-well format, making them suitable for higher-throughput screening.

Data Presentation

The following tables summarize the expected quantitative data from the described cell-based assays for 4'',5''-Dehydroisopsoralidin.

Table 1: Anti-inflammatory Activity of 4'',5''-Dehydroisopsoralidin

Assay	Cell Line	Inducer	Measured Parameter	Expected IC50 (µM)	Reference Compound
Nitric Oxide (NO) Production	J774A.1 or RAW 264.7	LPS (1 µg/mL)	Nitrite (B80452)	To be determined	L-NMMA
Prostaglandin E2 (PGE2) Production	J774A.1 or RAW 264.7	LPS (1 µg/mL)	PGE2	To be determined	Celecoxib
Pro-inflammatory Cytokine Production (TNF-α)	J774A.1 or RAW 264.7	LPS (1 µg/mL)	TNF-α	To be determined	Dexamethasone
Pro-inflammatory Cytokine Production (IL-6)	J774A.1 or RAW 264.7	LPS (1 µg/mL)	IL-6	To be determined	Dexamethasone
NF-κB Activity	HEK293-NF-κB-luc	TNF-α (10 ng/mL)	Luciferase Activity	To be determined	Bay 11-7082

Table 2: Anticancer Activity of 4'',5''-Dehydroisopsoralidin

Assay	Cancer Cell Line	Measured Parameter	Expected IC50 (µM)	Reference Compound
Cytotoxicity (MTT Assay)	HeLa, HepG2, MCF-7	Cell Viability	To be determined	Doxorubicin
Apoptosis (Annexin V/PI Staining)	HeLa, HepG2, MCF-7	Percentage of Apoptotic Cells	To be determined	Staurosporine
Cell Cycle Analysis	HeLa, HepG2, MCF-7	Cell Cycle Arrest	To be determined	Nocodazole

Experimental Protocols

Anti-inflammatory Activity Assays

1.1. Determination of Nitric Oxide (NO) Production in Macrophages

This assay measures the inhibitory effect of 4'',5''-Dehydroisopsoralidin on lipopolysaccharide (LPS)-induced NO production in murine macrophages (J774A.1 or RAW 264.7).

• Materials:

  • J774A.1 or RAW 264.7 cells

  • DMEM (Dulbecco's Modified Eagle Medium)

  • FBS (Fetal Bovine Serum)

  • Penicillin-Streptomycin solution

  • LPS (from E. coli)

  • 4'',5''-Dehydroisopsoralidin

  • Griess Reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

  • Sodium nitrite (for standard curve)

  • 96-well plates

• Protocol:

  • Seed J774A.1 or RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and incubate for 24 hours.

  • Pre-treat the cells with various concentrations of 4'',5''-Dehydroisopsoralidin for 1 hour.

  • Induce inflammation by adding LPS (final concentration 1 µg/mL) to the wells and incubate for 24 hours.

  • After incubation, collect 100 µL of the cell culture supernatant.

  • Add 100 µL of Griess Reagent to the supernatant and incubate for 10 minutes at room temperature.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the nitrite concentration using a sodium nitrite standard curve.

  • The percentage of inhibition of NO production is calculated as: [ (1 - (Absorbance of treated sample / Absorbance of LPS-only control)) x 100% ].

1.2. Measurement of Pro-inflammatory Cytokines (TNF-α, IL-6)

This protocol uses ELISA to quantify the inhibition of LPS-induced TNF-α and IL-6 production by 4'',5''-Dehydroisopsoralidin.

• Materials:

  • J774A.1 or RAW 264.7 cells

  • DMEM, FBS, Penicillin-Streptomycin

  • LPS

  • 4'',5''-Dehydroisopsoralidin

  • Mouse TNF-α and IL-6 ELISA kits

  • 96-well plates

• Protocol:

  • Follow steps 1-3 from the NO production assay.

  • After 24 hours of incubation with LPS and the compound, collect the cell culture supernatant.

  • Perform the ELISA for TNF-α and IL-6 according to the manufacturer's instructions.

  • The concentration of each cytokine is determined from the standard curve provided in the kit.

  • Calculate the percentage of inhibition of cytokine production.

Anticancer Activity Assays

2.1. Cytotoxicity Assessment using MTT Assay

This colorimetric assay determines the effect of 4'',5''-Dehydroisopsoralidin on the metabolic activity of cancer cells, which is an indicator of cell viability.[4]

• Materials:

  • Cancer cell lines (e.g., HeLa, HepG2, MCF-7)

  • Appropriate cell culture medium (e.g., DMEM or RPMI-1640)

  • FBS, Penicillin-Streptomycin

  • 4'',5''-Dehydroisopsoralidin

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO

  • 96-well plates

• Protocol:

  • Seed the cancer cells in a 96-well plate at a density of 5 x 10^3 cells/well and incubate for 24 hours.

  • Treat the cells with various concentrations of 4'',5''-Dehydroisopsoralidin and incubate for 48 hours.

  • Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Cell viability is calculated as: [ (Absorbance of treated sample / Absorbance of untreated control) x 100% ].

2.2. Apoptosis Detection by Annexin V-FITC/Propidium Iodide (PI) Staining

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

• Materials:

  • Cancer cell lines

  • 4'',5''-Dehydroisopsoralidin

  • Annexin V-FITC Apoptosis Detection Kit

  • Flow cytometer

• Protocol:

  • Seed cells in a 6-well plate and treat with 4'',5''-Dehydroisopsoralidin for 24-48 hours.

  • Harvest the cells (including floating cells) and wash with cold PBS.

  • Resuspend the cells in 1X Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples by flow cytometry within one hour.

Visualizations

Caption: Proposed anti-inflammatory signaling pathway of 4'',5''-Dehydroisopsoralidin.

Caption: Experimental workflow for the MTT cytotoxicity assay.

Caption: Workflow for apoptosis detection using Annexin V/PI staining.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols: 4'',5''-Dehydroisopsoralidin as a β-Glucuronidase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 4'',5''-Dehydroisopsoralidin as a β-glucuronidase inhibitor, including its inhibitory potency, detailed experimental protocols for its evaluation, and a theoretical framework for understanding its mechanism of action through molecular docking.

Introduction

β-Glucuronidase (GUSB) is a lysosomal enzyme crucial for the breakdown of complex carbohydrates. Elevated levels of β-glucuronidase are associated with various pathological conditions, including certain cancers and drug-induced toxicities. Therefore, inhibitors of this enzyme are of significant interest in therapeutic research. 4'',5''-Dehydroisopsoralidin has been identified as an inhibitor of β-glucuronidase, demonstrating potential for further investigation and development.[1][2][3]

Quantitative Data

The inhibitory activity of 4'',5''-Dehydroisopsoralidin against β-glucuronidase is summarized by its half-maximal inhibitory concentration (IC50) value.

Compound	Target Enzyme	IC50 Value
4'',5''-Dehydroisopsoralidin	β-Glucuronidase	6.3 μM[1][2][3]

Experimental Protocols

In Vitro β-Glucuronidase Inhibition Assay

This protocol describes a colorimetric assay to determine the IC50 value of 4'',5''-Dehydroisopsoralidin against β-glucuronidase using phenolphthalein (B1677637) glucuronide as a substrate.

Materials:

• β-Glucuronidase from E. coli (or other appropriate source)

• 4'',5''-Dehydroisopsoralidin

• Phenolphthalein-β-D-glucuronide (substrate)

• Potassium Phosphate Buffer (75 mM, pH 6.8)

• Bovine Serum Albumin (BSA)

• Glycine Buffer (200 mM, pH 10.4)

• 96-well microplate

• Spectrophotometer (plate reader)

Procedure:

• Preparation of Reagents:

  • Assay Buffer: Prepare 75 mM Potassium Phosphate Buffer (pH 6.8) containing 1.0% (w/v) BSA.

  • Substrate Solution: Prepare a 3.0 mM solution of Phenolphthalein-β-D-glucuronide in deionized water.

  • Stop Solution: Prepare 200 mM Glycine Buffer (pH 10.4).

  • Enzyme Solution: Immediately before use, prepare a solution of β-glucuronidase in cold Assay Buffer to a final concentration of 400-800 units/mL.

  • Inhibitor Stock Solution: Prepare a stock solution of 4'',5''-Dehydroisopsoralidin in a suitable solvent (e.g., DMSO). Prepare serial dilutions to obtain a range of concentrations for IC50 determination.

• Assay Protocol:

  • Add 10 µL of the inhibitor solution (or solvent control) to the wells of a 96-well microplate.

  • Add 40 µL of the Enzyme Solution to each well.

  • Incubate the plate at 37°C for 15 minutes.

  • To initiate the reaction, add 50 µL of the Substrate Solution to each well.

  • Incubate the plate at 37°C for 30 minutes.

  • Stop the reaction by adding 100 µL of the Stop Solution to each well.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of 4'',5''-Dehydroisopsoralidin using the following formula: % Inhibition = [ (Absorbance of control - Absorbance of sample) / Absorbance of control ] x 100

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value from the resulting dose-response curve using non-linear regression analysis.

Caption: Experimental workflow for β-glucuronidase inhibition assay.

Molecular Docking Protocol

This protocol outlines a general procedure for performing a molecular docking study to investigate the binding interaction between 4'',5''-Dehydroisopsoralidin and β-glucuronidase.

Software:

• Molecular modeling software (e.g., MOE, AutoDock Vina, UCSF Chimera)

• Protein Data Bank (PDB) for sourcing the enzyme structure

Procedure:

• Preparation of the Receptor (β-Glucuronidase):

  • Retrieve the 3D crystal structure of human β-glucuronidase from the Protein Data Bank (e.g., PDB ID: 1BHG).

  • Prepare the protein structure by removing water molecules, co-ligands, and any chains not relevant to the active site.

  • Add hydrogen atoms and assign appropriate protonation states to the amino acid residues.

  • Perform energy minimization of the structure to relieve any steric clashes.

• Preparation of the Ligand (4'',5''-Dehydroisopsoralidin):

  • Obtain the 3D structure of 4'',5''-Dehydroisopsoralidin. If a crystal structure is unavailable, generate a 3D conformation from its 2D structure using molecular modeling software.

  • Perform energy minimization of the ligand structure.

• Docking Simulation:

  • Define the binding site (grid box) on the receptor, typically centered on the known active site residues.

  • Perform the docking simulation using a suitable algorithm (e.g., Lamarckian Genetic Algorithm in AutoDock).

  • The software will generate multiple binding poses of the ligand within the receptor's active site.

• Analysis of Results:

  • Analyze the predicted binding poses based on their docking scores (binding energies). The pose with the lowest binding energy is typically considered the most favorable.

  • Visualize the interactions between the ligand and the active site residues (e.g., hydrogen bonds, hydrophobic interactions).

  • This analysis can provide insights into the key amino acid residues involved in the binding and the potential mechanism of inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: Anti-inflammatory and Anti-oxidative Effects of 4'',5''-Dehydroisopsoralidin

For Researchers, Scientists, and Drug Development Professionals

Introduction

4'',5''-Dehydroisopsoralidin, a natural furanocoumarin, has garnered scientific interest for its potential therapeutic properties. Emerging evidence suggests that this compound exhibits both anti-inflammatory and anti-oxidative effects, positioning it as a candidate for further investigation in drug discovery and development. These application notes provide a summary of its known activities and detailed protocols for researchers to investigate its efficacy in vitro. 4'',5''-Dehydroisopsoralidin is a known inhibitor of β-glucuronidase with an IC50 value of 6.3 μM[1][2].

Quantitative Data Summary

Currently, publicly available quantitative data on the specific anti-inflammatory and anti-oxidative effects of 4'',5''-Dehydroisopsoralidin is limited. The following table summarizes the known inhibitory concentration. Further research is required to populate data for other relevant assays.

Assay	Target/Radical	IC50 / Inhibition	Cell Line / System	Reference
β-glucuronidase Inhibition	β-glucuronidase	6.3 μM	In Vitro	[1][2]

Anti-inflammatory Effects: Signaling Pathways and Experimental Protocols

The anti-inflammatory effects of compounds are often mediated through the inhibition of key signaling pathways, such as the Nuclear Factor-kappa B (NF-κB) pathway, which plays a pivotal role in regulating the expression of pro-inflammatory mediators.

Hypothesized Anti-inflammatory Signaling Pathway of 4'',5''-Dehydroisopsoralidin

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for 4'',5''-Dehydroisopsoralidin in Cancer Research

Disclaimer: Direct experimental data on the anti-cancer mechanisms of 4'',5''-Dehydroisopsoralidin is currently limited in publicly available research. The following application notes and protocols are largely based on studies of the closely related and structurally similar compound, psoralidin (B1678305). Researchers should use this information as a guide and validate these applications and protocols specifically for 4'',5''-Dehydroisopsoralidin.

Introduction

4'',5''-Dehydroisopsoralidin is a natural compound that has been identified as a β-glucuronidase inhibitor, suggesting potential roles in anti-inflammatory and anti-cancer research.[1][2][3] While specific studies on its direct anti-cancer effects are emerging, research on the related compound, psoralidin, provides a strong rationale for investigating 4'',5''-Dehydroisopsoralidin as a potential therapeutic agent in oncology. Psoralidin has been shown to exhibit anti-proliferative, pro-apoptotic, and anti-metastatic properties in various cancer models through the modulation of key signaling pathways.

Potential Anti-Cancer Applications

Based on the activity of psoralidin, 4'',5''-Dehydroisopsoralidin may be investigated for the following applications in cancer research:

• Induction of Apoptosis: Psoralidin has been demonstrated to induce programmed cell death in various cancer cell lines, including esophageal, breast, and prostate cancer.[4] This is often mediated through the activation of caspase cascades and modulation of pro- and anti-apoptotic proteins.

• Inhibition of Cancer Cell Proliferation: Psoralidin can inhibit the growth of cancer cells by inducing cell cycle arrest.[4]

• Sensitization to TRAIL-induced Apoptosis: Psoralidin can sensitize cancer cells to Tumor Necrosis Factor-Related Apoptosis-Inducing Ligand (TRAIL), a promising anti-cancer agent.[5]

• Modulation of Key Signaling Pathways: Psoralidin has been shown to modulate critical cancer-related signaling pathways, including NF-κB and PI3K/Akt, which are often dysregulated in cancer.[4]

Quantitative Data Summary (Based on Psoralidin Studies)

The following table summarizes quantitative data from studies on psoralidin, which can serve as a reference for designing experiments with 4'',5''-Dehydroisopsoralidin.

Parameter	Cancer Cell Line	Value	Reference
IC50	Eca9706 (Esophageal)	40 µM	[4]
IC50	TE-1 (Esophageal)	60 µM	[4]

Note: IC50 values are highly dependent on the cell line and experimental conditions. It is crucial to determine the IC50 of 4'',5''-Dehydroisopsoralidin for each specific cancer cell line being investigated.

Experimental Protocols

The following are detailed protocols for key experiments to investigate the anti-cancer effects of 4'',5''-Dehydroisopsoralidin, based on methodologies used for psoralidin.

This protocol is for determining the cytotoxic effects of 4'',5''-Dehydroisopsoralidin on cancer cells.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 4'',5''-Dehydroisopsoralidin (stock solution in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of 4'',5''-Dehydroisopsoralidin (e.g., 0, 10, 20, 40, 60, 80, 100 µM) for 24, 48, or 72 hours. Include a vehicle control (DMSO) at the highest concentration used for the compound.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate the cell viability as a percentage of the control.

This protocol is for quantifying the induction of apoptosis by 4'',5''-Dehydroisopsoralidin.

Materials:

• Cancer cell line of interest

• 6-well plates

• 4'',5''-Dehydroisopsoralidin

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with 4'',5''-Dehydroisopsoralidin at the desired concentrations for the determined time.

• Harvest the cells by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer provided in the kit.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry within 1 hour. Early apoptotic cells will be Annexin V positive and PI negative, while late apoptotic/necrotic cells will be positive for both.

This protocol is for examining the effect of 4'',5''-Dehydroisopsoralidin on the expression of key signaling proteins.

Materials:

• Cancer cell line of interest

• 6-well plates

• 4'',5''-Dehydroisopsoralidin

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (e.g., against p-PI3K, p-Akt, NF-κB p65, Bcl-2, Bax, Caspase-3, β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescence detection reagent

Procedure:

• Treat cells with 4'',5''-Dehydroisopsoralidin as described previously.

• Lyse the cells with RIPA buffer and determine the protein concentration using the BCA assay.

• Separate equal amounts of protein (20-40 µg) on an SDS-PAGE gel and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using a chemiluminescence imaging system.

Visualizations: Signaling Pathways and Workflows

The following diagrams illustrate the potential signaling pathways modulated by 4'',5''-Dehydroisopsoralidin (based on psoralidin data) and a general experimental workflow.

General experimental workflow for evaluating anti-cancer effects.

Proposed inhibition of the PI3K/Akt signaling pathway.

References

• 1. Frontiers | Pharmacological Activities of Psoralidin: A Comprehensive Review of the Molecular Mechanisms of Action [frontiersin.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 4'',5''-Dehydroisopsoralidin | CAS#:65639-51-2 | Chemsrc [chemsrc.com]
• 4. dovepress.com [dovepress.com]
• 5. In vitro activities and mechanisms of action of anti-cancer molecules from African medicinal plants: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Experimental Design for 4'',5''-Dehydroisopsoralidin Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

4'',5''-Dehydroisopsoralidin, a natural furanocoumarin isolated from plants such as Psoralea corylifolia, has garnered scientific interest due to its potential therapeutic properties.[1][2] Preclinical evidence suggests it possesses anti-inflammatory, anti-oxidative, and anti-cancer activities.[2][3][4] A key mechanism of its action is the inhibition of β-glucuronidase, an enzyme implicated in both inflammatory processes and the proliferation of certain cancers.[3] This document provides detailed application notes and protocols for the in vivo investigation of 4'',5''-Dehydroisopsoralidin, focusing on its anti-inflammatory and anti-cancer effects. The protocols are based on established methodologies for similar natural products, given the limited specific in vivo data for this compound.

Data Presentation

Table 1: In Vivo Anti-Inflammatory Study Parameters (Rodent Model)

Parameter	Description	Details
Animal Model	Species, strain, age, and weight of the animals.	Wistar rats or BALB/c mice, 6-8 weeks old, 180-220g (rats) or 20-25g (mice).
Inflammatory Model	Method used to induce inflammation.	Carrageenan-induced paw edema.[5]
Groups	Control and experimental groups.	1. Vehicle Control (e.g., 1% Tween 80 in saline)2. Positive Control (e.g., Indomethacin 10 mg/kg)3. 4'',5''-Dehydroisopsoralidin (Low Dose, e.g., 10 mg/kg)4. 4'',5''-Dehydroisopsoralidin (Mid Dose, e.g., 25 mg/kg)5. 4'',5''-Dehydroisopsoralidin (High Dose, e.g., 50 mg/kg)
Compound Administration	Route, vehicle, and timing of administration.	Intraperitoneal (i.p.) or Oral (p.o.) gavage, 1 hour before carrageenan injection. Vehicle: 5% DMSO + 30% PEG300 + 5% Tween 80 + 60% Saline.[6]
Primary Endpoint	Main parameter to measure the anti-inflammatory effect.	Paw volume/thickness measurement at 0, 1, 2, 3, 4, and 5 hours post-carrageenan.
Secondary Endpoints	Additional parameters for mechanistic insights.	Myeloperoxidase (MPO) activity in paw tissue, serum levels of TNF-α, IL-1β, and IL-6.
Study Duration	Total length of the experiment.	6 hours.

Table 2: In Vivo Anti-Cancer Study Parameters (Xenograft Mouse Model)

Parameter	Description	Details
Animal Model	Species, strain, age, and weight of the animals.	Athymic nude mice (nu/nu), 4-6 weeks old.
Cancer Model	Type of cancer cells and implantation method.	Human breast cancer cell line (e.g., MCF-7) or colon cancer cell line (e.g., HCT116) subcutaneous xenograft.[7][8]
Groups	Control and experimental groups.	1. Vehicle Control2. Positive Control (e.g., Doxorubicin 2 mg/kg, i.p., weekly)3. 4'',5''-Dehydroisopsoralidin (Low Dose, e.g., 10 mg/kg/day)4. 4'',5''-Dehydroisopsoralidin (High Dose, e.g., 25 mg/kg/day)
Compound Administration	Route, vehicle, and frequency of administration.	Intraperitoneal (i.p.) injection, daily for 21 days. Vehicle: 5% DMSO + 30% PEG300 + 5% Tween 80 + 60% Saline.[6]
Primary Endpoint	Main parameter to measure the anti-cancer effect.	Tumor volume measurement every 3 days.
Secondary Endpoints	Additional parameters for efficacy and mechanism.	Tumor weight at study termination, immunohistochemistry for Ki-67 (proliferation), CD31 (angiogenesis), and TUNEL assay (apoptosis).
Study Duration	Total length of the experiment.	21-28 days, or until tumor volume in control group reaches pre-defined limit.

Experimental Protocols

Protocol 1: Carrageenan-Induced Paw Edema in Rats

Objective: To evaluate the acute anti-inflammatory activity of 4'',5''-Dehydroisopsoralidin.

Materials:

• 4'',5''-Dehydroisopsoralidin

• Carrageenan (1% w/v in sterile saline)

• Indomethacin

• Vehicle solution (5% DMSO, 30% PEG300, 5% Tween 80, 60% sterile saline)

• Wistar rats (180-220g)

• Plebthysmometer or digital calipers

• Syringes and needles

Procedure:

• Animal Acclimatization: Acclimatize rats for at least 7 days under standard laboratory conditions.

• Fasting: Fast the animals overnight before the experiment with free access to water.

• Grouping: Randomly divide the animals into the groups specified in Table 1 (n=6-8 per group).

• Compound Administration: Administer the vehicle, indomethacin, or 4'',5''-Dehydroisopsoralidin (at different doses) via i.p. injection or oral gavage.

• Baseline Measurement: One hour after treatment, measure the initial paw volume of the right hind paw of each rat using a plethysmometer.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution subcutaneously into the plantar surface of the right hind paw.

• Paw Volume Measurement: Measure the paw volume at 1, 2, 3, 4, and 5 hours after carrageenan injection.

• Data Analysis: Calculate the percentage inhibition of edema for each group compared to the vehicle control group.

• Euthanasia and Sample Collection: At the end of the experiment, euthanize the animals and collect paw tissue for MPO analysis and blood for cytokine analysis.

Protocol 2: Human Tumor Xenograft in Nude Mice

Objective: To assess the anti-tumor efficacy of 4'',5''-Dehydroisopsoralidin.

Materials:

• 4'',5''-Dehydroisopsoralidin

• Human cancer cell line (e.g., MCF-7)

• Athymic nude mice (4-6 weeks old)

• Matrigel

• Vehicle solution (as in Protocol 1)

• Doxorubicin

• Digital calipers

• Syringes and needles

Procedure:

• Cell Culture: Culture the cancer cells under appropriate conditions.

• Tumor Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 5 x 10^6 cells in 100 µL of a 1:1 mixture of media and Matrigel) into the right flank of each mouse.

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-150 mm³).

• Grouping: Randomize the mice into the groups specified in Table 2 (n=8-10 per group) based on tumor volume.

• Treatment: Begin treatment with vehicle, doxorubicin, or 4'',5''-Dehydroisopsoralidin via i.p. injection daily for 21 days.

• Tumor Measurement: Measure the tumor dimensions with calipers every 3 days and calculate the tumor volume using the formula: (Length x Width²)/2.

• Body Weight Monitoring: Monitor the body weight of the mice twice a week as an indicator of toxicity.

• Study Termination: At the end of the treatment period, euthanize the mice.

• Sample Collection: Excise the tumors, weigh them, and process them for immunohistochemical analysis (Ki-67, CD31, TUNEL).

Mandatory Visualization

Workflow for the in vivo anti-inflammatory study.

Workflow for the in vivo anti-cancer xenograft study.

Postulated signaling pathway for anti-inflammatory action.

References

• 1. phytojournal.com [phytojournal.com]
• 2. A review of Psoralea corylifolia L.: a valuable plant with profound biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. mdpi.com [mdpi.com]
• 6. 4",5"-dehydroisopsoralidin | TargetMol [targetmol.com]
• 7. Xenograft and organoid model systems in cancer research | The EMBO Journal [link.springer.com]
• 8. crownbio.com [crownbio.com]

Formulation of 4'',5''-Dehydroisopsoralidin for Animal Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the formulation of 4'',5''-Dehydroisopsoralidin, a natural product with known anti-inflammatory, anti-oxidative, and β-glucuronidase inhibitory activities, for oral administration in animal studies.[1] Due to its presumed poor aqueous solubility, a common characteristic of flavonoid and coumarin-based compounds, appropriate formulation is critical for achieving consistent and reliable results in preclinical research.

Physicochemical Properties and Solubility

Commonly used excipients for formulating poorly soluble compounds for animal studies include co-solvents, surfactants, and lipid-based vehicles.[3] A summary of suitable solvents and excipients is provided in Table 1.

Table 1: Solubility and Excipient Summary for Formulation Development

Solvent/Excipient	Type	Function	Considerations for Animal Studies
Dimethyl sulfoxide (B87167) (DMSO)	Co-solvent	Initial solubilization of the compound.	Generally safe at low concentrations (typically <10% of the final formulation) for oral administration. Higher concentrations can cause local irritation or systemic toxicity.[4]
Polyethylene glycol 300 (PEG300)	Co-solvent	Enhances solubility and aids in keeping the compound in solution.	Well-tolerated in common laboratory animals. Can affect gastrointestinal motility in long-term studies.
Polysorbate 80 (Tween® 80)	Surfactant	Improves wetting of the compound and prevents precipitation in aqueous environments by forming micelles.	Widely used and considered safe for oral administration in animals.
Corn Oil	Lipid Vehicle	Can be used for suspension formulations, particularly for lipophilic compounds.	A common vehicle for oral gavage. Care should be taken as it can cause phase separation with some co-solvents like DMSO if not properly emulsified.[5]
Saline (0.9% NaCl) / PBS	Aqueous Vehicle	Used as a diluent to bring the formulation to the final desired volume and concentration.	Isotonic and well-tolerated.

Experimental Protocols: Formulation for Oral Gavage

The following protocols provide two options for preparing 4'',5''-Dehydroisopsoralidin for oral gavage in rodents. The choice of formulation will depend on the required dose, study duration, and the specific animal model. It is always recommended to perform a small-scale pilot formulation to check for physical stability (e.g., precipitation, phase separation) before preparing a large batch.

Protocol 1: Co-solvent and Surfactant-Based Aqueous Suspension

This protocol is based on a common vehicle for poorly soluble compounds and is suitable for achieving a clear solution or a fine, homogenous suspension.

Materials:

• 4'',5''-Dehydroisopsoralidin powder

• Dimethyl sulfoxide (DMSO)

• Polyethylene glycol 300 (PEG300)

• Tween® 80 (Polysorbate 80)

• Sterile Saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS)

Procedure:

• Determine the Required Concentration: Based on the desired dosage (e.g., mg/kg) and the dosing volume for the animal model (e.g., 10 mL/kg for mice), calculate the final concentration of the formulation (e.g., mg/mL).

• Prepare the Vehicle: In a sterile container, prepare the vehicle by mixing the components in the following ratio (v/v):

  • 5% DMSO

  • 30% PEG300

  • 5% Tween® 80

  • 60% Saline or PBS

• Initial Solubilization: Weigh the required amount of 4'',5''-Dehydroisopsoralidin powder and place it in a sterile glass vial. Add the DMSO portion of the vehicle to the powder and vortex or sonicate until the compound is completely dissolved. This creates a stock solution.

• Addition of Co-solvent and Surfactant: To the DMSO stock solution, add the PEG300 and mix thoroughly. Then, add the Tween® 80 and mix until a clear and homogenous solution is formed.

• Final Dilution: Slowly add the saline or PBS to the mixture while continuously stirring or vortexing to achieve the final desired volume and concentration.

• Final Formulation: The final product should be a clear solution or a stable, fine suspension. Visually inspect for any precipitation before administration. If precipitation occurs, gentle warming and sonication may aid in re-dissolving the compound.

Table 2: Example Formulation Calculation for a 10 mg/kg Dose in Mice

Parameter	Value
Target Dose	10 mg/kg
Average Mouse Weight	25 g
Dosing Volume	10 mL/kg (0.25 mL/mouse)
Final Concentration	4 mg/mL
Total Volume to Prepare (for 10 mice + overage)	3 mL
Amount of 4'',5''-Dehydroisopsoralidin	12 mg
Volume of DMSO (5%)	0.15 mL
Volume of PEG300 (30%)	0.90 mL
Volume of Tween® 80 (5%)	0.15 mL
Volume of Saline (60%)	1.80 mL

Protocol 2: Corn Oil-Based Suspension

This protocol is an alternative for creating a suspension of 4'',5''-Dehydroisopsoralidin.

Materials:

• 4'',5''-Dehydroisopsoralidin powder

• Dimethyl sulfoxide (DMSO)

• Corn Oil

Procedure:

• Initial Solubilization: Weigh the required amount of 4'',5''-Dehydroisopsoralidin and dissolve it in a minimal amount of DMSO to create a concentrated stock solution (e.g., 40 mg/mL).

• Suspension in Corn Oil: Add the desired volume of the DMSO stock solution to the corn oil to achieve the final target concentration. For example, to prepare a 4 mg/mL suspension, add 100 µL of the 40 mg/mL DMSO stock to 900 µL of corn oil.

• Homogenization: Vortex the mixture vigorously or sonicate to ensure a uniform suspension. This formulation should be prepared fresh daily and vortexed immediately before each administration to ensure homogeneity.

Visualization of Experimental Workflow and Signaling Pathway

Experimental Workflow

The following diagram illustrates the general workflow for preparing the co-solvent and surfactant-based aqueous suspension of 4'',5''-Dehydroisopsoralidin.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. CN1446814A - Method for preparing psoralen and isopsoralen - Google Patents [patents.google.com]
• 3. Solubilizing excipients in oral and injectable formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

"4'',5''-Dehydroisopsoralidin stability and storage conditions"

This technical support center provides guidance on the stability and storage of 4'',5''-Dehydroisopsoralidin for researchers, scientists, and drug development professionals. The information is presented in a question-and-answer format to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 4'',5''-Dehydroisopsoralidin?

A1: To ensure the long-term stability of 4'',5''-Dehydroisopsoralidin, it is crucial to adhere to the following storage conditions. These recommendations are based on information from suppliers and general knowledge of furanocoumarin stability.

Table 1: Recommended Storage Conditions for 4'',5''-Dehydroisopsoralidin

Form	Storage Temperature	Duration	Additional Notes
Powder	-20°C[1]	Up to 3 years[1]	Store in a sealed container in a dry, ventilated environment[2].
2-8°C[2]	Shorter-term	Store in a sealed container in a dry, ventilated environment[2].
In Solvent	-80°C[1]	Up to 1 year[1]	Protect from light[3].
-20°C	Up to 1 month[3]	Protect from light[3].

Q2: How stable is 4'',5''-Dehydroisopsoralidin in solution?

A2: The stability of 4'',5''-Dehydroisopsoralidin in solution is influenced by several factors, including the solvent, pH, temperature, and exposure to light. While specific quantitative data for this compound is limited, general knowledge of furanocoumarins and flavonoids suggests that it is susceptible to degradation under certain conditions. For instance, many flavonoids degrade in solutions with high pH[4]. To ensure the integrity of your experimental results, it is recommended to prepare fresh solutions for each experiment or store stock solutions at -80°C for no longer than one year, or at -20°C for no longer than one month, with protection from light[1][3].

Q3: Is 4'',5''-Dehydroisopsoralidin sensitive to light?

A3: Yes, as a furanocoumarin, 4'',5''-Dehydroisopsoralidin is expected to be photoactive and sensitive to light, particularly UV radiation[1][5]. Exposure to light can lead to degradation and the formation of adducts with DNA and other molecules[1][5]. Therefore, it is critical to protect the compound, both in solid form and in solution, from light by using amber vials or by wrapping containers with aluminum foil.

Q4: What is the effect of temperature on the stability of 4'',5''-Dehydroisopsoralidin?

A4: Elevated temperatures can accelerate the degradation of 4'',5''-Dehydroisopsoralidin. Studies on other furanocoumarins have shown that high temperatures, such as those used in hot filling of juices or during prolonged storage at room temperature, can lead to a significant decrease in their concentration. It is therefore advisable to avoid exposing the compound to high temperatures during experimental procedures unless it is a specific requirement of the protocol.

Troubleshooting Guide

Issue 1: I am observing a decrease in the potency of my 4'',5''-Dehydroisopsoralidin compound over time.

• Possible Cause 1: Improper Storage. Verify that the compound is being stored at the recommended temperature and protected from light and moisture.

• Troubleshooting Step 1: Review your storage procedures against the recommendations in Table 1. Ensure that containers are properly sealed.

• Possible Cause 2: Frequent Freeze-Thaw Cycles. Repeatedly freezing and thawing stock solutions can lead to degradation.

• Troubleshooting Step 2: Aliquot stock solutions into smaller, single-use volumes to minimize freeze-thaw cycles.

• Possible Cause 3: Degradation in Solution. The compound may be unstable in the solvent or at the pH of your experimental buffer.

• Troubleshooting Step 3: Prepare fresh solutions before each experiment. If this is not feasible, perform a small-scale stability study in your experimental buffer to determine the rate of degradation.

Issue 2: My experimental results with 4'',5''-Dehydroisopsoralidin are inconsistent.

• Possible Cause 1: Photodegradation. Exposure to ambient light during experimental setup and execution can lead to inconsistent concentrations of the active compound.

• Troubleshooting Step 1: Perform all experimental manipulations under subdued light conditions. Use amber-colored labware or cover your tubes and plates with foil.

• Possible Cause 2: Adsorption to Labware. Hydrophobic compounds can sometimes adsorb to the surface of plastic labware.

• Troubleshooting Step 2: Consider using low-adhesion microplates or glass vials. Pre-treating labware with a blocking agent may also be beneficial.

Experimental Protocols

Forced Degradation Study Protocol for 4'',5''-Dehydroisopsoralidin

A forced degradation study is essential to identify potential degradation products and to develop a stability-indicating analytical method[6][7][8].

Objective: To investigate the stability of 4'',5''-Dehydroisopsoralidin under various stress conditions (hydrolysis, oxidation, photolysis, and thermal stress) and to identify its degradation products.

Materials:

• 4'',5''-Dehydroisopsoralidin

• HPLC-grade water, acetonitrile, and methanol (B129727)

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC or UPLC-MS/MS system with a suitable column (e.g., C18)

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of 4'',5''-Dehydroisopsoralidin in a suitable solvent (e.g., methanol or DMSO) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: Mix the stock solution with 3% H₂O₂. Keep at room temperature for 24 hours.

  • Thermal Degradation: Heat the solid compound at 80°C for 48 hours. Also, heat the stock solution at 60°C for 24 hours.

  • Photolytic Degradation: Expose the stock solution to UV light (e.g., 254 nm) and fluorescent light for a defined period. A control sample should be kept in the dark.

• Sample Analysis:

  • At specified time points (e.g., 0, 4, 8, 12, 24 hours), withdraw aliquots from each stress condition.

  • Neutralize the acidic and basic samples before analysis.

  • Analyze all samples by a validated stability-indicating HPLC or UPLC-MS/MS method to separate the parent compound from its degradation products.

• Data Analysis:

  • Calculate the percentage of degradation for each condition.

  • Identify the major degradation products using MS/MS fragmentation patterns.

Table 2: Example Conditions for Forced Degradation Studies

Stress Condition	Reagent	Temperature	Duration
Acid Hydrolysis	0.1 M HCl	60°C	24 hours
Base Hydrolysis	0.1 M NaOH	60°C	24 hours
Oxidation	3% H₂O₂	Room Temp	24 hours
Thermal (Solid)	-	80°C	48 hours
Thermal (Solution)	-	60°C	24 hours
Photolytic	UV & Fluorescent Light	Room Temp	Variable

Visualizations

Caption: Forced degradation experimental workflow for 4'',5''-Dehydroisopsoralidin.

Caption: Troubleshooting logic for stability issues with 4'',5''-Dehydroisopsoralidin.

References

• 1. researchgate.net [researchgate.net]
• 2. INFLUENCE OF UV ON FURANOCOUMARINS IN RUTA GRAVEOLENS LEAVES | International Society for Horticultural Science [ishs.org]
• 3. pharmtech.com [pharmtech.com]
• 4. Effect of pH on the stability of plant phenolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Identification and Quantitation of Furocoumarins in Popularly Consumed Foods in the U.S. Using QuEChERS Extraction Coupled with UPLC-MS/MS Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. longdom.org [longdom.org]
• 7. ijsdr.org [ijsdr.org]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimizing 4'',5''-Dehydroisopsoralidin Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4'',5''-Dehydroisopsoralidin. The information is designed to address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the primary known mechanism of action for 4'',5''-Dehydroisopsoralidin?

A1: 4'',5''-Dehydroisopsoralidin is a known inhibitor of β-glucuronidase, with a reported half-maximal inhibitory concentration (IC50) of 6.3 μM.[1][2] This enzyme is involved in the metabolism of various substances, and its inhibition is a key area of investigation for this compound. It is also recognized for its anti-inflammatory and anti-oxidative properties.[1][2]

Q2: What is the recommended solvent for preparing stock solutions of 4'',5''-Dehydroisopsoralidin?

A2: Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing stock solutions of 4'',5''-Dehydroisopsoralidin. For long-term storage, it is advisable to store the stock solution at -20°C or -80°C.

Q3: What are the typical concentration ranges of 4'',5''-Dehydroisopsoralidin used in cell-based assays?

A3: The effective concentration of 4'',5''-Dehydroisopsoralidin can vary depending on the cell type and the specific assay. Based on available data, a starting point for concentration ranges in different assays is provided in the table below. It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific experimental conditions.

Assay Type	Cell Line	Reported Concentration	Suggested Starting Range for Dose-Response
β-glucuronidase Inhibition	-	IC50: 6.3 μM[1][2]	0.1 µM - 50 µM
Lifespan Assay	P. corylifolia	15 μM	1 µM - 50 µM
Antioxidant (TEAC) Assay	H4IIE rat hepatoma cells	25 μM	1 µM - 100 µM
Cytotoxicity (MTT) Assay	Varies	Not specified	1 µM - 100 µM
Anti-inflammatory (Nitric Oxide) Assay	RAW 264.7 macrophages	Not specified	1 µM - 50 µM

Troubleshooting Guides

Issue 1: Compound Precipitation in Cell Culture Media

• Problem: 4'',5''-Dehydroisopsoralidin precipitates out of solution when added to the cell culture medium.

• Possible Cause: The final concentration of DMSO in the media is too low to maintain solubility, or the compound's solubility limit in the aqueous media has been exceeded.

• Troubleshooting Steps:

  • Check DMSO Concentration: Ensure the final concentration of DMSO in your cell culture medium does not exceed a level that is toxic to your cells (typically ≤ 0.5%). If you need to use a higher concentration of the compound, you may need to prepare a more concentrated stock solution in DMSO.

  • Serial Dilutions: Prepare serial dilutions of your stock solution in cell culture medium immediately before use. Add the diluted compound to the wells dropwise while gently swirling the plate to ensure rapid and even mixing.

  • Warm the Media: Gently warming the cell culture medium to 37°C before adding the compound can sometimes help with solubility.

  • Solubility Test: Perform a preliminary solubility test in your specific cell culture medium to determine the maximum soluble concentration.

Issue 2: Inconsistent or No Bioactivity Observed

• Problem: The expected biological effect (e.g., anti-inflammatory or antioxidant activity) is not observed or is highly variable between experiments.

• Possible Cause:

  • Compound Degradation: The compound may have degraded due to improper storage or handling.

  • Suboptimal Concentration: The concentration used may be too low to elicit a response.

  • Cell Health: The cells may not be healthy or at the optimal confluency.

• Troubleshooting Steps:

  • Verify Compound Integrity: Use a fresh stock of 4'',5''-Dehydroisopsoralidin. Ensure it has been stored correctly (protected from light at -20°C or -80°C).

  • Optimize Concentration: Perform a dose-response experiment with a wider range of concentrations to identify the optimal working concentration.

  • Monitor Cell Health: Regularly check the morphology and viability of your cells. Ensure they are within a healthy passage number range and are plated at the correct density.

  • Positive Control: Include a known positive control for your assay to ensure the experimental setup is working correctly.

Issue 3: High Background in Antioxidant Assays

• Problem: The DPPH or other radical scavenging assays show high background absorbance, making it difficult to measure the antioxidant effect of 4'',5''-Dehydroisopsoralidin.

• Possible Cause: The compound itself may have some absorbance at the wavelength used for measurement.

• Troubleshooting Steps:

  • Compound-only Control: Run a control containing only the compound in the assay buffer (without the radical) to measure its intrinsic absorbance. Subtract this background absorbance from your experimental readings.

  • Wavelength Scan: Perform a wavelength scan of 4'',5''-Dehydroisopsoralidin in the assay buffer to identify its absorbance spectrum and choose a measurement wavelength with minimal interference if possible.

Experimental Protocols

Cell Viability (MTT) Assay

This protocol is a general guideline and should be optimized for your specific cell line and experimental conditions.

• Materials:

  • 96-well cell culture plates

  • Complete cell culture medium

  • 4'',5''-Dehydroisopsoralidin stock solution (in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO (for solubilizing formazan (B1609692) crystals)

  • Plate reader

• Methodology:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Prepare serial dilutions of 4'',5''-Dehydroisopsoralidin in complete cell culture medium.

  • Remove the old medium from the cells and add 100 µL of the diluted compound to each well. Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration).

  • Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

  • Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a plate reader.

Anti-inflammatory (Nitric Oxide) Assay in RAW 264.7 Macrophages

This protocol measures the inhibitory effect of 4'',5''-Dehydroisopsoralidin on nitric oxide (NO) production in LPS-stimulated macrophages.

• Materials:

  • RAW 264.7 macrophage cells

  • 24-well cell culture plates

  • Complete DMEM medium

  • 4'',5''-Dehydroisopsoralidin stock solution (in DMSO)

  • Lipopolysaccharide (LPS)

  • Griess Reagent (Sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride)

  • Sodium nitrite (B80452) (for standard curve)

  • Plate reader

• Methodology:

  • Seed RAW 264.7 cells in a 24-well plate at a density of 2 x 10^5 cells/well and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of 4'',5''-Dehydroisopsoralidin for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a control group with no LPS stimulation and a vehicle control group.

  • After incubation, collect the cell culture supernatant.

  • Mix 50 µL of the supernatant with 50 µL of Griess Reagent in a 96-well plate.

  • Incubate for 10-15 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm.

  • Calculate the nitrite concentration using a sodium nitrite standard curve.

Antioxidant (DPPH Radical Scavenging) Assay

This is a cell-free assay to determine the radical scavenging activity of 4'',5''-Dehydroisopsoralidin.

• Materials:

  • DPPH (2,2-diphenyl-1-picrylhydrazyl) solution in methanol (B129727) (e.g., 0.1 mM)

  • 4'',5''-Dehydroisopsoralidin stock solution (in DMSO or methanol)

  • Methanol

  • 96-well plate or cuvettes

  • Spectrophotometer

• Methodology:

  • Prepare different concentrations of 4'',5''-Dehydroisopsoralidin in methanol.

  • In a 96-well plate, add 100 µL of each compound dilution.

  • Add 100 µL of the DPPH solution to each well.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm.

  • A control with methanol instead of the compound is used as a reference.

  • Calculate the percentage of radical scavenging activity.

Signaling Pathway and Workflow Diagrams

Caption: A general workflow for in vitro experiments with 4'',5''-Dehydroisopsoralidin.

Caption: Proposed mechanism of anti-inflammatory action via the NF-κB pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

"interference of 4'',5''-Dehydroisopsoralidin in biochemical assays"

Welcome to the technical support center for 4'',5''-Dehydroisopsoralidin. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the potential for interference in biochemical assays and to offer troubleshooting strategies for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is 4'',5''-Dehydroisopsoralidin and what is its primary known activity?

A1: 4'',5''-Dehydroisopsoralidin is a natural product belonging to the coumestan (B1194414) class of organic compounds. It is known to be an inhibitor of the enzyme β-glucuronidase with a reported IC50 value of 6.3 μM. Additionally, it has demonstrated anti-inflammatory and anti-oxidative effects, including radical scavenging activity.

Q2: What are the common types of interference that can occur with compounds like 4'',5''-Dehydroisopsoralidin in biochemical assays?

A2: Natural products, including coumestans like 4'',5''-Dehydroisopsoralidin, can potentially interfere in biochemical assays through several mechanisms:

• Aggregation: The formation of compound aggregates in assay buffers can lead to non-specific inhibition of enzymes or interference with detection systems. Furocoumarins and coumarins have been observed to aggregate in solution, which can alter their spectral properties.

• Fluorescence Interference: Compounds that are fluorescent can interfere with assays that use fluorescence as a readout. A related coumestan, coumestrol, is known to be autofluorescent. This intrinsic fluorescence can lead to false-positive or false-negative results depending on the assay design.

• Redox Activity: The ability of a compound to participate in oxidation-reduction reactions can interfere with assays that are sensitive to the redox state of the reagents. 4'',5''-Dehydroisopsoralidin has been shown to possess radical scavenging activity, suggesting it can act as a reducing agent and potentially interfere with assays involving redox-sensitive dyes or enzymes.

Q3: How can I prepare a stock solution of 4'',5''-Dehydroisopsoralidin?

A3: 4'',5''-Dehydroisopsoralidin is typically soluble in organic solvents like dimethyl sulfoxide (B87167) (DMSO). For in vitro assays, it is common to prepare a high-concentration stock solution in 100% DMSO. For cell-based assays or in vivo studies, this stock can then be diluted into aqueous buffers or cell culture media. It is crucial to ensure the final concentration of DMSO in the assay is low (typically <1%) to avoid solvent-induced artifacts.

Troubleshooting Guides

Issue 1: Inconsistent IC50 values or poor dose-response curves.

• Question: I am observing high variability in my IC50 values for 4'',5''-Dehydroisopsoralidin in my enzyme inhibition assay. What could be the cause?

• Answer: Inconsistent results can stem from several factors related to the compound's properties.

  • Potential Cause 1: Compound Aggregation.

    • Troubleshooting Step: To mitigate aggregation, consider adding a non-ionic detergent, such as Triton X-100 or Tween-20 (typically at 0.01-0.1%), to your assay buffer. You can also perform a centrifugation-based counter-screen. After incubating the compound in the assay buffer, centrifuge the mixture at high speed (e.g., >15,000 x g) and test the supernatant for activity. A loss of activity in the supernatant would suggest that the active species is in the aggregated form.

  • Potential Cause 2: Poor Solubility in Assay Buffer.

    • Troubleshooting Step: Although soluble in DMSO, 4'',5''-Dehydroisopsoralidin may precipitate when diluted into aqueous assay buffers. Visually inspect your assay wells for any signs of precipitation. If solubility is an issue, you may need to optimize the buffer composition (e.g., pH, co-solvents) or lower the final concentration of the compound.

  • Potential Cause 3: Time-dependent Inhibition.

    • Troubleshooting Step: Pre-incubate the enzyme with 4'',5''-Dehydroisopsoralidin for varying amounts of time before adding the substrate. If the IC50 value decreases with longer pre-incubation times, it may indicate a time-dependent or irreversible mode of inhibition.

Issue 2: High background signal or unexpected results in fluorescence-based assays.

• Question: My fluorescence-based assay is showing a high background signal in the presence of 4'',5''-Dehydroisopsoralidin, even in my no-enzyme controls. Why is this happening?

• Answer: This is a strong indication of fluorescence interference from the compound itself.

  • Potential Cause: Intrinsic Fluorescence of the Compound.

    • Troubleshooting Step 1: Spectral Analysis. Measure the fluorescence excitation and emission spectra of 4'',5''-Dehydroisopsoralidin under your assay conditions. This will help you determine if its spectral properties overlap with those of your fluorescent probe. If there is significant overlap, you may need to select a different fluorescent probe with distinct spectral characteristics.

    • Troubleshooting Step 2: Use of Orthogonal Assays. Validate your findings using a non-fluorescence-based method, such as a colorimetric or luminescence-based assay. This will help confirm that the observed activity is not an artifact of fluorescence interference.

    • Troubleshooting Step 3: Data Correction. If an alternative assay is not feasible, you can try to correct for the background fluorescence. Run parallel control experiments with the compound but without the enzyme or other key reaction components to quantify the compound's contribution to the fluorescence signal and subtract this from your experimental values.

Issue 3: Apparent inhibition in assays using redox-sensitive dyes.

• Question: I am seeing inhibition in an assay that uses a redox-sensitive dye (e.g., resazurin, DCIP) as a readout. Is this a real effect?

• Answer: Given that 4'',5''-Dehydroisopsoralidin has known radical scavenging activity, it is possible that the observed effect is due to direct chemical reduction of the dye rather than modulation of the biological target.

  • Potential Cause: Redox Cycling or Direct Reduction of Assay Reagents.

    • Troubleshooting Step 1: Control Experiments. Run control experiments containing the compound and the redox dye in the absence of the enzyme or cells. A change in the signal of the dye in this control experiment would indicate direct chemical interaction.

    • Troubleshooting Step 2: Include Reducing Agents in Controls. Perform your assay in the presence of a known reducing agent, such as dithiothreitol (B142953) (DTT), at a concentration that does not interfere with your biological target. If the effect of 4'',5''-Dehydroisopsoralidin is diminished in the presence of DTT, it suggests a redox-based mechanism of interference.

    • Troubleshooting Step 3: Use a Redox-Insensitive Assay. If possible, switch to an assay format that does not rely on redox-sensitive readouts to confirm the activity of the compound.

Data Summary

Table 1: Known Biological Activity of 4'',5''-Dehydroisopsoralidin

Target/Activity	IC50 / Effect	Assay Type
β-glucuronidase	6.3 μM	Enzyme Inhibition Assay
Radical Scavenging	Demonstrated activity	Antioxidant Assays
Anti-inflammatory	Demonstrated effects	Cellular Assays

Experimental Protocols

Protocol 1: β-Glucuronidase Inhibition Assay

This protocol is a general guideline and may need to be optimized for specific experimental conditions.

• Reagents:

  • β-Glucuronidase (from a suitable source, e.g., bovine liver or E. coli)

  • Substrate: p-nitrophenyl-β-D-glucuronide (PNPG)

  • Assay Buffer: 0.1 M Sodium Acetate Buffer, pH 5.0

  • Stop Solution: 0.2 M Glycine Buffer, pH 10.4

  • 4'',5''-Dehydroisopsoralidin stock solution (e.g., 10 mM in DMSO)

  • Positive Control Inhibitor: D-saccharic acid 1,4-lactone

• Procedure:

  • Prepare serial dilutions of 4'',5''-Dehydroisopsoralidin and the positive control in the assay buffer. Ensure the final DMSO concentration is consistent across all wells and does not exceed 1%.

  • In a 96-well plate, add 50 µL of the diluted compound or control.

  • Add 25 µL of the β-glucuronidase solution (pre-diluted in assay buffer to an appropriate concentration) to each well.

  • Pre-incubate the plate at 37°C for 15 minutes.

  • Initiate the reaction by adding 25 µL of the PNPG substrate solution to each well.

  • Incubate the plate at 37°C for 30 minutes.

  • Stop the reaction by adding 100 µL of the stop solution.

  • Measure the absorbance at 405 nm using a microplate reader.

  • Calculate the percent inhibition for each concentration and determine the IC50 value by fitting the data to a dose-response curve.

Protocol 2: DPPH Radical Scavenging Assay

This protocol is a common method for assessing antioxidant activity.

• Reagents:

  • DPPH (2,2-diphenyl-1-picrylhydrazyl) solution (e.g., 0.1 mM in methanol)

  • 4'',5''-Dehydroisopsoralidin stock solution (in methanol (B129727) or DMSO)

  • Positive Control: Ascorbic acid or Trolox

  • Methanol

• Procedure:

  • Prepare serial dilutions of 4'',5''-Dehydroisopsoralidin and the positive control in methanol.

  • In a 96-well plate, add 100 µL of the diluted compound or control.

  • Add 100 µL of the DPPH solution to each well.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

  • The radical scavenging activity is calculated as: (Abs_control - Abs_sample) / Abs_control * 100%.

  • Determine the IC50 value, which is the concentration of the compound that scavenges 50% of the DPPH radicals.

Visualizations

Caption: Workflow for a typical enzyme inhibition assay.

Caption: Troubleshooting decision tree for assay interference.

Technical Support Center: 4'',5''-Dehydroisopsoralidin Experimental Variability

Welcome to the technical support center for researchers working with 4'',5''-Dehydroisopsoralidin. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize variability in your experimental results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the storage, preparation, and use of 4'',5''-Dehydroisopsoralidin in various experimental settings.

Compound Handling and Storage

Q1: What are the proper storage conditions for 4'',5''-Dehydroisopsoralidin?

A1: To ensure the stability and integrity of 4'',5''-Dehydroisopsoralidin, it is crucial to adhere to the following storage recommendations:

• Powder: Store at -20°C for long-term stability, which can be maintained for up to three years.

• In solvent: For solutions, store at -80°C to maintain stability for up to one year.

Q2: My experimental results are inconsistent. Could the way I'm handling the compound be a factor?

A2: Yes, improper handling can introduce significant variability. Here are some key points to consider:

• Temperature Fluctuations: Avoid repeated freeze-thaw cycles of stock solutions. Aliquot the stock solution into smaller, single-use volumes to minimize degradation.

• Light Exposure: Protect the compound and its solutions from direct light, as furanocoumarins can be photosensitive. Use amber vials or wrap containers in aluminum foil.

• Oxygen Exposure: While not explicitly documented for this compound, oxidation is a common degradation pathway for many organic molecules. For long-term storage of solutions, consider purging the vial with an inert gas like nitrogen or argon before sealing.

Solubility and Solution Preparation

Q3: I'm having trouble dissolving 4'',5''-Dehydroisopsoralidin. What solvents are recommended?

A3: 4'',5''-Dehydroisopsoralidin is a hydrophobic compound with low aqueous solubility. The choice of solvent is critical for preparing a stable and effective working solution.

• Stock Solutions: Dimethyl sulfoxide (B87167) (DMSO) is a common solvent for creating high-concentration stock solutions.

• Working Solutions: For cell-based assays, it is essential to dilute the DMSO stock solution in an appropriate aqueous buffer or cell culture medium. Ensure the final DMSO concentration is low (typically <0.5%) to avoid solvent-induced cytotoxicity. For in vivo studies, specific formulations may be required to enhance solubility and bioavailability.

Q4: My compound precipitates when I add it to my aqueous assay buffer. How can I prevent this?

A4: Precipitation is a common issue when diluting a hydrophobic compound from an organic stock solution into an aqueous medium. Here are some troubleshooting steps:

• Serial Dilutions: Perform serial dilutions in your aqueous buffer rather than a single large dilution step.

• Vortexing/Sonication: Gently vortex or sonicate the solution during dilution to aid in solubilization. However, be cautious with sonication as it can generate heat and potentially degrade the compound.

• Use of Surfactants or Co-solvents: For certain applications, the inclusion of a small amount of a biocompatible surfactant (e.g., Tween 80) or a co-solvent (e.g., PEG300) in the final formulation can improve solubility.

In Vitro Assay Variability

Q5: I am observing high variability in my β-glucuronidase inhibition assay. What are the potential causes?

A5: Variability in enzyme inhibition assays can arise from several factors:

• Enzyme Activity: Ensure the β-glucuronidase enzyme is active and used at a consistent concentration. Prepare fresh enzyme dilutions for each experiment.

• Substrate Concentration: Use a substrate concentration that is appropriate for the enzyme and the expected level of inhibition.

• Incubation Times and Temperatures: Precisely control incubation times and maintain a constant temperature throughout the assay, as enzyme kinetics are highly sensitive to these parameters.

• Pipetting Accuracy: Use calibrated pipettes and consistent pipetting techniques to minimize volume errors, especially when adding small volumes of the inhibitor.

Q6: My anti-inflammatory assay results are not reproducible. What should I check?

A6: Anti-inflammatory assays, such as measuring nitric oxide (NO) or prostaglandin (B15479496) E2 (PGE2) production in LPS-stimulated macrophages, can be sensitive to several variables:

• Cell Health and Density: Ensure your cells are healthy, within a consistent passage number, and seeded at the same density for each experiment.

• LPS Potency: The activity of lipopolysaccharide (LPS) can vary between lots. Test each new lot to determine the optimal concentration for stimulation.

• Timing of Treatment: The timing of compound treatment relative to LPS stimulation is critical. Standardize this timing across all experiments.

Q7: My cytotoxicity assay (e.g., MTT, SRB) results for 4'',5''-Dehydroisopsoralidin are inconsistent. Why might this be?

A7: In addition to the factors mentioned for other in vitro assays, consider the following for cytotoxicity assays:

• Compound Stability in Media: 4'',5''-Dehydroisopsoralidin may degrade in cell culture media over the course of the experiment. This can be influenced by the pH and components of the media. Consider refreshing the media with a new compound dilution for longer incubation periods.

• Cell Proliferation Rate: The rate of cell proliferation can affect the final readout. Ensure that the cell seeding density allows for logarithmic growth throughout the assay period and that the control cells do not become over-confluent.

• Assay-Specific Artifacts: Be aware of potential interferences. For example, some compounds can interfere with the formazan (B1609692) product in MTT assays. Include appropriate controls to rule out such artifacts.

Data Presentation

The following table summarizes key quantitative data for 4'',5''-Dehydroisopsoralidin.

Parameter	Value	Notes
Storage Stability	Powder: Up to 3 years at -20°C	Store in a tightly sealed container, protected from light.
In Solvent: Up to 1 year at -80°C	Aliquot to avoid repeated freeze-thaw cycles.
β-Glucuronidase Inhibition	IC50: 6.3 µM	This value was determined in an assay using rat polymorphonuclear leukocytes.[1]
Cytotoxicity	IC50: >50 µM	Weak cytotoxicity observed against H4IIE (rat hepatoma), HCT116 (human colon cancer), and C6 (rat glioma) cell lines after 24 hours.[1]
pH and Temperature Stability	Data not available in the public domain.	As a furanocoumarin, stability is expected to be influenced by pH and temperature. It is recommended to perform stability studies under specific experimental conditions.

Experimental Protocols

β-Glucuronidase Inhibition Assay (Fluorometric)

This protocol is adapted from generic fluorometric β-glucuronidase assay procedures and should be optimized for your specific experimental conditions.

• Reagent Preparation:

  • Assay Buffer: Prepare a suitable buffer (e.g., 50 mM HEPES, pH 7.4).

  • Substrate Solution: Prepare a solution of a fluorogenic β-glucuronidase substrate (e.g., 4-Methylumbelliferyl β-D-glucuronide) in the assay buffer.

  • Enzyme Solution: Prepare a solution of β-glucuronidase in the assay buffer. The final concentration should be determined based on preliminary experiments to ensure a linear reaction rate.

  • Inhibitor Solutions: Prepare a series of dilutions of 4'',5''-Dehydroisopsoralidin in the assay buffer. Remember to include a vehicle control (e.g., DMSO diluted to the same final concentration as in the inhibitor wells).

• Assay Procedure:

  • Add the inhibitor solutions or vehicle control to the wells of a black 96-well plate.

  • Add the enzyme solution to each well and incubate for a pre-determined time (e.g., 15 minutes) at a constant temperature (e.g., 37°C) to allow the inhibitor to bind to the enzyme.

  • Initiate the reaction by adding the substrate solution to each well.

  • Measure the fluorescence at appropriate excitation and emission wavelengths (e.g., Ex/Em = 365/450 nm for 4-MUG) in a kinetic mode for a set period (e.g., 30-60 minutes).

• Data Analysis:

  • Calculate the reaction rate (slope of the fluorescence versus time curve) for each well.

  • Determine the percentage of inhibition for each concentration of 4'',5''-Dehydroisopsoralidin relative to the vehicle control.

  • Plot the percentage of inhibition against the inhibitor concentration and fit the data to a suitable dose-response curve to calculate the IC50 value.

General Workflow for In Vitro Assays

The following diagram illustrates a general workflow for performing in vitro experiments with 4'',5''-Dehydroisopsoralidin, highlighting critical steps where variability can be introduced.

Caption: General workflow for in vitro experiments.

Signaling Pathways

Based on studies of related furanocoumarins, 4'',5''-Dehydroisopsoralidin may exert its anti-inflammatory and anticancer effects by modulating the NF-κB and MAPK signaling pathways.

NF-κB Signaling Pathway

The NF-κB pathway is a key regulator of inflammation and cell survival. Its inhibition is a common mechanism for anti-inflammatory and anticancer drugs.

Caption: Potential inhibition of the NF-κB signaling pathway.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is involved in cell proliferation, differentiation, and apoptosis. Its dysregulation is common in cancer.

Caption: Potential modulation of the MAPK signaling pathway.

References

• 1. medchemexpress.com [medchemexpress.com]

"handling and preparation of 4'',5''-Dehydroisopsoralidin stock solutions"

This technical support center provides guidance for researchers, scientists, and drug development professionals on the handling and preparation of 4'',5''-Dehydroisopsoralidin (B3029423) stock solutions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving 4'',5''-Dehydroisopsoralidin?

A1: Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for preparing stock solutions of 4'',5''-Dehydroisopsoralidin. For in vivo studies, a co-solvent system is often required to ensure solubility and biocompatibility.

Q2: How should I store the powdered form of 4'',5''-Dehydroisopsoralidin?

A2: The powdered compound should be stored at -20°C and is stable for up to three years under these conditions.[1]

Q3: What are the storage conditions for 4'',5''-Dehydroisopsoralidin stock solutions?

A3: Stock solutions should be stored at -80°C and are stable for up to one year.[1] It is advisable to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Q4: What are the known biological activities of 4'',5''-Dehydroisopsoralidin?

A4: 4'',5''-Dehydroisopsoralidin is known to be a β-glucuronidase inhibitor with an IC50 of 6.3 μM.[2][3][4] It also possesses anti-inflammatory and anti-oxidative properties and is used in inflammation and cancer research.[2][3][4]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Compound will not dissolve in DMSO.	Insufficient solvent volume or low temperature.	Increase the volume of DMSO incrementally. Gentle warming or brief sonication can also aid dissolution. Ensure the DMSO is of high purity and anhydrous.
Precipitation occurs when diluting the stock solution in aqueous media.	The compound has low aqueous solubility.	For cell-based assays, ensure the final concentration of DMSO is low (typically <0.5%) to avoid solvent toxicity and precipitation. For in vivo studies, use a co-solvent system as detailed in the experimental protocols.
Inconsistent experimental results.	Improper storage leading to compound degradation or inaccurate stock concentration.	Always store the stock solution at -80°C in aliquots.[1] Avoid repeated freeze-thaw cycles. Re-evaluate the concentration of your stock solution if degradation is suspected.
Phase separation or precipitation in in vivo formulation.	Improper mixing of co-solvents.	Add each component of the formulation sequentially and ensure complete mixing at each step before adding the next solvent.[5][6]

Quantitative Data Summary

Parameter	Value	Source
Molecular Weight	334.32 g/mol	[1][7]
Molecular Formula	C20H14O5	[1][7]
Purity (HPLC)	95~98%	[7]
IC50 (β-glucuronidase)	6.3 μM	[2][3][4]
Storage (Powder)	-20°C for 3 years	[1]
Storage (In Solvent)	-80°C for 1 year	[1]

Experimental Protocols

Preparation of a 10 mM DMSO Stock Solution

• Weighing: Accurately weigh out 3.34 mg of 4'',5''-Dehydroisopsoralidin powder.

• Dissolving: Add 1 mL of high-purity DMSO to the powder.

• Mixing: Vortex or sonicate the solution gently until the compound is completely dissolved.

• Storage: Aliquot the stock solution into smaller, single-use volumes and store at -80°C.

In Vivo Formulation Preparation (Example)

This protocol is based on a common formulation method for hydrophobic compounds and should be optimized for your specific experimental needs.

• Prepare Initial Solution: Dissolve the required amount of 4'',5''-Dehydroisopsoralidin in DMSO to create a concentrated stock solution (e.g., 40 mg/mL).[1]

• Add PEG300: To the DMSO solution, add PEG300. A common ratio is 10% DMSO and 40% PEG300 in the final solution.[5][6] Mix thoroughly until the solution is clear.

• Add Tween 80: Add Tween 80 (e.g., to a final concentration of 5%) to the mixture and mix well.[5][6]

• Add Saline/PBS: Finally, add saline or PBS to reach the desired final volume (e.g., to a final concentration of 45%).[5][6] Mix until the solution is homogeneous and clear.

• Administration: It is recommended to prepare this formulation fresh on the day of use.

Visualizations

Caption: Workflow for preparing 4'',5''-Dehydroisopsoralidin stock solution.

Caption: Step-by-step workflow for preparing an in vivo formulation.

References

• 1. 4",5"-dehydroisopsoralidin | TargetMol [targetmol.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. 4'',5''-dehydroisopsoralidin | CAS: 65639-51-2 | ChemNorm [chemnorm.com]

Technical Support Center: Long-Term Stability of 4'',5''-Dehydroisopsoralidin in DMSO

This technical support center provides guidance for researchers, scientists, and drug development professionals on the long-term stability of 4'',5''-Dehydroisopsoralidin in Dimethyl Sulfoxide (DMSO). The information is presented in a question-and-answer format to address specific issues that may be encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 4'',5''-Dehydroisopsoralidin in DMSO?

Q2: How long can I store 4'',5''-Dehydroisopsoralidin in DMSO?

Vendor recommendations suggest that a solution of 4'',5''-Dehydroisopsoralidin in a solvent can be stored at -80°C for up to one year.[2] However, for sensitive experiments, it is advisable to perform periodic quality control checks to ensure the integrity of the compound.

Q3: What factors can affect the stability of 4'',5''-Dehydroisopsoralidin in DMSO?

Several factors can influence the stability of small molecules like 4'',5''-Dehydroisopsoralidin in DMSO:

• Water Content: DMSO is highly hygroscopic and can absorb moisture from the atmosphere.[3] The presence of water can lead to hydrolysis of the compound. It is recommended to use anhydrous DMSO and to minimize the exposure of the stock solution to air.

• Temperature: Elevated temperatures can accelerate the degradation of the compound. Therefore, storage at low temperatures (-20°C or -80°C) is recommended.[1]

• Light: Exposure to light, especially UV radiation, can cause photodegradation of some compounds. Storing solutions in amber vials can help to mitigate this.[4]

• Freeze-Thaw Cycles: Repeatedly freezing and thawing a DMSO stock solution can introduce moisture and may lead to precipitation or degradation of the compound.[1][3] It is best practice to prepare small, single-use aliquots.

• Oxygen: While generally less of a concern than water, atmospheric oxygen can contribute to the oxidation of sensitive compounds over long-term storage.[5][6]

Q4: How can I check the stability of my 4'',5''-Dehydroisopsoralidin DMSO stock solution?

The stability of your stock solution can be assessed using analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[4] These methods can be used to determine the purity of the compound and to detect the presence of any degradation products. A decrease in the peak area of the parent compound and the appearance of new peaks over time would indicate instability.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent experimental results over time.	Degradation of 4'',5''-Dehydroisopsoralidin in the DMSO stock solution.	Prepare fresh aliquots from a newly prepared stock solution. Perform a stability check of the old stock solution using HPLC or LC-MS.
Precipitate observed in the DMSO stock solution after thawing.	The compound may have low solubility at lower temperatures or may have come out of solution due to freeze-thaw cycles.	Gently warm the vial to room temperature and vortex to redissolve the compound. If the precipitate persists, sonication may be attempted. To avoid this, consider preparing smaller, single-use aliquots.
Loss of biological activity of the compound.	The compound has degraded.	Prepare a fresh stock solution from the powdered compound. Review storage and handling procedures to minimize degradation.

Data Presentation: General Recommendations for Small Molecule Stability in DMSO

Parameter	Recommendation	Rationale
Solvent	Anhydrous DMSO	Minimizes water-induced degradation (hydrolysis).[3]
Storage Temperature	-80°C for long-term; -20°C for short-term	Reduces the rate of chemical degradation.[1][2]
Aliquoting	Prepare small, single-use aliquots	Minimizes freeze-thaw cycles and moisture absorption.[1][3]
Container	Amber, tightly sealed vials	Protects from light and prevents moisture entry.[4]
Purity Check	Periodically by HPLC or LC-MS	Ensures the integrity of the compound over time.[4]

Experimental Protocols

Protocol 1: Assessment of Long-Term Stability of 4'',5''-Dehydroisopsoralidin in DMSO

This protocol outlines a general method to evaluate the stability of 4'',5''-Dehydroisopsoralidin in DMSO over an extended period.

1. Preparation of Stock Solution:

• Dissolve 4'',5''-Dehydroisopsoralidin in anhydrous DMSO to a final concentration of 10 mM.
• Prepare multiple small aliquots in amber, tightly sealed vials to minimize exposure to light and moisture.[4]

2. Storage Conditions:

• Store the aliquots under different conditions to be tested (e.g., -80°C, -20°C, and 4°C).

3. Time Points:

• Establish a timeline for analysis. Typical time points for a long-term stability study could be 0, 1, 3, 6, and 12 months.

4. Sample Analysis:

• At each designated time point, retrieve one aliquot from each storage condition.
• Allow the aliquot to thaw and equilibrate to room temperature.
• Analyze the concentration and purity of 4'',5''-Dehydroisopsoralidin using a validated HPLC or LC-MS method.
• Compare the results to the sample analyzed at time zero (T=0) to determine the percentage of the compound remaining.

Protocol 2: Freeze-Thaw Stability Assessment

This protocol is designed to determine the stability of 4'',5''-Dehydroisopsoralidin in DMSO after multiple freeze-thaw cycles.

1. Preparation of Aliquots:

• Prepare several identical aliquots of a 10 mM stock solution of 4'',5''-Dehydroisopsoralidin in anhydrous DMSO.

2. Freeze-Thaw Cycling:

• Subject the aliquots to a predetermined number of freeze-thaw cycles. A typical cycle consists of freezing the sample at -20°C or -80°C for at least 12 hours, followed by thawing at room temperature.
• Analyze aliquots after 1, 3, 5, and 10 freeze-thaw cycles.

3. Sample Analysis:

• After the designated number of cycles, analyze the purity and concentration of 4'',5''-Dehydroisopsoralidin in each aliquot using HPLC or LC-MS.
• Compare the results to a control aliquot that has not undergone any freeze-thaw cycles (Cycle 0).

Mandatory Visualization

Caption: Workflow for assessing the long-term stability of a compound in DMSO.

Caption: 4'',5''-Dehydroisopsoralidin as an inhibitor of β-glucuronidase.

References

• 1. medchemexpress.cn [medchemexpress.cn]
• 2. 4",5"-dehydroisopsoralidin | TargetMol [targetmol.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Isolation of 4'',5''-Dehydroisopsoralidin from Natural Sources

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges encountered during the isolation of 4'',5''-Dehydroisopsoralidin from natural sources, primarily Psoralea corylifolia.

Troubleshooting Guides

This section addresses specific issues that may arise during the extraction, purification, and quantification of 4'',5''-Dehydroisopsoralidin.

Problem 1: Low Yield of 4'',5''-Dehydroisopsoralidin in the Crude Extract

Question: We are experiencing significantly lower than expected yields of 4'',5''-Dehydroisopsoralidin in our initial crude extract from Psoralea corylifolia seeds. What are the potential causes and how can we optimize our extraction process?

Answer:

Low yields of 4'',5''-Dehydroisopsoralidin can stem from several factors, ranging from the quality of the plant material to the extraction methodology. Here’s a step-by-step guide to troubleshoot this issue:

Potential Causes and Solutions:

• Suboptimal Solvent Selection: The polarity of the extraction solvent is critical for efficiently extracting furanocoumarins. While highly polar solvents like methanol (B129727) and ethanol (B145695) are commonly used, the yield of specific compounds can vary.

  • Troubleshooting Steps:

    • Solvent Screening: If you are using a single solvent, consider performing small-scale comparative extractions with a range of solvents of varying polarities.[1][2]

    • Solvent Combinations: Employing a sequential extraction strategy, starting with a non-polar solvent like hexane (B92381) or petroleum ether to remove oils and lipids, followed by a more polar solvent like ethyl acetate (B1210297) or ethanol, can enrich the target compound in the final extract.

    • Refer to Table 1 for a comparison of solvent efficiencies for related compounds.

• Inefficient Extraction Technique: The method of extraction significantly impacts the efficiency of liberating the compound from the plant matrix.

  • Troubleshooting Steps:

    • Method Comparison: If using maceration, consider switching to a more exhaustive technique such as Soxhlet extraction or ultrasound-assisted extraction (UAE), which can improve extraction efficiency and reduce extraction time.[2]

    • Parameter Optimization: For UAE, optimize parameters such as time, temperature, and power. For Soxhlet extraction, ensure a sufficient number of cycles.

• Poor Quality of Plant Material: The concentration of secondary metabolites in plants can vary depending on the geographical source, harvesting time, and storage conditions.

  • Troubleshooting Steps:

    • Source Verification: Whenever possible, obtain plant material from a reputable supplier with a certificate of analysis.

    • Proper Storage: Store the plant material in a cool, dry, and dark place to prevent degradation of phytochemicals.

• Compound Degradation During Extraction: 4'',5''-Dehydroisopsoralidin, like other furanocoumarins, may be susceptible to degradation under harsh extraction conditions.

  • Troubleshooting Steps:

    • Temperature Control: Avoid excessive heat during extraction. If using heat reflux or Soxhlet, ensure the temperature does not exceed the boiling point of the solvent for extended periods.

    • Light Protection: Protect the extraction setup from direct light, as furanocoumarins can be photolabile.

Problem 2: Difficulty in Separating 4'',5''-Dehydroisopsoralidin from Co-eluting Impurities

Question: During chromatographic purification, we are observing that 4'',5''-Dehydroisopsoralidin is co-eluting with other structurally similar compounds, particularly psoralidin. How can we improve the resolution?

Answer:

The separation of structurally related furanocoumarins is a common challenge. Psoralidin and 4'',5''-Dehydroisopsoralidin have similar polarities, which can lead to overlapping peaks in chromatography.

Potential Causes and Solutions:

• Inadequate Chromatographic System: The choice of stationary and mobile phases is crucial for achieving the desired separation.

  • Troubleshooting Steps:

    • Column Selection: If using normal-phase chromatography (e.g., silica (B1680970) gel), a fine-tuning of the solvent system is necessary. For reversed-phase HPLC, consider using a different column chemistry. A pentafluorophenyl (PFP) column can offer different selectivity for aromatic and isomeric compounds compared to a standard C18 column.[3]

    • Mobile Phase Optimization:

      • Normal-Phase: Carefully adjust the ratio of non-polar (e.g., hexane, chloroform) and polar (e.g., ethyl acetate, methanol) solvents. A shallow gradient can improve resolution.

      • Reversed-Phase: Optimize the gradient of water and organic solvent (acetonitrile or methanol). The addition of a small amount of acid (e.g., 0.1% formic acid) can improve peak shape.[4]

    • Two-Dimensional Chromatography: Consider an offline two-dimensional HPLC approach where the fraction containing the co-eluting compounds from the first separation is subjected to a second separation under different chromatographic conditions (e.g., different pH or solvent system).

• Column Overloading: Injecting too much sample onto the column can lead to peak broadening and poor resolution.

  • Troubleshooting Steps:

    • Reduce Sample Load: Decrease the amount of crude or semi-purified extract loaded onto the column.

    • Use a Preparative Column: For larger scale purification, use a column with a larger internal diameter and particle size designed for preparative chromatography.[5][6][7][8]

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting point for the extraction of 4'',5''-Dehydroisopsoralidin from Psoralea corylifolia seeds?

A1: A common and effective starting point is to first defat the powdered seeds with a non-polar solvent like petroleum ether or hexane. This removes oils that can interfere with subsequent chromatographic steps. The defatted material can then be extracted with a solvent of medium polarity, such as ethyl acetate or ethanol, using techniques like Soxhlet or ultrasound-assisted extraction.[2][9]

Q2: How can I monitor the presence of 4'',5''-Dehydroisopsoralidin during the fractionation process?

A2: Thin-layer chromatography (TLC) is a rapid and effective way to monitor the presence of the target compound in different fractions. A suitable mobile phase for TLC of furanocoumarins is a mixture of hexane and ethyl acetate or chloroform (B151607) and methanol. The spots can be visualized under UV light (typically at 254 nm and 365 nm). High-performance liquid chromatography (HPLC) with UV detection can provide more accurate quantitative information.

Q3: What are the expected stability issues with 4'',5''-Dehydroisopsoralidin, and how can they be mitigated?

A3: While specific stability data for 4'',5''-Dehydroisopsoralidin is limited, furanocoumarins, in general, are known to be sensitive to light, high temperatures, and extreme pH conditions. Forced degradation studies on related compounds can provide insights into potential stability issues.[10][11][12][13][14]

• Light Sensitivity: Furanocoumarins can undergo photodegradation. It is crucial to protect samples from light by using amber vials and minimizing exposure to ambient light during all stages of isolation and storage.

• Thermal Stability: Avoid prolonged exposure to high temperatures. During solvent evaporation, use a rotary evaporator at a reduced pressure and a moderate temperature. For long-term storage, the solid compound should be kept at -20°C.[11]

• pH Stability: Strong acidic or basic conditions can lead to hydrolysis or rearrangement of the coumarin (B35378) ring. It is advisable to work with neutral or slightly acidic conditions during extraction and purification.

Q4: What is a suitable solvent for dissolving purified 4'',5''-Dehydroisopsoralidin for bioassays and long-term storage?

A4: Based on the general solubility of furanocoumarins, 4'',5''-Dehydroisopsoralidin is expected to be soluble in common organic solvents like dimethyl sulfoxide (B87167) (DMSO), methanol, ethanol, and ethyl acetate.[15] For long-term storage in solution, it is recommended to dissolve the compound in a high-quality anhydrous solvent such as DMSO and store it at -80°C in small aliquots to avoid repeated freeze-thaw cycles.[11]

Data Presentation

Table 1: Comparison of Extraction Solvents for Compounds from Psoralea corylifolia

Solvent	Polarity Index	Typical Compounds Extracted	Reported Yield of Bakuchiol (as an indicator) (w/w)[2]
Petroleum Ether	0.1	Non-polar compounds, oils, some furanocoumarins	6.98% (by UAE)
Dichloromethane	3.1	Compounds of low to medium polarity	-
Acetone	5.1	Furanocoumarins, flavonoids	-
Ethanol	5.2	Wide range of polar and moderately non-polar compounds	-
Methanol	6.6	Polar compounds, glycosides	-

Note: Yields are highly dependent on the extraction method and plant material.

Table 2: Physicochemical Properties of 4'',5''-Dehydroisopsoralidin

Property	Value/Information	Source/Reference
Molecular Formula	C₂₀H₁₄O₅	Inferred from structure
Molecular Weight	334.32 g/mol	[11]
Appearance	Likely a crystalline solid	Inferred
Solubility	Expected to be soluble in DMSO, methanol, ethanol, ethyl acetate; poorly soluble in water.	General furanocoumarin properties[15]
UV λmax	Furanocoumarins typically show strong absorbance between 220-350 nm.	General furanocoumarin properties
Storage (Solid)	-20°C for up to 3 years	[11]
Storage (in Solvent)	-80°C for up to 1 year	[11]

Experimental Protocols

Protocol 1: Extraction and Preliminary Fractionation

• Grinding and Defatting: Grind dried seeds of Psoralea corylifolia to a coarse powder. Macerate the powder in petroleum ether (1:5 w/v) for 24 hours at room temperature with occasional shaking. Filter and repeat the process twice to ensure complete removal of lipids. Air-dry the defatted powder.

• Extraction: Extract the defatted powder with 95% ethanol using a Soxhlet apparatus for 24 hours.

• Concentration: Concentrate the ethanolic extract under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain a dark, viscous crude extract.

• Preliminary Fractionation: Suspend the crude extract in water and partition sequentially with solvents of increasing polarity, such as hexane, chloroform, and ethyl acetate. Monitor the presence of the target compound in each fraction by TLC. The fraction showing the highest concentration of 4'',5''-Dehydroisopsoralidin (typically the ethyl acetate fraction) should be taken for further purification.

Protocol 2: Chromatographic Purification

• Silica Gel Column Chromatography:

  • Pack a glass column with silica gel (60-120 mesh) using a slurry method with hexane.

  • Adsorb the dried ethyl acetate fraction onto a small amount of silica gel and load it onto the column.

  • Elute the column with a gradient of hexane and ethyl acetate, starting with 100% hexane and gradually increasing the polarity.

  • Collect fractions and monitor by TLC. Pool the fractions containing 4'',5''-Dehydroisopsoralidin.

• Preparative HPLC:

  • Further purify the enriched fraction using a preparative HPLC system with a C18 column.[5][6][7][8]

  • A suitable mobile phase would be a gradient of acetonitrile (B52724) and water, potentially with 0.1% formic acid to improve peak shape.[4]

  • Monitor the elution at a suitable wavelength (e.g., 254 nm or 310 nm) and collect the peak corresponding to 4'',5''-Dehydroisopsoralidin.

  • Confirm the purity of the isolated compound by analytical HPLC.

Mandatory Visualization

Caption: Workflow for the isolation of 4'',5''-Dehydroisopsoralidin.

Caption: Troubleshooting logic for low extraction yield.

References

• 1. Botanical Sources, Chemistry, Analysis, and Biological Activity of Furanocoumarins of Pharmaceutical Interest - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. PREPARATIVE ISOLATION AND PURIFICATION OF FIVE FLAVONOIDS FROM POGOSTEMON CABLIN BENTH BY HIGH-SPEED COUNTERCURRENT CHROMATOGRAPHY AND PREPARATIVE HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rjptonline.org [rjptonline.org]
• 7. researchgate.net [researchgate.net]
• 8. Isolation of Natural Products by Preparative High Performance Liquid Chromatography (Prep-HPLC) | Springer Nature Experiments [experiments.springernature.com]
• 9. phcog.com [phcog.com]
• 10. biopharminternational.com [biopharminternational.com]
• 11. ajpsonline.com [ajpsonline.com]
• 12. rjptonline.org [rjptonline.org]
• 13. medcraveonline.com [medcraveonline.com]
• 14. sciencegate.app [sciencegate.app]
• 15. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide to the Bioactivity of Synthetic vs. Natural 4'',5''-Dehydroisopsoralidin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the bioactivity of 4”,5”-Dehydroisopsoralidin derived from natural sources versus synthetic manufacturing. While direct comparative studies are notably absent in the current scientific literature, this document synthesizes the available data on the bioactivity of the natural compound and outlines the experimental protocols used to assess its effects.

Executive Summary

4”,5”-Dehydroisopsoralidin, a furanocoumarin found in plants such as Psoralea corylifolia, has demonstrated noteworthy biological activities, particularly as an anti-inflammatory and anti-cancer agent. The primary mechanism of its anti-inflammatory action identified to date is the inhibition of β-glucuronidase. While methods for the chemical synthesis of furanocoumarins are established, a direct, head-to-head comparison of the bioactivity of natural versus synthetic 4”,5”-Dehydroisopsoralidin is not available in published research. This guide presents the known bioactivity data for the natural compound and provides detailed experimental methodologies to facilitate future comparative studies.

Data Presentation: Bioactivity of Natural 4”,5''-Dehydroisopsoralidin

The following table summarizes the available quantitative data for the bioactivity of 4”,5”-Dehydroisopsoralidin isolated from natural sources.

Bioactivity Parameter	Test System	Result (IC50)	Source
β-glucuronidase Inhibition	Rat Polymorphonuclear Leukocytes (PMNs)	6.3 μM	[1]
Cytotoxicity	Not specified	>50 μM	[1]

Note: The absence of data for synthetic 4”,5”-Dehydroisopsoralidin in a comparable assay prevents a direct quantitative comparison.

Experimental Protocols

Detailed methodologies for key experiments are provided below to enable researchers to conduct their own comparative studies.

β-Glucuronidase Inhibition Assay

This assay is crucial for validating the anti-inflammatory potential of 4”,5”-Dehydroisopsoralidin.

Objective: To determine the concentration of the test compound (natural or synthetic 4”,5”-Dehydroisopsoralidin) required to inhibit 50% of β-glucuronidase activity (IC50).

Materials:

• β-glucuronidase enzyme (from sources such as E. coli or bovine liver)

• p-nitrophenyl-β-D-glucuronide (pNPG) as a substrate

• Phosphate (B84403) buffer (pH 7.0)

• Test compound (4”,5”-Dehydroisopsoralidin) dissolved in a suitable solvent (e.g., DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a series of dilutions of the test compound in the phosphate buffer.

• In a 96-well plate, add a fixed amount of β-glucuronidase enzyme solution to each well.

• Add the different concentrations of the test compound to the respective wells. Include a control group with no inhibitor and a blank with no enzyme.

• Pre-incubate the plate at 37°C for 10 minutes.

• Initiate the reaction by adding the pNPG substrate to all wells.

• Incubate the plate at 37°C for a specified time (e.g., 30 minutes).

• Stop the reaction by adding a stop solution (e.g., 0.2 M NaOH).

• Measure the absorbance of the product (p-nitrophenol) at 405 nm using a microplate reader.

• Calculate the percentage of inhibition for each concentration of the test compound compared to the control.

• Plot the percentage of inhibition against the logarithm of the compound concentration to determine the IC50 value.

Anti-inflammatory Activity in Macrophages (Nitric Oxide Inhibition Assay)

This assay assesses the potential of 4”,5”-Dehydroisopsoralidin to suppress inflammatory responses in a cellular model.

Objective: To measure the ability of the test compound to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophages.

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

• Lipopolysaccharide (LPS)

• Test compound (4”,5”-Dehydroisopsoralidin)

• Griess reagent (for NO measurement)

• 96-well cell culture plate

• Cell viability assay kit (e.g., MTT or WST-1)

Procedure:

• Seed RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of the test compound for 1-2 hours.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce an inflammatory response. Include control groups (untreated cells, cells treated with LPS alone, and cells treated with the compound alone).

• After incubation, collect the cell culture supernatant to measure NO production.

• Determine the concentration of nitrite (B80452) (a stable product of NO) in the supernatant using the Griess reagent according to the manufacturer's instructions.

• In a separate plate, assess the cytotoxicity of the test compound on RAW 264.7 cells using a cell viability assay to ensure that the observed reduction in NO is not due to cell death.

• Calculate the percentage of NO inhibition for each concentration of the test compound relative to the LPS-treated control.

Mandatory Visualizations

Signaling Pathway Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate key signaling pathways potentially modulated by 4”,5”-Dehydroisopsoralidin and its analogs.

Caption: Experimental workflow for comparing the bioactivity of natural and synthetic compounds.

Caption: Potential inhibition of the NF-κB signaling pathway by 4”,5”-Dehydroisopsoralidin.

Caption: Enhancement of TRAIL-induced apoptosis by psoralidin, a related furanocoumarin.

Conclusion

The available evidence indicates that natural 4”,5”-Dehydroisopsoralidin possesses anti-inflammatory properties, notably through the inhibition of β-glucuronidase. However, the lack of published, peer-reviewed studies directly comparing its bioactivity to a synthetic counterpart represents a significant knowledge gap. The experimental protocols and pathway diagrams provided in this guide are intended to serve as a resource for researchers aiming to bridge this gap. Such comparative studies are essential for understanding whether synthetic production can yield a compound with equivalent or superior therapeutic potential to its natural analog, a critical consideration for drug development and standardization.

References

• 1. medchemexpress.com [medchemexpress.com]

A Comparative Analysis of 4'',5''-Dehydroisopsoralidin and Psoralidin: Unveiling Their Therapeutic Potential

For Immediate Release: Shanghai, China – December 7, 2025 – In the landscape of natural product research, the quest for novel therapeutic agents has led scientists to delve into the diverse chemical constituents of medicinal plants. Among these, Psoralea corylifolia L. has emerged as a prolific source of bioactive compounds. This guide provides a detailed comparative analysis of two such compounds, 4'',5''-Dehydroisopsoralidin and psoralidin (B1678305), for researchers, scientists, and drug development professionals. Both phytochemicals, isolated from the seeds of Psoralea corylifolia, exhibit a range of promising pharmacological activities, from anti-inflammatory and antioxidant effects to potent anticancer properties. This comparison aims to elucidate their distinct biochemical profiles and mechanisms of action, supported by available experimental data.

Physicochemical Properties

A fundamental comparison begins with the basic physicochemical characteristics of 4'',5''-Dehydroisopsoralidin and psoralidin. While both are coumestan (B1194414) derivatives, their structural nuances contribute to their differing biological activities.

Property	4'',5''-Dehydroisopsoralidin	Psoralidin
Molecular Formula	C₂₀H₁₄O₅	C₂₀H₁₆O₅
Molecular Weight	334.32 g/mol	336.34 g/mol
Chemical Structure	A derivative of psoralidin with a double bond in the isopentenyl side chain.	A prenylated coumestan.
Solubility	Information not widely available, but likely similar to psoralidin.	Insoluble in water.

Comparative Biological Activities

Both compounds have been investigated for a variety of biological effects. The following tables summarize the available quantitative data, primarily focusing on their anti-inflammatory, antioxidant, and cytotoxic activities.

Anti-inflammatory and Antioxidant Activity

4'',5''-Dehydroisopsoralidin is recognized for its anti-inflammatory and antioxidant properties[1]. Psoralidin also demonstrates significant anti-inflammatory and antioxidant effects[2].

Activity	4'',5''-Dehydroisopsoralidin	Psoralidin
β-glucuronidase Inhibition (IC₅₀)	6.3 μM[1]	Data not available
Antioxidant Effect	Demonstrates radical scavenging activity[1].	Exhibits potent radical scavenging activity[2].
Anti-inflammatory Mechanism	β-glucuronidase inhibition is a key mechanism.	Inhibits COX-2 and 5-LOX; modulates NF-κB and PI3K/Akt signaling pathways[3][4].

Cytotoxicity Against Cancer Cell Lines

Psoralidin has been extensively studied for its anticancer properties and has shown potent cytotoxicity against a range of cancer cell lines[5][6]. In contrast, 4'',5''-Dehydroisopsoralidin has demonstrated weak cytotoxicity in the cell lines tested so far[1][7].

Cell Line	4'',5''-Dehydroisopsoralidin (IC₅₀)	Psoralidin (IC₅₀)
H4IIE (Rat Hepatoma)	>50 μM[1][7]	Data not available
HCT116 (Human Colon Carcinoma)	>50 μM[1][7]	Data not available
C6 (Rat Glioma)	>50 μM[1][7]	Data not available
HT-29 (Human Colon Carcinoma)	Data not available	0.3 µg/mL[5][6]
MCF-7 (Human Breast Adenocarcinoma)	Data not available	0.4 µg/mL[5][6]
SNU-1 (Human Gastric Carcinoma)	Data not available	53 µg/mL[5]
SNU-16 (Human Gastric Carcinoma)	Data not available	203 µg/mL[5]

Mechanisms of Action: A Deeper Dive

The distinct biological activities of these two compounds can be attributed to their differential modulation of key cellular signaling pathways.

Psoralidin: A Multi-Targeted Anticancer Agent

Psoralidin exerts its anticancer effects through the modulation of several critical signaling pathways. A significant mechanism is its inhibition of the PI3K/Akt signaling pathway , which is a central regulator of cell survival, proliferation, and apoptosis[4]. By inhibiting PI3K, psoralidin prevents the phosphorylation and activation of Akt, leading to the downstream suppression of pro-survival proteins and the induction of apoptosis in cancer cells[3][4].

Furthermore, psoralidin has been shown to inhibit the constitutive activation of NF-κB , a transcription factor that plays a pivotal role in inflammation and cancer by promoting the expression of genes involved in cell survival and proliferation[3].

Psoralidin's inhibitory action on PI3K/Akt and NF-κB pathways.

4'',5''-Dehydroisopsoralidin: A Potent Enzyme Inhibitor

The primary reported mechanism of action for 4'',5''-Dehydroisopsoralidin is its potent inhibition of the enzyme β-glucuronidase [1]. This enzyme is involved in the metabolism of various substances, and its inhibition can have significant physiological effects, including anti-inflammatory responses. Elevated levels of β-glucuronidase have been associated with certain inflammatory conditions and cancers.

Inhibitory effect of 4'',5''-Dehydroisopsoralidin on β-glucuronidase.

Experimental Protocols

To facilitate further research and replication of findings, detailed methodologies for key experiments are provided below.

Cytotoxicity Assay (MTT Assay)

This protocol is a standard method for assessing the cytotoxic effects of compounds on cancer cell lines.

Workflow:

Workflow for determining compound cytotoxicity using the MTT assay.

Methodology:

• Cell Seeding: Cancer cells are seeded into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO₂.

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of the test compound (e.g., psoralidin or 4'',5''-Dehydroisopsoralidin). A vehicle control (e.g., DMSO) is also included.

• Incubation: The plates are incubated for a specified period, typically 24, 48, or 72 hours.

• MTT Addition: After incubation, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for an additional 4 hours.

• Formazan Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle control, and the IC₅₀ value is determined by plotting cell viability against compound concentration.

PI3K Kinase Assay

This assay is used to determine the inhibitory effect of a compound on the activity of the PI3K enzyme.

Methodology:

• Cell Lysis: Cancer cells are treated with the test compound or vehicle for a specified time. The cells are then lysed to extract total protein.

• Immunoprecipitation: PI3K is immunoprecipitated from the cell lysates using an anti-PI3K antibody.

• Kinase Reaction: The immunoprecipitated PI3K is incubated with its substrate, phosphatidylinositol-4,5-bisphosphate (PIP2), in the presence of ATP.

• Detection: The product of the kinase reaction, phosphatidylinositol-3,4,5-trisphosphate (B10852661) (PIP3), is detected using a specific antibody or a competitive ELISA-based method.

• Data Analysis: The amount of PIP3 produced is quantified and compared between the treated and control groups to determine the inhibitory effect of the compound on PI3K activity.

Conclusion and Future Directions

The comparative analysis of 4'',5''-Dehydroisopsoralidin and psoralidin reveals two compounds with distinct, yet potentially complementary, therapeutic profiles. Psoralidin stands out as a promising multi-targeted anticancer agent with well-documented cytotoxic effects and defined mechanisms of action involving the PI3K/Akt and NF-κB pathways. Its further development could focus on improving its bioavailability and exploring its efficacy in in vivo cancer models.

4'',5''-Dehydroisopsoralidin, with its potent β-glucuronidase inhibitory activity and weaker cytotoxicity, presents a different therapeutic avenue. Its anti-inflammatory and antioxidant properties warrant further investigation for the treatment of inflammatory diseases. Future research should aim to conduct direct comparative studies of these two compounds across a wider range of biological assays to fully elucidate their structure-activity relationships and therapeutic potential. The detailed experimental protocols provided herein offer a foundation for such future investigations, which will be crucial for unlocking the full potential of these natural products in drug discovery and development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Biological activity and health promoting effects of psoralidin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacological Activities of Psoralidin: A Comprehensive Review of the Molecular Mechanisms of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Psoralidin, An Herbal Molecule Inhibits PI3K Mediated Akt Signaling In Androgen Independent Prostate Cancer (AIPC) Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Cytotoxic constituents of Psoralea corylifolia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]

Unlocking Potential: A Comparative Guide to the Synergistic Effects of 4'',5''-Dehydroisopsoralidin

For Researchers, Scientists, and Drug Development Professionals

Currently, direct experimental evidence detailing the synergistic effects of 4'',5''-Dehydroisopsoralidin with other compounds is limited in publicly available research. However, its known bioactivity as a β-glucuronidase inhibitor and its anti-inflammatory and anti-oxidative properties suggest significant potential for combination therapies, particularly in oncology.[1][2] This guide provides a forward-looking perspective, hypothesizing potential synergistic combinations based on its mechanism of action and outlining a comprehensive experimental framework to investigate these possibilities.

Understanding 4'',5''-Dehydroisopsoralidin: A Profile

4'',5''-Dehydroisopsoralidin is a natural furanocoumarin derivative.[2][3] Its primary characterized mechanism of action is the inhibition of β-glucuronidase, an enzyme implicated in the development of certain cancers and inflammation.[1] This inhibitory action, coupled with its anti-inflammatory and antioxidant effects, makes it a compelling candidate for synergistic drug combinations.

Property	Description	Reference
Compound Type	Natural Furanocoumarin	[3]
Primary Mechanism	β-glucuronidase inhibitor (IC50: 6.3 μM)	[1][2]
Other Effects	Anti-inflammatory, Anti-oxidative	[1][2]
Potential Applications	Research in inflammation and cancer	[1][2]

Hypothesized Synergistic Combinations

Given its role as a β-glucuronidase inhibitor, 4'',5''-Dehydroisopsoralidin could potentially enhance the efficacy of chemotherapeutic agents that are metabolized into inactive glucuronide conjugates. By preventing the deactivation of these drugs, 4'',5''-Dehydroisopsoralidin may increase their bioavailability and cytotoxic effects within the tumor microenvironment.

Potential Synergistic Partners:

• Doxorubicin (B1662922): A widely used anthracycline antibiotic in cancer chemotherapy.[4] Its efficacy can be limited by drug resistance and toxicity.[4] Synergistic interactions with natural compounds have been shown to enhance its anti-cancer activity.[4][5][6]

• Cisplatin (B142131): A platinum-based chemotherapy drug used to treat a variety of cancers.[7][8] Resistance to cisplatin is a significant clinical challenge.[9][10] Combining cisplatin with other agents can help to overcome resistance and improve therapeutic outcomes.[7][9][10][11]

• Glucuronidated Prodrugs: Investigating synergy with anticancer prodrugs that are activated by β-glucuronidase could reveal antagonistic effects, providing valuable mechanistic insights.

Proposed Experimental Framework to Validate Synergy

To systematically evaluate the potential synergistic effects of 4'',5''-Dehydroisopsoralidin, a multi-tiered experimental approach is recommended.

Experimental Workflow

Caption: A proposed experimental workflow for evaluating the synergistic effects of 4'',5''-Dehydroisopsoralidin.

Detailed Experimental Protocols

1. Cell Viability and Synergy Analysis

• Protocol:

  • Seed cancer cell lines (e.g., MCF-7 for breast cancer, HT-29 for colon cancer) in 96-well plates.

  • Treat cells with a range of concentrations of 4'',5''-Dehydroisopsoralidin, the selected chemotherapeutic agent (e.g., Doxorubicin), and combinations of both.

  • After a predetermined incubation period (e.g., 48 or 72 hours), assess cell viability using an MTT or SRB assay.

  • Calculate the half-maximal inhibitory concentration (IC50) for each compound alone and in combination.

  • Determine the nature of the interaction (synergism, additivity, or antagonism) by calculating the Combination Index (CI) using the Chou-Talalay method. A CI value less than 1 indicates synergy.

2. Apoptosis and Cell Cycle Analysis

• Protocol:

  • Treat cells with IC50 concentrations of the individual compounds and their synergistic combination.

  • For apoptosis analysis, stain cells with Annexin V-FITC and Propidium Iodide (PI) and analyze by flow cytometry. Confirm apoptosis by performing Western blot analysis for cleaved caspases (e.g., Caspase-3, Caspase-9) and PARP.

  • For cell cycle analysis, fix cells in ethanol, stain with PI, and analyze by flow cytometry to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M).

3. Mechanistic Studies: Signaling Pathways

• Hypothesized Signaling Pathway for Synergy:

Caption: Hypothesized mechanism of synergy for 4'',5''-Dehydroisopsoralidin with a chemotherapeutic agent.

• Protocol:

  • Treat cells as described for apoptosis analysis.

  • Lyse the cells and perform Western blot analysis to investigate the effect of the combination treatment on key signaling pathways involved in cell survival and proliferation, such as the PI3K/Akt and MAPK pathways.

Conclusion and Future Directions

While direct evidence is still needed, the biochemical profile of 4'',5''-Dehydroisopsoralidin strongly suggests its potential as a synergistic agent in cancer therapy. The proposed experimental framework provides a robust starting point for researchers to investigate these potential synergistic interactions. Future studies should focus on a broader range of cancer cell lines and chemotherapeutic agents, as well as on elucidating the precise molecular mechanisms underlying any observed synergy. The exploration of 4'',5''-Dehydroisopsoralidin in combination therapies could pave the way for more effective and less toxic cancer treatments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 4",5"-dehydroisopsoralidin | TargetMol [targetmol.com]
• 4. remedypublications.com [remedypublications.com]
• 5. marz.kau.edu.sa [marz.kau.edu.sa]
• 6. Effect of combined action of doxorubicin and calcifediol on MCF-7 breast cancer cells | Abramczyk | Medical Research Journal [journals.viamedica.pl]
• 7. mdpi.com [mdpi.com]
• 8. Application of Approved Cisplatin Derivatives in Combination Therapy against Different Cancer Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. DHODH Inhibition Exerts Synergistic Therapeutic Effect with Cisplatin to Induce Ferroptosis in Cervical Cancer through Regulating mTOR Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Identification of solamargine as a cisplatin sensitizer through phenotypical screening in cisplatin-resistant NSCLC organoids [frontiersin.org]
• 11. Synergy, Additivity, and Antagonism between Cisplatin and Selected Coumarins in Human Melanoma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of 4'',5''-Dehydroisopsoralidin and Other Bioactive Compounds from Psoralea corylifolia

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of the biological activities of key compounds from Psoralea corylifolia, supported by experimental data.

Psoralea corylifolia, commonly known as Babchi, is a plant rich in diverse bioactive compounds with a long history in traditional medicine. This guide provides a comparative analysis of 4'',5''-Dehydroisopsoralidin against other prominent compounds from this plant, including psoralen, isopsoralen, bavachin, and bakuchiol (B1667714). The comparison focuses on their anticancer, anti-inflammatory, and antimicrobial properties, presenting available quantitative data, detailed experimental protocols, and insights into their mechanisms of action.

Comparative Biological Activities

A review of existing literature indicates that while extensive research has been conducted on several Psoralea corylifolia compounds, 4'',5''-Dehydroisopsoralidin is a less-studied molecule. The following tables summarize the available quantitative data for the biological activities of these compounds. It is important to note that direct comparative studies under identical experimental conditions are limited, and thus, the data should be interpreted with this in mind.

Anticancer Activity

The cytotoxic effects of these compounds have been evaluated against various cancer cell lines. Psoralen and isopsoralen have demonstrated dose-dependent anticancer activity.[1] Bakuchiol has also shown potent anticancer effects, with a lower IC50 value compared to resveratrol (B1683913) in A549 human lung adenocarcinoma cells.[2] Data for 4'',5''-Dehydroisopsoralidin suggests weak cytotoxicity against the cell lines tested.[3]

Compound	Cell Line	IC50 (µM)	Reference
4'',5''-Dehydroisopsoralidin	H4IIE, HCT116, C6	>50	[3]
Psoralen	KB	88.1	[1][4][5][6][7]
KBv200	86.6	[1][4][5][6][7]
K562	24.4	[1][4][5][6][7]
K562/ADM	62.6	[1][4][5][6][7]
Isopsoralen	KB	61.9	[1][4][5][6][7]
KBv200	49.4	[1][4][5][6][7]
K562	49.6	[1][4][5][6][7]
K562/ADM	72.0	[1][4][5][6][7]
Bavachin	AML-12	33.25	[8]
Bakuchiol	A549	9.58 (at 72h)	[2]
AML-12	34.95	[8]

Anti-inflammatory Activity

Compound	Assay	IC50 (µM)	Reference
Bavachinin	NO Inhibition (RAW 264.7)	26	[4]
Isobavachalcone (B1672217)	NO Inhibition (RAW 264.7)	17	[4]
Neobavaisoflavone	NO Inhibition (RAW 264.7)	~29	[4]
Corylifol A	NO Inhibition (RAW 264.7)	~21	[4]
Psoralidin	NO Inhibition (RAW 264.7)	~23	[4]

Antimicrobial Activity

Information on the antimicrobial properties of 4'',5''-Dehydroisopsoralidin is limited. However, other compounds from Psoralea corylifolia have demonstrated activity against various bacterial strains. The available data is largely qualitative, and direct comparisons of Minimum Inhibitory Concentrations (MICs) are scarce.

Experimental Protocols

To ensure the reproducibility and accurate interpretation of the presented data, this section details the methodologies employed in the key cited experiments.

Anticancer Activity Assay (MTT Assay)[1][7]

• Cell Lines: Human oral carcinoma (KB), vincristine-resistant KBv200, human chronic myelogenous leukemia (K562), and adriamycin-resistant K562/ADM cells were used.

• Cell Culture: Cells were maintained in RPMI-1640 medium supplemented with 10% fetal bovine serum, 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a 5% CO2 humidified atmosphere.

• Treatment: Cells were seeded in 96-well plates and treated with various concentrations of the test compounds for 48 hours.

• Viability Assessment: Cell viability was determined using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay. The absorbance was measured at 570 nm using a microplate reader.

• IC50 Calculation: The concentration of the compound that caused 50% inhibition of cell growth (IC50) was calculated from dose-response curves.

Anti-inflammatory Activity Assay (Nitric Oxide Inhibition)[4][5][6]

• Cell Line: Murine macrophage cell line RAW 264.7 was used.

• Cell Culture: Cells were cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum and antibiotics at 37°C in a 5% CO2 atmosphere.

• Treatment: Cells were seeded in 96-well plates and pre-treated with various concentrations of the test compounds for 1 hour before stimulation with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours.

• Nitrite (B80452) Measurement: The production of nitric oxide was determined by measuring the accumulation of nitrite in the culture supernatant using the Griess reagent. The absorbance was measured at 540 nm.

• IC50 Calculation: The concentration of the compound that caused 50% inhibition of NO production (IC50) was calculated.

Signaling Pathways

Understanding the molecular mechanisms underlying the biological activities of these compounds is crucial for drug development. While the signaling pathways of 4'',5''-Dehydroisopsoralidin remain largely unelucidated, research on other furanocoumarins and compounds from Psoralea corylifolia provides some insights.

Furanocoumarins, as a class, have been shown to modulate several key signaling pathways involved in cancer cell proliferation and inflammation. These include the Signal Transducer and Activator of Transcription 3 (STAT3), Nuclear Factor-kappaB (NF-κB), Phosphatidylinositol-3-Kinase/AKT (PI3K/AKT), and Mitogen-Activated Protein Kinase (MAPK) pathways.[9][10][11]

A study on psoralen, isopsoralen, and isobavachalcone demonstrated their ability to attenuate palmitic acid-induced hepatocyte injury by inhibiting the Protein Kinase C-α (PKC-α)/Nicotinamide-Adenine Dinucleotide Phosphate Oxidase (NOX) signaling pathway.[2] This suggests a role in mitigating oxidative stress.

Bakuchiol has been reported to inhibit the expression of the inducible nitric oxide synthase (iNOS) gene by inactivating NF-κB in RAW 264.7 macrophages.[1]

Below are graphical representations of some of the signaling pathways modulated by compounds from Psoralea corylifolia.

Caption: NF-κB signaling pathway inhibition by Bakuchiol.

Caption: PKC-α/NOX pathway inhibition by Psoralea compounds.

Conclusion

The bioactive compounds from Psoralea corylifolia exhibit a wide range of pharmacological activities. While psoralen, isopsoralen, bavachin, and bakuchiol have been the subject of numerous studies, providing valuable data on their anticancer and anti-inflammatory potential, 4'',5''-Dehydroisopsoralidin remains a comparatively understudied component. The available data suggests it may have weaker cytotoxic activity than other major compounds.

Further research is warranted to conduct direct comparative studies of these compounds in standardized assays to provide a clearer picture of their relative potency. Elucidating the specific signaling pathways modulated by 4'',5''-Dehydroisopsoralidin is a critical next step to understanding its potential therapeutic applications. This guide serves as a foundation for researchers to identify these knowledge gaps and direct future investigations into the promising therapeutic landscape of Psoralea corylifolia constituents.

References

• 1. Bakuchiol from Psoralea corylifolia inhibits the expression of inducible nitric oxide synthase gene via the inactivation of nuclear transcription factor-kappaB in RAW 264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Five Constituents in Psoralea corylifolia L. Attenuate Palmitic Acid-Induced Hepatocyte Injury via Inhibiting the Protein Kinase C-α/Nicotinamide-Adenine Dinucleotide Phosphate Oxidase Pathway [frontiersin.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Activation of RAW264.7 cells by PCp-I, a polysaccharide from Psoralea corylifolia L, through NF-κB/MAPK signalling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Screening Antitumor Compounds Psoralen and Isopsoralen from Psoralea corylifolia L. Seeds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Xia & He Publishing [xiahepublishing.com]
• 9. Chemistry and health effects of furanocoumarins in grapefruit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Chemistry and health effects of furanocoumarins in grapefruit - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Cross-Validation of 4'',5''-Dehydroisopsoralidin's Anticancer Activity in Diverse Cell Lines: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vitro anticancer activity of 4'',5''-Dehydroisopsoralidin, a natural compound isolated from Psoralea corylifolia. The data presented herein is intended to offer a clear perspective on its potency and spectrum of action against various cancer cell lines, particularly in comparison to its more extensively studied isomers, psoralen (B192213) and isopsoralen.

Executive Summary

4'',5''-Dehydroisopsoralidin has demonstrated limited cytotoxic activity in preliminary in vitro screenings against a small panel of cancer cell lines. Existing data indicates weak potency, particularly when compared to its structural isomers, psoralen and isopsoralen, which have shown more significant dose-dependent anticancer effects across multiple cancer cell lines. This guide summarizes the available quantitative data, provides detailed experimental methodologies for key assays, and visualizes relevant biological pathways and workflows to aid researchers in evaluating the potential of 4'',5''-Dehydroisopsoralidin for further investigation in oncology drug discovery.

Data Presentation: Comparative Cytotoxicity

The cytotoxic activity of 4'',5''-Dehydroisopsoralidin and its related compounds, psoralen and isopsoralen, has been evaluated in several cancer cell lines. The half-maximal inhibitory concentration (IC50) values, a measure of a compound's potency in inhibiting biological or biochemical functions, are summarized in the tables below.

Table 1: Cytotoxicity of 4'',5''-Dehydroisopsoralidin in Various Cell Lines

Cell Line	Cancer Type	IC50 (µM)
H4IIE	Rat Hepatoma	> 50
HCT116	Human Colon Carcinoma	> 50
C6	Rat Glioma	> 50

Data indicates weak cytotoxic activity in the tested cell lines.

Table 2: Comparative Cytotoxicity of Psoralen and Isopsoralen

Cell Line	Cancer Type	Psoralen IC50 (µM)	Isopsoralen IC50 (µM)
KB	Human Oral Epidermoid Carcinoma	88.1	61.9
KBv200	Multidrug-Resistant KB	86.6	49.4
K562	Human Chronic Myelogenous Leukemia	24.4	49.6
K562/ADM	Multidrug-Resistant K562	62.6	72.0

These findings suggest that psoralen and isopsoralen possess more potent anticancer activities compared to the currently available data for 4'',5''-Dehydroisopsoralidin.[1]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Cell Viability (MTT) Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell metabolic activity as an indicator of cell viability.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• 4'',5''-Dehydroisopsoralidin (or other test compounds)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, isopropanol (B130326) with 0.04 N HCl)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Compound Treatment: Treat the cells with various concentrations of 4'',5''-Dehydroisopsoralidin (typically ranging from 0.1 to 100 µM) and incubate for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO).

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for an additional 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This assay is used to detect and differentiate between apoptotic and necrotic cells.

Materials:

• Treated and untreated cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Harvesting: Following treatment with the test compound, harvest the cells by trypsinization (for adherent cells) or centrifugation (for suspension cells).

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a new tube and add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within 1 hour.

Signaling Pathways and Experimental Workflows

Potential Signaling Pathways in Apoptosis

While the specific signaling pathways modulated by 4'',5''-Dehydroisopsoralidin in cancer cells are not yet well-defined, a related compound, psoralidin, has been shown to induce apoptosis through the modulation of the NF-κB and PI3K/Akt signaling pathways. A generalized diagram of apoptotic signaling is presented below.

Caption: Generalized overview of extrinsic and intrinsic apoptotic signaling pathways.

Experimental Workflow for Cytotoxicity Screening

The following diagram illustrates a typical workflow for screening the cytotoxic activity of a compound like 4'',5''-Dehydroisopsoralidin.

Caption: A standard workflow for assessing the in vitro cytotoxicity of a test compound.

References

• 1. Screening Antitumor Compounds Psoralen and Isopsoralen from Psoralea corylifolia L. Seeds - PubMed [pubmed.ncbi.nlm.nih.gov]

Reproducibility of 4”,5”-Dehydroisopsoralidin Experimental Findings: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4”,5”-Dehydroisopsoralidin, a natural compound isolated from the plant Psoralea corylifolia, has garnered attention for its potential therapeutic properties. It is primarily recognized as a β-glucuronidase inhibitor and is associated with anti-inflammatory and antioxidant activities. This guide provides a comparative analysis of the available experimental findings on 4”,5”-Dehydroisopsoralidin to assess the reproducibility of its reported biological effects. The information is compiled from scientific literature and supplier technical data.

Quantitative Data Summary

The most consistently reported and quantitatively defined biological activity of 4”,5”-Dehydroisopsoralidin is its inhibition of the enzyme β-glucuronidase. Information regarding its anti-inflammatory and antioxidant effects is more qualitative, often inferred from the known properties of its source, Psoralea corylifolia.

Biological Activity	Parameter	Reported Value	Source
Enzyme Inhibition	IC50 against β-glucuronidase	6.3 μM	[1][2][3]
Anti-inflammatory	In vitro & in vivo data	Not consistently reported for the isolated compound. Effects are often attributed to the source plant extract.	[1][2][3]
Antioxidant	In vitro data (e.g., DPPH, ABTS assays)	Not consistently reported for the isolated compound.	[1][2][3]

Note: The lack of multiple independent studies reporting quantitative data for the anti-inflammatory and antioxidant activities of isolated 4”,5”-Dehydroisopsoralidin makes a direct assessment of the reproducibility of these specific findings challenging. The data for β-glucuronidase inhibition appears consistent across supplier information.

Experimental Protocols

Detailed experimental protocols for the biological evaluation of 4”,5”-Dehydroisopsoralidin are not extensively available in publicly accessible primary literature. However, standardized assays are typically employed for the activities mentioned.

β-Glucuronidase Inhibition Assay (General Protocol)

This assay is fundamental to verifying the primary reported activity of 4”,5”-Dehydroisopsoralidin.

Objective: To determine the concentration of 4”,5”-Dehydroisopsoralidin required to inhibit 50% of β-glucuronidase activity (IC50).

Materials:

• β-glucuronidase enzyme (from E. coli or bovine liver)

• p-nitrophenyl-β-D-glucuronide (PNPG) as substrate

• 4”,5”-Dehydroisopsoralidin

• Phosphate (B84403) buffer (pH 7.0)

• Sodium carbonate solution (to stop the reaction)

• 96-well microplate

• Spectrophotometer

Procedure:

• Prepare a series of dilutions of 4”,5”-Dehydroisopsoralidin in a suitable solvent (e.g., DMSO).

• In a 96-well plate, add the phosphate buffer, β-glucuronidase enzyme solution, and the diluted 4”,5”-Dehydroisopsoralidin or solvent control.

• Pre-incubate the mixture at 37°C for a specified time (e.g., 15 minutes).

• Initiate the reaction by adding the substrate PNPG to all wells.

• Incubate the plate at 37°C for a defined period (e.g., 30 minutes).

• Stop the reaction by adding sodium carbonate solution.

• Measure the absorbance of the product (p-nitrophenol) at 405 nm using a microplate reader.

• Calculate the percentage of inhibition for each concentration of 4”,5”-Dehydroisopsoralidin compared to the control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Workflow for a typical β-glucuronidase inhibition assay.

In Vitro Anti-inflammatory and Antioxidant Assays (General Protocols)

While specific data for 4”,5”-Dehydroisopsoralidin is limited, the following are standard methods to assess these properties.

1. DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay (for Antioxidant Activity):

• Principle: Measures the ability of an antioxidant to donate an electron and scavenge the stable DPPH free radical, causing a color change from purple to yellow.

• Procedure: A solution of DPPH is incubated with various concentrations of the test compound. The decrease in absorbance at a specific wavelength (around 517 nm) is measured.

2. ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay (for Antioxidant Activity):

• Principle: Similar to the DPPH assay, this measures the ability of a compound to scavenge the ABTS radical cation.

• Procedure: The pre-formed ABTS radical solution is mixed with the test compound, and the reduction in absorbance at a specific wavelength (around 734 nm) is monitored.

3. Lipopolysaccharide (LPS)-induced Nitric Oxide (NO) Production in Macrophages (for Anti-inflammatory Activity):

• Principle: Measures the ability of a compound to inhibit the production of the pro-inflammatory mediator nitric oxide in macrophage cells (e.g., RAW 264.7) stimulated with LPS.

• Procedure: Macrophage cells are treated with the test compound and then stimulated with LPS. The amount of nitrite (B80452) (a stable product of NO) in the cell culture supernatant is measured using the Griess reagent.

Signaling Pathways

The primary mechanism of action for 4”,5”-Dehydroisopsoralidin is through direct enzyme inhibition. For its purported anti-inflammatory effects, a likely target would be the NF-κB signaling pathway, a key regulator of inflammation.

Hypothesized inhibition of the NF-κB signaling pathway.

Conclusion and Recommendations for Future Research

The available data strongly supports the activity of 4”,5”-Dehydroisopsoralidin as a β-glucuronidase inhibitor with a consistent IC50 value of 6.3 μM. However, the claims of its anti-inflammatory and antioxidant effects lack robust, reproducible quantitative data from studies on the isolated compound. To establish the reproducibility of these findings, the following are recommended:

• Primary Research: There is a clear need for more primary research focused on isolating or synthesizing 4”,5”-Dehydroisopsoralidin and systematically evaluating its anti-inflammatory and antioxidant properties using standardized in vitro and in vivo models.

• Comparative Studies: Direct, head-to-head studies comparing the potency of 4”,5”-Dehydroisopsoralidin with other known β-glucuronidase inhibitors, anti-inflammatory agents, and antioxidants would be highly valuable.

• Mechanism of Action Studies: For the reported anti-inflammatory effects, further research is required to elucidate the specific molecular targets and signaling pathways involved.

• Standardized Reporting: Researchers should provide detailed experimental protocols, including reagent sources, concentrations, and incubation times, to facilitate the replication and validation of their findings by other laboratories.

At present, while the β-glucuronidase inhibitory activity of 4”,5”-Dehydroisopsoralidin appears reproducible based on available data, the reproducibility of its other reported biological activities remains to be conclusively demonstrated through further dedicated research.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]

A Comparative Guide to Psoralidin and Cisplatin Combination Therapy in Gastric Cancer: An Analogous Framework for 4'',5''-Dehydroisopsoralidin Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

While direct combination studies on 4'',5''-Dehydroisopsoralidin in cancer therapy remain to be published, valuable insights can be gleaned from research on structurally similar compounds. Psoralidin (B1678305), a natural phenolic coumarin (B35378) isolated from Psoralea corylifolia, shares a structural backbone with 4'',5''-Dehydroisopsoralidin and has demonstrated significant synergistic anti-cancer effects when combined with the conventional chemotherapeutic agent, cisplatin (B142131). This guide provides a comprehensive comparison of the anti-cancer efficacy of Psoralidin alone and in combination with cisplatin in gastric cancer models, offering a potential analogous framework for future investigations into 4'',5''-Dehydroisopsoralidin combination therapies.

Recent studies have highlighted the potential of psoralidin to not only exhibit its own anti-tumor properties but also to enhance the efficacy of cisplatin, a cornerstone of gastric cancer treatment, while mitigating its toxicity.[1][2] The primary mechanism underlying this synergy involves the induction of ferroptosis, an iron-dependent form of programmed cell death, through the modulation of the ACSL4-mediated pathway.[1][2][3] This guide will present the key experimental data, detailed protocols, and the underlying signaling pathways involved in this synergistic interaction.

Data Presentation: Psoralidin and Cisplatin in Gastric Cancer

The following tables summarize the quantitative data from in vitro and in vivo studies on the combination of psoralidin (PSO) and cisplatin (DDP) in human gastric cancer cell lines (HGC-27 and MKN-45) and a xenograft mouse model.

Table 1: In Vitro Cytotoxicity of Psoralidin and Cisplatin

Treatment	HGC-27 Cell Viability (%)	MKN-45 Cell Viability (%)
Control	100	100
Psoralidin (40 µM)	~60	~70
Cisplatin (4.5 µM)	~75	~80
Psoralidin (40 µM) + Cisplatin (4.5 µM)	~30	~40

Data are approximated from graphical representations in the source study and illustrate a significant decrease in cell viability with the combination treatment compared to individual agents.[3]

Table 2: Effect of Psoralidin and Cisplatin on Colony Formation of Gastric Cancer Cells

Treatment	HGC-27 Colony Count (relative)	MKN-45 Colony Count (relative)
Control	100%	100%
Psoralidin (40 µM)	~50%	~60%
Cisplatin (4.5 µM)	~70%	~75%
Psoralidin (40 µM) + Cisplatin (4.5 µM)	~20%	~30%

Relative colony counts indicate a marked reduction in the proliferative capacity of gastric cancer cells upon combined treatment.[1][2]

Table 3: In Vivo Tumor Growth Inhibition in a Xenograft Mouse Model

Treatment Group	Average Tumor Volume (mm³) at Day 21	Tumor Inhibition Rate (%)
Control (Vehicle)	~1200	0
Psoralidin	~800	~33%
Cisplatin	~900	~25%
PSO + DDP	~300	~75%

The combination of psoralidin and cisplatin resulted in a significantly greater suppression of tumor growth in vivo compared to either treatment alone.[3]

Experimental Protocols

Cell Culture and Treatments: Human gastric cancer cell lines HGC-27 and MKN-45 were cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator. Psoralidin (PSO) was dissolved in DMSO, and cisplatin (DDP) was dissolved in saline. For combination studies, cells were treated with various concentrations of PSO and/or DDP for specified time periods (e.g., 24, 48 hours).[1][2]

Cell Viability Assay (CCK-8): Cells were seeded in 96-well plates at a density of 5x10^3 cells/well and allowed to adhere overnight. Following treatment with PSO and/or DDP for 48 hours, 10 µL of CCK-8 solution was added to each well, and the plates were incubated for 2 hours at 37°C. The absorbance at 450 nm was measured using a microplate reader to determine cell viability.[1]

Colony Formation Assay: Cells were seeded in 6-well plates at a density of 500 cells/well and cultured for approximately 14 days, with the medium and respective treatments refreshed every 3 days. Colonies were then fixed with 4% paraformaldehyde and stained with 0.1% crystal violet. The number of colonies containing more than 50 cells was counted.[1]

Western Blot Analysis: Total protein was extracted from treated cells using RIPA lysis buffer. Protein concentrations were determined using a BCA protein assay kit. Equal amounts of protein were separated by SDS-PAGE and transferred to PVDF membranes. The membranes were blocked with 5% non-fat milk and incubated with primary antibodies against ACSL4, GPX4, AIFM2, and SLC7A11, followed by incubation with HRP-conjugated secondary antibodies. Protein bands were visualized using an ECL detection system.[1][2]

In Vivo Xenograft Model: BALB/c nude mice were subcutaneously injected with 5x10^6 MKN-45 cells. When tumors reached a volume of approximately 100 mm³, the mice were randomly assigned to four groups: control (vehicle), PSO alone, DDP alone, and PSO + DDP. Treatments were administered intraperitoneally every three days for 21 days. Tumor volume was measured every three days using a caliper. At the end of the experiment, tumors were excised and weighed.[3]

Mandatory Visualization

Below are diagrams illustrating the proposed signaling pathways and experimental workflows.

References

• 1. The synergistic antitumor effects of psoralidin and cisplatin in gastric cancer by inducing ACSL4-mediated ferroptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The synergistic antitumor effects of psoralidin and cisplatin in... - CiteAb [citeab.com]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 4'',5''-Dehydroisopsoralidin: A Procedural Guide

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 4'',5''-Dehydroisopsoralidin with appropriate personal protective equipment (PPE) to minimize exposure risks.

Recommended Personal Protective Equipment (PPE):

PPE Category	Specification	Rationale
Eye Protection	Safety glasses with side shields or chemical splash goggles.	Protects eyes from potential splashes or airborne particles.
Hand Protection	Chemical-resistant gloves (e.g., nitrile).	Prevents direct skin contact with the compound.
Body Protection	A standard laboratory coat.	Protects skin and personal clothing from contamination.

Source: General laboratory safety guidelines.

In the event of accidental exposure, follow these first-aid measures immediately:

• After inhalation: Move the individual to fresh air.[2]

• In case of skin contact: Wash the affected area thoroughly with soap and water.[2][3]

• In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do so. Continue rinsing.[2][3]

• If swallowed: Clean the mouth with water and drink plenty of water afterward.[2]

Seek medical attention if any symptoms persist.[2]

Step-by-Step Disposal Protocol

The disposal of 4'',5''-Dehydroisopsoralidin, as with most laboratory chemicals, must be carried out in compliance with local, state, and federal regulations. The following steps provide a general framework for its proper disposal.

1. Waste Identification and Segregation:

• Treat all 4'',5''-Dehydroisopsoralidin waste, including empty containers, contaminated labware (e.g., pipette tips, vials), and unused product, as hazardous chemical waste.

• Do not mix this waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.

2. Containerization:

• Use a designated and compatible hazardous waste container. The container should be leak-proof and have a secure lid.

• Whenever feasible, it is good practice to leave the chemical in its original container.

3. Labeling:

• Clearly label the waste container with the words "Hazardous Waste."

• The label must include the full chemical name: "4'',5''-Dehydroisopsoralidin."

• Indicate the approximate quantity of waste in the container.

• Note the date when the waste was first added to the container (accumulation start date).

4. Storage:

• Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory.

• This area should be a secondary containment system to prevent spills from spreading.

• Ensure the storage area is well-ventilated and away from incompatible materials.[2][3]

5. Final Disposal:

• Contact your institution's EHS office or a certified hazardous waste disposal contractor to arrange for pickup and final disposal.

• The standard procedure for chemical waste is disposal at an approved waste disposal plant.[2][3][4]

• Provide all necessary documentation as required by the disposal service.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for 4'',5''-Dehydroisopsoralidin.

Caption: Disposal workflow for 4'',5''-Dehydroisopsoralidin.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible disposal of 4'',5''-Dehydroisopsoralidin, thereby protecting themselves, their colleagues, and the environment. Always consult your institution's specific EHS guidelines for detailed instructions and requirements.

References

• 1. 4",5"-dehydroisopsoralidin | TargetMol [targetmol.com]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. fishersci.com [fishersci.com]

Essential Safety and Logistics for Handling 4'',5''-Dehydroisopsoralidin

Personal Protective Equipment (PPE)

Based on the hazardous nature of structurally related psoralen (B192213) compounds, the following PPE is recommended when handling 4'',5''-Dehydroisopsoralidin. All PPE should be donned before handling the compound and removed in a designated area to prevent cross-contamination.

PPE Category	Specification	Rationale
Hand Protection	Double-gloving with chemotherapy-grade nitrile or neoprene gloves.[1][2]	Provides a barrier against direct skin contact. Double-gloving offers additional protection in case of a tear or puncture in the outer glove.
Body Protection	Disposable, solid-front, back-closing gown made of a low-lint, impervious material.[1][2]	Protects skin and personal clothing from contamination by splashes or aerosols. The back-closing design minimizes the risk of frontal contamination.
Eye and Face Protection	ANSI Z87.1-compliant safety glasses with side shields, chemical splash goggles, or a full-face shield.[3]	Protects the eyes and face from splashes, aerosols, and airborne particles of the compound. A face shield offers broader protection, especially when handling larger quantities or during procedures with a high risk of splashing.
Respiratory Protection	A NIOSH-approved N95 respirator or higher, particularly when handling the powder form or when engineering controls are insufficient.[1][2]	Minimizes the inhalation of airborne particles of the compound. The need for respiratory protection should be determined by a risk assessment of the specific procedure.
Foot Protection	Closed-toe shoes. Shoe covers may be required in designated hazardous drug handling areas.	Protects the feet from spills and dropped items.

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

• Designated Area: All handling of 4'',5''-Dehydroisopsoralidin should occur in a designated area, such as a chemical fume hood or a Class II Biosafety Cabinet, to minimize exposure.[1][2]

• Pre-Handling Check: Before starting, ensure all necessary PPE is available and in good condition. Verify that the fume hood or biosafety cabinet is functioning correctly.

• Gather Materials: Assemble all required equipment and reagents before introducing the compound to the work area to minimize movement and potential for contamination.

2. Handling the Compound:

• Weighing: If weighing the solid compound, do so in a ventilated enclosure to prevent the dispersion of powder.

• Dissolving: When preparing solutions, add the solvent to the compound slowly to avoid splashing. Psoralen, a related compound, is soluble in organic solvents like DMSO and DMF.[4]

• Manipulation: Use dedicated equipment (e.g., spatulas, glassware) for handling 4'',5''-Dehydroisopsoralidin. Avoid creating aerosols.

3. Post-Handling Procedures:

• Decontamination: Thoroughly decontaminate all surfaces and equipment that came into contact with the compound using an appropriate cleaning agent.

• PPE Removal: Remove PPE in the designated area in the following order to prevent self-contamination: outer gloves, gown, inner gloves. Dispose of disposable PPE immediately in a designated hazardous waste container.

• Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.[4]

Disposal Plan

All waste generated from handling 4'',5''-Dehydroisopsoralidin must be treated as hazardous waste.

• Solid Waste: Contaminated solid waste, including gloves, gowns, bench paper, and any unused compound, should be placed in a clearly labeled, sealed, and puncture-resistant hazardous waste container.

• Liquid Waste: Unused solutions and contaminated solvents should be collected in a designated, sealed, and clearly labeled hazardous waste container. Do not pour this waste down the drain.

• Disposal Vendor: All hazardous waste must be disposed of through a licensed hazardous waste disposal company in accordance with local, state, and federal regulations.

Experimental Workflow for Safe Handling

Caption: Workflow for the safe handling of 4'',5''-Dehydroisopsoralidin.

References

• 1. pogo.ca [pogo.ca]
• 2. pogo.ca [pogo.ca]
• 3. osha.oregon.gov [osha.oregon.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]